Stichodactyla toxin

Core Science & Biosynthesis

A Technical Guide to the Discovery and Isolation of Stichodactyla Toxins

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the methodologies employed in the discovery and isolation of peptide toxins from sea anemones of the genus Stichodactyla. The potent and selective nature of these toxins, particularly their interaction with ion channels, has positioned them as valuable tools for pharmacological research and as promising candidates for therapeutic development. This guide details the critical steps from venom extraction to the characterization of purified toxins, with a focus on the well-studied toxins ShK from Stichodactyla helianthus and the SHTX family from Stichodactyla haddoni.

Introduction to Stichodactyla Toxins

Sea anemones of the genus Stichodactyla are a rich source of bioactive peptides. Among the most significant are ShK toxin, a potent blocker of voltage-gated potassium channels (Kv)[1][2], and the SHTX toxins, which include both potassium and sodium channel modulators[3][4]. These toxins are characterized by their small size, disulfide-rich structures, and high affinity for their molecular targets, making them of significant interest for drug discovery, particularly in the fields of autoimmune diseases and neurology.

Venom Extraction Methodologies

The initial and critical step in the study of Stichodactyla toxins is the collection of venom. The choice of extraction method significantly impacts the composition, yield, and bioactivity of the obtained venom[5][6][7]. Three primary methods are employed:

• Homogenization: This method involves the blending of whole anemone tissue. While it typically yields the highest quantity of crude venom, it also results in significant contamination with non-venom proteins and cellular debris[5][6].

• Electrical Stimulation: This technique uses electrodes to induce the discharge of nematocysts, the venom-containing organelles. It provides a cleaner venom sample compared to homogenization with a moderate yield[5][6].

• Milking: This gentle method involves manually stimulating the tentacles to release venom. It produces the highest quality venom with the least contamination, though the yield is generally the lowest[5][6][7].

The selection of the extraction method should be guided by the specific research goals, balancing the need for high yield with the desire for a purer starting material to simplify downstream purification efforts.

Toxin Purification and Isolation: A Multi-step Approach

The purification of specific toxins from the complex venom mixture is a multi-step process typically involving a combination of chromatographic techniques. The general workflow aims to separate peptides based on their physical and chemical properties such as size, charge, and hydrophobicity.

Experimental Protocols

3.1.1. Crude Venom Preparation

• Following extraction by homogenization, electrical stimulation, or milking, centrifuge the crude venom at 10,000 x g for 20 minutes at 4°C to pellet cellular debris.

• Collect the supernatant and lyophilize (freeze-dry) for long-term storage or immediately proceed to the first purification step.

• Reconstitute the lyophilized venom in the appropriate buffer for the initial chromatographic step.

3.1.2. Size-Exclusion (Gel Filtration) Chromatography

This technique separates molecules based on their size. It is an effective initial step to fractionate the venom into pools of molecules with different molecular weight ranges.

• Column: Sephadex G-50[8]

• Mobile Phase: 0.1 M ammonium (B1175870) acetate (B1210297) buffer (pH 7.0)[8]

• Flow Rate: 20 mL/hour[8]

• Detection: UV absorbance at 280 nm[8]

• Procedure:

  • Equilibrate the Sephadex G-50 column with the mobile phase.

  • Dissolve the lyophilized crude venom in the mobile phase.

  • Load the dissolved venom onto the column.

  • Elute the venom components with the mobile phase, collecting fractions of a defined volume (e.g., 5 mL)[8].

  • Monitor the protein elution profile by measuring the UV absorbance at 280 nm.

  • Pool fractions corresponding to distinct peaks for further purification and bioactivity screening.

3.1.3. Ion-Exchange Chromatography

This method separates molecules based on their net charge at a specific pH. It is a powerful technique for separating peptides with different isoelectric points.

• Column: CM-cellulose (cation exchange) or DEAE-cellulose (anion exchange)[9]

• Buffers:

  • Binding Buffer (Buffer A): Low ionic strength buffer at a pH that ensures the target toxin binds to the column (e.g., 50 mM ammonium acetate, pH 5.6 for cation exchange)[10].

  • Elution Buffer (Buffer B): High ionic strength buffer to elute the bound toxins (e.g., 1 M NaCl in binding buffer)[10].

• Procedure:

  • Equilibrate the chosen ion-exchange column with the binding buffer.

  • Load the toxin-containing fraction from the previous step (dialyzed against the binding buffer if necessary).

  • Wash the column with the binding buffer to remove unbound molecules.

  • Elute the bound toxins using a linear or step gradient of the elution buffer.

  • Collect fractions and monitor the elution profile at 280 nm.

  • Assay the collected fractions for the desired bioactivity to identify the fractions containing the target toxin.

3.1.4. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a high-resolution technique that separates molecules based on their hydrophobicity. It is typically the final step in the purification process to achieve a homogenous sample of the target toxin.

• Column: C18 silica-based column (e.g., Vydac C18) is commonly used for peptide purification[11].

• Mobile Phases:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in water[11].

  • Solvent B: 0.1% TFA in acetonitrile[11].

• Gradient: A linear gradient from a low to a high concentration of Solvent B is used to elute the peptides. A typical gradient might be 5-60% Solvent B over 60 minutes[12].

• Flow Rate: 1 mL/min[12].

• Detection: UV absorbance at 214 nm and 280 nm.

• Procedure:

  • Equilibrate the C18 column with the initial mobile phase conditions (e.g., 95% Solvent A, 5% Solvent B).

  • Inject the partially purified toxin fraction onto the column.

  • Elute the peptides using the defined linear gradient of acetonitrile.

  • Collect the peaks corresponding to the purified toxins.

  • Assess the purity of the collected fractions by analytical RP-HPLC and mass spectrometry.

Experimental Workflow Diagram

A generalized workflow for the purification of Stichodactyla toxins.

Toxin Characterization

Once a toxin is purified, its structural and functional properties are characterized using a variety of analytical techniques.

Mass Spectrometry for Molecular Weight Determination and Sequencing

Mass spectrometry (MS) is an indispensable tool for determining the precise molecular weight of the purified toxin and for elucidating its primary amino acid sequence.

4.1.1. Experimental Protocol: De Novo Sequencing

• Instrumentation: Electrospray ionization quadrupole time-of-flight (ESI-Q-TOF) mass spectrometer.

• Sample Preparation:

  • Reduce disulfide bonds in the purified peptide using a reducing agent like dithiothreitol (B142953) (DTT).

  • Alkylate the resulting free cysteine residues with iodoacetamide (B48618) to prevent disulfide bond reformation.

  • Digest the reduced and alkylated peptide with a protease of known specificity (e.g., trypsin) to generate smaller peptide fragments.

• LC-MS/MS Analysis:

  • Separate the peptide fragments using nano-liquid chromatography coupled to the mass spectrometer.

  • The mass spectrometer is operated in a data-dependent acquisition mode, where it alternates between acquiring a full scan MS spectrum to detect the peptide ions and MS/MS spectra of the most intense peptide ions.

  • In the MS/MS mode, peptide ions are fragmented by collision-induced dissociation (CID) to generate a series of b- and y-ions.

• Data Analysis:

  • The resulting MS/MS spectra are analyzed using de novo sequencing software (e.g., PEAKS) to deduce the amino acid sequence of each fragment.

  • The overlapping peptide sequences are then assembled to reconstruct the full-length sequence of the toxin.

Electrophysiology for Functional Characterization

Patch-clamp electrophysiology is the gold standard for characterizing the functional effects of toxins on ion channels. This technique allows for the direct measurement of ion channel activity in live cells.

4.2.1. Experimental Protocol: Whole-Cell Patch-Clamp

• Cell Line: A cell line stably expressing the ion channel of interest (e.g., HEK293 cells expressing Kv1.3 channels).

• Solutions:

  • Extracellular (Bath) Solution (in mM): 145 NaCl, 5 KCl, 1 MgCl₂, 2 CaCl₂, 10 HEPES, 10 glucose, pH adjusted to 7.4 with NaOH.

  • Intracellular (Pipette) Solution (in mM): 140 KF, 11 EGTA, 1 CaCl₂, 2 MgCl₂, 10 HEPES, pH adjusted to 7.2 with KOH.

• Voltage Protocol:

  • Hold the cell membrane potential at a hyperpolarized level (e.g., -80 mV) to ensure all channels are in a closed state.

  • Apply a series of depolarizing voltage steps (e.g., from -60 mV to +60 mV in 10 mV increments) to elicit ion channel currents.

• Procedure:

  • Establish a whole-cell patch-clamp recording from a single cell.

  • Record baseline ion channel currents using the defined voltage protocol.

  • Perfuse the cell with the extracellular solution containing a known concentration of the purified toxin.

  • Record the ion channel currents in the presence of the toxin until a steady-state block is achieved.

  • To determine the half-maximal inhibitory concentration (IC₅₀), repeat the experiment with a range of toxin concentrations and fit the resulting concentration-response data to the Hill equation[13].

Quantitative Data Summary

The following tables summarize the key quantitative data for prominent toxins isolated from Stichodactyla haddoni and Stichodactyla helianthus.

Table 1: Physicochemical Properties of Stichodactyla Toxins

Toxin	Source Species	Molecular Weight (Da)	Amino Acid Residues	Isoelectric Point (pI)
ShK	S. helianthus	4054.8	35	Basic
SHTX I	S. haddoni	~3000	28	Not Reported
SHTX II	S. haddoni	~3000	28	Not Reported
SHTX III	S. haddoni	~7000	62	Not Reported
SHTX IV	S. haddoni	~5000	48	Not Reported

Table 2: Functional Activity of Stichodactyla Toxins on Ion Channels

Toxin	Target Ion Channel	IC₅₀	Reference
ShK	Kv1.3	~10 pM	[14]
ShK	Kv1.1	~16 pM	[14]
SHTX II	Voltage-gated K⁺ channels	270 nM	[4][5][6][7][15]
SHTX III	Voltage-gated K⁺ channels	650 nM	[4]
SHTX IV	Voltage-gated Na⁺ channels	Not Reported	[3][4]

Signaling Pathways and Logical Relationships

The primary mechanism of action for many Stichodactyla toxins is the modulation of voltage-gated ion channels, which are critical for electrical signaling in excitable cells such as neurons and lymphocytes.

ShK Toxin and Kv1.3 Channel Blockade

ShK toxin is a potent blocker of the Kv1.3 potassium channel, which plays a key role in the activation of T-lymphocytes. By blocking Kv1.3, ShK can suppress the immune response, making it a promising therapeutic candidate for autoimmune diseases.

Signaling pathway illustrating the inhibitory effect of ShK toxin on T-cell activation.

Logical Relationship of Toxin Discovery

The discovery of novel toxins from Stichodactyla venom follows a logical progression from broad screening to specific characterization.

Logical workflow for the discovery and characterization of novel toxins.

Conclusion

The toxins isolated from Stichodactyla sea anemones represent a diverse and valuable resource for pharmacological research and drug development. The methodologies outlined in this guide provide a framework for the successful discovery, isolation, and characterization of these potent biomolecules. A systematic approach, combining efficient extraction techniques, multi-step chromatographic purification, and detailed structural and functional analysis, is essential for unlocking the full potential of these marine natural products. Further research into the vast and largely unexplored venom composition of the numerous Stichodactyla species is likely to yield a wealth of novel toxins with unique pharmacological properties.

References

• 1. Characterization of a potassium channel toxin from the Caribbean Sea anemone Stichodactyla helianthus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Novel peptide toxins from the sea anemone Stichodactyla haddoni - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. SHTX - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. Sea Anemone Stichodactyla Haddoni Venom: Extraction Method Dictates Composition and Functional Potency - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Proteinase inhibitor from Stichodactyla helianthus: purification, characterization and immobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Purification of naturally occurring peptides by reversed-phase HPLC | Springer Nature Experiments [experiments.springernature.com]
• 12. agilent.com [agilent.com]
• 13. researchgate.net [researchgate.net]
• 14. Development of Highly Selective Kv1.3-Blocking Peptides Based on the Sea Anemone Peptide ShK - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

ShK Toxin and the Kv1.3 Channel: A Technical Guide to the Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The voltage-gated potassium channel Kv1.3 has emerged as a critical therapeutic target for a range of autoimmune diseases due to its pivotal role in the activation and proliferation of effector memory T-cells (TEM cells). The sea anemone-derived peptide, ShK toxin, is a highly potent blocker of Kv1.3 channels, demonstrating efficacy in animal models of autoimmune disorders. This technical guide provides an in-depth analysis of the mechanism of action of ShK toxin and its analogues on Kv1.3 channels, presenting key quantitative data, detailed experimental protocols, and visual representations of the underlying biological and experimental frameworks. The development of ShK analogues with enhanced selectivity for Kv1.3 over other potassium channels, such as ShK-186 (dalazatide), highlights the potential of these compounds as targeted immunomodulators.

The Role of Kv1.3 in T-Cell Activation

T-lymphocyte activation is a cornerstone of the adaptive immune response and is initiated by the engagement of the T-cell receptor (TCR) with an antigen presented by an antigen-presenting cell (APC). This interaction triggers a cascade of intracellular signaling events, leading to T-cell proliferation and the execution of effector functions. The Kv1.3 channel plays a crucial role in sustaining the calcium signaling necessary for T-cell activation.[1][2]

Upon TCR stimulation, phospholipase C (PLC) is activated, leading to the production of inositol (B14025) trisphosphate (IP3). IP3 binds to its receptors on the endoplasmic reticulum (ER), causing the release of stored Ca2+ into the cytoplasm. This initial Ca2+ release depolarizes the cell membrane. The subsequent opening of Kv1.3 channels mediates K+ efflux, which repolarizes the membrane and maintains the electrochemical gradient necessary for sustained Ca2+ influx through calcium release-activated Ca2+ (CRAC) channels. This sustained elevation of intracellular Ca2+ is essential for the activation of transcription factors like the nuclear factor of activated T-cells (NFAT), which drives the expression of genes required for T-cell proliferation and cytokine production.[1][2][3]

Effector memory T-cells (TEM), which are key mediators in many autoimmune diseases, are particularly dependent on Kv1.3 channels for their activation.[4] This makes selective blockers of Kv1.3, such as ShK toxin and its analogues, promising candidates for the treatment of these conditions.

Below is a diagram illustrating the signaling pathway of T-cell activation and the role of the Kv1.3 channel.

T-Cell Activation Signaling Pathway

ShK Toxin: Structure and Binding to Kv1.3

ShK is a 35-amino acid polypeptide isolated from the sea anemone Stichodactyla helianthus.[5] Its structure is stabilized by three disulfide bridges (Cys3-Cys35, Cys12-Cys28, and Cys17-Cys32), which results in a compact fold containing two short α-helices.[5][6]

The interaction between ShK and the Kv1.3 channel is characterized by a "pore-blocking" mechanism.[7][8] The toxin binds to the outer vestibule of the channel, with the side chain of a critical lysine (B10760008) residue (Lys22) physically occluding the ion conduction pore.[7][8][9] This steric hindrance prevents the efflux of K+ ions, thereby disrupting the repolarization of the T-cell membrane and inhibiting the sustained Ca2+ influx required for activation. Another key residue, Tyrosine-23 (Tyr23), also plays a crucial role in the binding affinity.[8]

Molecular dynamics simulations and mutagenesis studies have elucidated the specific interactions between ShK and the Kv1.3 channel.[9][10] The Lys22 residue of ShK inserts into the selectivity filter of the channel, forming interactions with the backbone carbonyls of residues within the pore.[7] Other residues on the surface of ShK make contact with the turret region of the Kv1.3 channel, contributing to the high-affinity binding.[8]

Quantitative Analysis of ShK and its Analogues

The potency and selectivity of ShK and its various engineered analogues have been extensively characterized using electrophysiological and binding assays. The following tables summarize the key quantitative data for the interaction of these peptides with Kv1.3 and other related Kv channels.

Table 1: Potency of ShK and Analogues on Kv1.3 Channels

Compound	IC50 / Kd (pM) on Kv1.3	Method	Reference(s)
ShK	~11	Patch Clamp	[4]
ShK	~10	Patch Clamp	[9]
ShK	13.3 ± 1.40	Patch Clamp	[11]
ShK-Dap22	~23	Mutant Cycle Analysis	[12]
ShK-170	69	Patch Clamp	[4]
ShK-186 (dalazatide)	71	Patch Clamp	[4]
ShK-186 (dalazatide)	65 ± 5	Patch Clamp	[13]
ShK-192	140	Patch Clamp	[4]
[EWSS]ShK	34	Patch Clamp	[7]

Table 2: Selectivity Profile of ShK and its Analogues

Compound	IC50 on Kv1.1 (pM)	IC50 on Kv1.6 (pM)	IC50 on KCa3.1	Selectivity (Kv1.1/Kv1.3)	Reference(s)
ShK	21.5 ± 2.26	165	>100 nM	~1.6	[11]
ShK-170	>7,000	>18,000	>100,000	>100-fold	[4]
ShK-186 (dalazatide)	~7,100	>100,000	>100,000	>100-fold	[14]
ShK-192	~22,400	>100,000	>100,000	~160-fold	[4][15]
[EWSS]ShK	5371 ± 912	-	>100 nM	~158-fold	[16]

Key Experimental Protocols

The characterization of ShK and its analogues relies on several key experimental techniques. Detailed protocols for two of the most fundamental assays are provided below.

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to measure the ion currents flowing through the Kv1.3 channels in the membrane of a single cell and to determine the inhibitory potency (IC50) of ShK and its analogues.

Materials:

• Cells expressing Kv1.3 channels (e.g., human T-lymphocytes, or a cell line stably transfected with Kv1.3 such as L929 or CHO cells).

• Patch-clamp rig with an amplifier, micromanipulator, and data acquisition system.

• Borosilicate glass capillaries for pulling micropipettes.

• External (bath) solution (in mM): 160 NaCl, 4.5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES; pH 7.4.[17]

• Internal (pipette) solution (in mM): 145 KF, 2 MgCl2, 10 HEPES, 10 EGTA; pH 7.2.[17][18]

• ShK toxin or analogue stock solution (in a suitable solvent, e.g., water with 0.1% BSA).

Procedure:

• Prepare cells for recording by plating them on glass coverslips.

• Pull micropipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Mount the coverslip with cells in the recording chamber on the microscope stage and perfuse with the external solution.

• Using the micromanipulator, approach a cell with the micropipette and form a high-resistance seal (GΩ seal) with the cell membrane.

• Rupture the patch of membrane under the pipette tip to achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential of -80 mV.[18]

• Elicit Kv1.3 currents by applying depolarizing voltage steps (e.g., 200 ms (B15284909) pulses to +40 mV) at regular intervals (e.g., every 30-60 seconds).[18]

• Record baseline currents until a stable response is achieved.

• Perfuse the bath with the external solution containing a known concentration of the ShK analogue.

• Record the currents in the presence of the compound until a steady-state block is reached.

• Wash out the compound by perfusing with the control external solution to check for reversibility of the block.

• Repeat steps 9-11 for a range of concentrations to construct a dose-response curve.

• Calculate the IC50 value by fitting the dose-response data to the Hill equation.

Below is a diagram of a typical experimental workflow for determining the IC50 of a Kv1.3 blocker using patch-clamp electrophysiology.

Patch-Clamp Electrophysiology Workflow

T-Cell Proliferation Assay ([3H]Thymidine Incorporation)

This assay measures the ability of ShK and its analogues to inhibit the proliferation of T-cells following stimulation.

Materials:

• Isolated T-lymphocytes (e.g., human peripheral blood mononuclear cells or purified TEM cells).

• Cell culture medium (e.g., RPMI-1640 supplemented with fetal bovine serum, penicillin/streptomycin, and L-glutamine).

• T-cell stimulus (e.g., anti-CD3/anti-CD28 antibodies, or a specific antigen in the presence of APCs).[18][19]

• ShK toxin or analogue.

• [3H]Thymidine.

• 96-well cell culture plates.

• Cell harvester and liquid scintillation counter.

Procedure:

• Plate T-cells in a 96-well plate at a predetermined density.

• Add varying concentrations of the ShK analogue to the wells.

• Incubate for a short period (e.g., 30 minutes) to allow the compound to bind.[18]

• Add the T-cell stimulus to the wells to induce proliferation.

• Culture the cells for a period of time (e.g., 3 days).[18]

• Pulse the cells with [3H]thymidine (e.g., 1 µCi/well) for the final 16-18 hours of culture.[18]

• Harvest the cells onto filter mats using a cell harvester.

• Measure the amount of incorporated [3H]thymidine using a liquid scintillation counter.

• The level of radioactivity is proportional to the extent of cell proliferation.

• Calculate the concentration of the ShK analogue that causes 50% inhibition of proliferation (IC50).

Conclusion and Future Directions

ShK toxin and its analogues represent a highly promising class of immunomodulatory agents that selectively target the Kv1.3 channel. The detailed understanding of their mechanism of action, from the molecular interactions with the channel pore to the downstream effects on T-cell signaling and proliferation, provides a strong foundation for their continued development as therapeutics for autoimmune diseases. The successful engineering of highly selective analogues like dalazatide, which has advanced to clinical trials, underscores the potential of this approach.

Future research will likely focus on further optimizing the pharmacokinetic and pharmacodynamic properties of these peptides, exploring novel delivery systems, and expanding their therapeutic applications to other Kv1.3-mediated pathologies. The in-depth technical understanding of the ShK-Kv1.3 interaction will continue to be a valuable guide in these endeavors.

References

• 1. Expression and function of Kv1.3 channel in malignant T cells in Sézary syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. T Cell Subset and Stimulation Strength-Dependent Modulation of T Cell Activation by Kv1.3 Blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Engineering a Stable and Selective Peptide Blocker of the Kv1.3 Channel in T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 6. upload.wikimedia.org [upload.wikimedia.org]
• 7. Structure of the voltage-gated potassium channel KV1.3: Insights into the inactivated conformation and binding to therapeutic leads - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Modeling the Binding of Three Toxins to the Voltage-Gated Potassium Channel (Kv1.3) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development of Highly Selective Kv1.3-Blocking Peptides Based on the Sea Anemone Peptide ShK - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Toxins Targeting the KV1.3 Channel: Potential Immunomodulators for Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. mdpi.com [mdpi.com]
• 15. tandfonline.com [tandfonline.com]
• 16. N-terminally extended analogues of ShK as potent and selective blockers of the voltage-gated potassium channel Kv1.3 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Inhibition of the potassium channel Kv1.3 reduces infarction and inflammation in ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A Potent and Selective Peptide Blocker of the Kv1.3 Channel: Prediction from Free-Energy Simulations and Experimental Confirmation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Kv1.3 channel-blocking immunomodulatory peptides from parasitic worms: implications for autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]

Early Studies on the Venom of the Sun Anemone (Stichodactyla helianthus): A Technical Guide

An In-depth Exploration of Foundational Research for Researchers, Scientists, and Drug Development Professionals

The venom of the Caribbean sun anemone, Stichodactyla helianthus, has long been a subject of scientific inquiry, yielding potent toxins that have become invaluable tools in pharmacology and physiology. Early research, conducted primarily before the year 2000, laid the groundwork for our understanding of these complex biomolecules. This technical guide provides a detailed overview of the seminal studies on S. helianthus venom, focusing on the isolation, characterization, and mechanisms of action of its key components: the neurotoxin ShK and the cytolytic sticholysins.

Principal Toxin Families

Initial investigations into the venom of S. helianthus identified two major families of protein toxins with distinct biological activities:

• Type 1 Potassium Channel Blockers: Represented by the peptide toxin ShK, these neurotoxins potently and selectively block voltage-gated potassium channels, emerging as critical tools for studying ion channel function and as leads for therapeutic development.

• Actinoporins: This family of cytolytic proteins, including sticholysin I (St I) and sticholysin II (St II), form pores in cell membranes, leading to cell lysis. Their activity is notably dependent on the presence of sphingomyelin (B164518) in the target membrane.

Quantitative Data Summary

The following tables summarize the key quantitative data from early studies on the primary toxins isolated from Stichodactyla helianthus venom.

Table 1: Neurotoxin (ShK) Activity

Parameter	Value	Species/System	Reference
IC₅₀ (Kv1.3 channel)	~10 pM	T cells	[1]
LD₅₀ (crab)	3.1 µg/kg	Crab	[2]
Equilibrium Dissociation Constant (K_d)	28 nM	Crab axolemma vesicles	[2]

Table 2: Sticholysin (St I and St II) Characteristics and Hemolytic Activity

Toxin	Molecular Mass (Da)	Hemolytic Activity (HD₅₀)	Erythrocyte Species	Reference
Sticholysin I (St I)	19,401	Not specified	Not specified
Sticholysin II (St II)	19,290	Not specified	Not specified
Crude Venom	Not applicable	0.094 mg protein/mL	Human	[3]
Crude Venom	Not applicable	0.3787 mg protein/mL	Rat	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific research. This section outlines the key experimental protocols employed in the foundational studies of S. helianthus venom.

Venom Extraction

Early studies on ShK toxin utilized a whole-body extraction method. While specific buffer details from the earliest work are sparse, a general procedure involved the homogenization of the entire anemone, followed by centrifugation to separate the crude venom extract from cellular debris. This crude extract then served as the starting material for toxin purification.

Toxin Purification: A Multi-Step Chromatographic Approach

The purification of both ShK and the sticholysins from the crude venom extract relied on a combination of chromatographic techniques to separate proteins based on their size and charge.

Workflow for Toxin Purification

Caption: General workflow for the purification of toxins from S. helianthus.

• Gel Filtration Chromatography: The crude venom extract was first subjected to gel filtration chromatography, often using a Sephadex G-50 column. This step separates proteins based on their molecular size, providing an initial fractionation of the venom components.

• Ion-Exchange Chromatography: Fractions obtained from gel filtration were then further purified using ion-exchange chromatography. Depending on the target toxin and the pH of the buffer, either cation or anion exchange resins (e.g., DEAE-Sepharose) were employed to separate proteins based on their net charge. A salt gradient (e.g., a linear gradient of NaCl) was typically used to elute the bound proteins.

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): For final purification and to achieve a high degree of homogeneity, RP-HPLC was often the final step. This technique separates molecules based on their hydrophobicity.

Biological Activity Assays

The membrane-damaging activity of sticholysins was quantified using a hemolytic assay.

• Erythrocyte Preparation: Freshly drawn blood (e.g., from humans or rats) was centrifuged to pellet the erythrocytes (red blood cells). The plasma and buffy coat were discarded, and the erythrocytes were washed multiple times with an isotonic saline solution (e.g., phosphate-buffered saline, PBS) to remove any remaining plasma components. The washed erythrocytes were then resuspended in the same buffer to a desired concentration (e.g., a 0.5% v/v suspension).

• Incubation: A fixed volume of the erythrocyte suspension was incubated with varying concentrations of the sticholysin-containing fractions or purified toxin at 37°C for a specified time (e.g., 1 hour).

• Quantification of Hemolysis: After incubation, the samples were centrifuged to pellet any intact erythrocytes. The amount of hemoglobin released into the supernatant, which is proportional to the degree of hemolysis, was quantified by measuring the absorbance of the supernatant at a specific wavelength (e.g., 414 nm or 540 nm) using a spectrophotometer.

• Controls: A negative control (erythrocytes in buffer alone) and a positive control (erythrocytes lysed with a detergent like Triton X-100 or distilled water to achieve 100% hemolysis) were included in each assay.

• Data Analysis: The percentage of hemolysis was calculated relative to the positive control, and the HD₅₀ (the concentration of toxin required to cause 50% hemolysis) was determined from the dose-response curve.

Workflow for Hemolytic Assay

Caption: Step-by-step workflow of a typical hemolytic assay.

To study the pore-forming activity of sticholysins in a model membrane system, a vesicle permeabilization assay using the fluorescent dye calcein (B42510) was employed.

• Preparation of Calcein-Loaded Vesicles: Large unilamellar vesicles (LUVs) were prepared from a mixture of lipids, often including sphingomyelin and phosphatidylcholine, in the presence of a high concentration of calcein. At this high concentration, the fluorescence of calcein is self-quenched. The external, unencapsulated calcein was then removed by gel filtration (e.g., using a Sephadex G-50 column).

• Permeabilization Assay: The calcein-loaded vesicles were incubated with different concentrations of sticholysin. The formation of pores in the vesicle membrane by the toxin allows the encapsulated calcein to leak out into the surrounding buffer.

• Fluorescence Measurement: As the calcein is released and diluted, its fluorescence is de-quenched, resulting in an increase in fluorescence intensity. This increase in fluorescence was monitored over time using a fluorometer. The rate and extent of calcein release were used as a measure of the pore-forming activity of the toxin.

The effect of ShK on voltage-gated potassium channels was investigated using the patch-clamp technique on dissociated dorsal root ganglion (DRG) neurons from rats.

• Preparation of DRG Neurons: Dorsal root ganglia were dissected from rats and treated with enzymes (e.g., trypsin and collagenase) to dissociate the individual neurons. The neurons were then plated on a suitable substrate for electrophysiological recording.

• Patch-Clamp Recording: The whole-cell patch-clamp configuration was typically used. A glass micropipette with a very fine tip, filled with an appropriate intracellular solution, was sealed onto the membrane of a single DRG neuron. The membrane patch under the pipette tip was then ruptured to gain electrical access to the cell's interior.

• Voltage Protocol and Data Acquisition: The membrane potential of the neuron was controlled (voltage-clamped), and specific voltage protocols were applied to elicit potassium currents. The currents flowing across the cell membrane were recorded before and after the application of ShK to the external bath solution.

• Data Analysis: The blocking effect of ShK on the potassium currents was quantified by measuring the reduction in the current amplitude in the presence of the toxin. The concentration-dependence of the block was analyzed to determine the IC₅₀ value.

Mechanisms of Action

Sticholysins: Pore Formation in Sphingomyelin-Containing Membranes

Early studies elucidated that sticholysins, like other actinoporins, exert their cytolytic effect by forming pores in the cell membrane. This process is highly dependent on the presence of sphingomyelin, which acts as a binding site for the toxin monomers. The proposed mechanism involves the following steps:

• Monomer Binding: Soluble sticholysin monomers bind to the surface of the target membrane via a specific interaction with sphingomyelin.

• Conformational Change and Insertion: Upon binding, the N-terminal region of the toxin undergoes a conformational change, leading to its insertion into the lipid bilayer.

• Oligomerization: Several toxin monomers then oligomerize within the membrane.

• Pore Formation: The assembled oligomer forms a transmembrane pore, disrupting the integrity of the cell membrane and leading to osmotic imbalance and cell lysis.

Proposed Mechanism of Sticholysin Pore Formation

Caption: Sequential steps in the formation of a transmembrane pore by sticholysins.[4]

ShK Toxin: A Potent Blocker of Voltage-Gated Potassium Channels

ShK toxin acts by physically occluding the pore of specific voltage-gated potassium channels, most notably the Kv1.3 channel, which is crucial for the function of T-lymphocytes. The high affinity and selectivity of ShK for these channels are attributed to specific amino acid residues that interact with the outer vestibule of the channel pore. This direct blocking action inhibits the flow of potassium ions across the cell membrane, thereby altering the cell's membrane potential and excitability. Early studies did not extensively explore the downstream signaling consequences of this channel blockade, but the immediate effect is a disruption of cellular processes that are dependent on potassium channel function, such as the regulation of the membrane potential and cell proliferation in lymphocytes.

Conclusion

The foundational research on the venom of Stichodactyla helianthus conducted before the turn of the century provided a wealth of knowledge that continues to drive scientific discovery. The detailed characterization of the neurotoxin ShK and the cytolytic sticholysins, along with the development of robust experimental protocols for their study, has had a lasting impact on the fields of toxinology, pharmacology, and ion channel research. These early investigations not only unveiled the potent biological activities of these toxins but also established them as indispensable molecular probes and promising templates for the development of novel therapeutics.

References

• 1. Dorsal root ganglion stimulation of injured sensory neurons in rats rapidly eliminates their spontaneous activity and relieves spontaneous pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical synthesis of a neurotoxic polypeptide from the sea anemone Stichodactyla helianthus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of a potassium channel toxin from the Caribbean Sea anemone Stichodactyla helianthus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Basic Biochemical Properties of ShK Toxin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core biochemical properties of ShK toxin, a potent polypeptide inhibitor of potassium channels isolated from the sea anemone Stichodactyla helianthus. The information presented herein is intended to serve as a technical resource for researchers and professionals involved in ion channel research and drug development.

Core Biochemical and Structural Properties

ShK toxin is a 35-residue polypeptide with a molecular weight of approximately 4054.80 Da.[1] Its primary structure and disulfide bridge connectivity are crucial for its three-dimensional fold and biological activity.

Amino Acid Sequence and Disulfide Bridges

The amino acid sequence of ShK toxin is: RSCIDTIPKSRCTAFQCKHSMKYRLSFCRKTCGTC[2]

The toxin's compact structure is stabilized by three intramolecular disulfide bonds, which have been determined to be Cys3-Cys35, Cys12-Cys28, and Cys17-Cys32.[3][4][5] These linkages create a stable scaffold that presents the key residues for interaction with potassium channels. The Cys3-Cys35 bond forms a nearly head-to-tail cyclic structure.[4][5]

Three-Dimensional Structure

The solution structure of ShK toxin has been determined by Nuclear Magnetic Resonance (NMR) spectroscopy.[6] The structure reveals two short α-helices (residues 14-19 and 21-24) and an extended N-terminal region.[4][6] A key feature for its channel-blocking activity is the "functional dyad" composed of Lys22 and the neighboring Tyr23.[4] Lys22 acts as a pore blocker by physically occluding the ion conduction pathway, while Tyr23 contributes to the binding affinity.[4]

Table 1: Summary of Core Biochemical Properties of ShK Toxin

Property	Value	References
Amino Acid Residues	35	[4][5]
Molecular Weight	~4054.80 Da	[1]
Disulfide Bridges	3 (Cys3-Cys35, Cys12-Cys28, Cys17-Cys32)	[4][5]
Secondary Structure	Two α-helices (residues 14-19 and 21-24)	[4][5][6]
Key Functional Residues	Lys22, Tyr23	[4]

Mechanism of Action and Channel Selectivity

ShK toxin is a potent blocker of several voltage-gated potassium (Kv) channels, exhibiting particularly high affinity for the Kv1.3 and Kv1.1 channels.[4][7] Its primary mechanism of action involves binding to the outer vestibule of the channel and physically occluding the pore, thereby preventing the flux of potassium ions.[4]

Interaction with Potassium Channels

The interaction of ShK toxin with Kv channels is mediated by a set of key residues. The positively charged side chain of Lys22 protrudes into the selectivity filter of the channel, acting as a "cork in a bottle."[4] The aromatic side chain of Tyr23, along with other residues such as Arg11 and Arg29, further stabilizes the toxin-channel complex through electrostatic and hydrophobic interactions with the channel's turret region.[4]

Quantitative Binding Affinities

The potency of ShK toxin against various potassium channels has been quantified using electrophysiological and binding assays. The toxin exhibits picomolar to nanomolar affinity for several Kv channel subtypes.

Table 2: Quantitative Binding Affinities of ShK Toxin for Various Potassium Channels

Channel Subtype	IC50 / Kd	Method	References
Kv1.1 (KCNA1)	16 pM (Kd)	Patch Clamp	[7]
21.5 ± 2.26 pM (IC50)	Patch Clamp	[8]
Kv1.2 (KCNA2)	9 nM (IC50)	Not Specified	[9]
Kv1.3 (KCNA3)	11 pM (Kd)	Patch Clamp	[7]
13.3 ± 1.40 pM (IC50)	Patch Clamp	[8]
~10 pM (IC50)	Patch Clamp	[10]
Kv1.4 (KCNA4)	312 pM (Kd)	Not Specified	[7]
0.31 nM (IC50)	Not Specified	[9]
Kv1.6 (KCNA6)	165 pM (Kd)	Not Specified	[7]
0.16 nM (IC50)	Not Specified	[9]
Kv1.7 (KCNA7)	11.5 nM (IC50)	Not Specified	[9]
Kv3.2	~0.6 nM (IC50)	86Rb+ efflux	[7][9]
KCa3.1 (KCNN4)	0.03-30 nM (Kd)	Not Specified	[9]

Signaling Pathways and Biological Effects

The high affinity of ShK toxin for the Kv1.3 channel makes it a valuable tool for studying the physiological roles of this channel, particularly in the immune system.

T-Lymphocyte Activation Pathway

In T-lymphocytes, the Kv1.3 channel plays a critical role in maintaining the membrane potential.[4] Upon T-cell activation, an influx of Ca2+ is required for downstream signaling events leading to cytokine production and proliferation.[5] The efflux of K+ ions through Kv1.3 channels helps to counterbalance the depolarizing Ca2+ influx, thus sustaining the driving force for Ca2+ entry.[5]

By blocking Kv1.3 channels, ShK toxin causes membrane depolarization, which in turn reduces the electrochemical gradient for Ca2+ influx through CRAC channels.[4][5] This suppression of Ca2+ signaling ultimately leads to the inhibition of T-cell activation, cytokine release (e.g., IL-2 and IFN-γ), and proliferation.[4] This makes ShK and its analogs promising candidates for the treatment of autoimmune diseases where effector memory T-cells, which highly express Kv1.3, are pathogenic.

Caption: Signaling pathway of T-cell activation and its inhibition by ShK toxin.

Experimental Protocols

This section provides an overview of key experimental methodologies used in the study of ShK toxin.

Synthesis, Folding, and Purification of ShK Toxin

Synthetic ShK toxin is typically produced using solid-phase peptide synthesis (SPPS) followed by oxidative folding to form the correct disulfide bridges.

Caption: General workflow for the synthesis and purification of ShK toxin.

Detailed Methodology:

• Solid-Phase Peptide Synthesis (SPPS): The linear peptide is assembled on a solid support resin using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

• Cleavage and Deprotection: The peptide is cleaved from the resin, and side-chain protecting groups are removed using a strong acid cocktail (e.g., trifluoroacetic acid with scavengers).

• Oxidative Folding: The crude linear peptide is dissolved in a folding buffer at a low concentration to favor intramolecular disulfide bond formation. A common folding buffer consists of a redox system, such as reduced and oxidized glutathione, at a slightly alkaline pH (around 8.0). The folding reaction is typically allowed to proceed overnight at room temperature.

• Purification: The folded toxin is purified from incorrectly folded isomers and other impurities using reverse-phase high-performance liquid chromatography (RP-HPLC). A C18 column with a water/acetonitrile gradient containing trifluoroacetic acid is commonly employed.

• Quality Control: The purity and identity of the final product are confirmed by analytical RP-HPLC and mass spectrometry.

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to measure the effect of ShK toxin on the ionic currents flowing through Kv channels expressed in a host cell line (e.g., HEK293 or L929 cells).

Solutions:

• External (bath) solution (in mM): 140 NaCl, 2.8 KCl, 2 MgCl₂, 1 CaCl₂, 10 HEPES, 11 glucose (pH adjusted to 7.2 with NaOH).[3]

• Internal (pipette) solution (in mM): 134 KF, 2 MgCl₂, 1 CaCl₂, 10 HEPES, 10 EGTA (pH adjusted to 7.2 with KOH).[3]

Procedure:

• Cells expressing the target Kv channel are cultured on coverslips.

• A glass micropipette filled with the internal solution is used to form a high-resistance seal (GΩ seal) with the cell membrane.

• The membrane patch under the pipette tip is ruptured to achieve the whole-cell configuration.

• The cell is voltage-clamped at a holding potential of -80 mV.

• Depolarizing voltage steps (e.g., to +40 mV for 200 ms) are applied to elicit Kv channel currents.[3][6]

• A stable baseline current is recorded before the application of ShK toxin.

• ShK toxin at various concentrations is perfused into the bath, and the resulting inhibition of the Kv current is measured.

• The concentration-response data are fitted to a Hill equation to determine the IC50 value.

T-Lymphocyte Proliferation Assay

This assay measures the inhibitory effect of ShK toxin on the proliferation of T-lymphocytes upon stimulation.

Methods:

• [³H]-Thymidine Incorporation Assay: This classic method measures the incorporation of radiolabeled thymidine (B127349) into the DNA of proliferating cells.

  • Isolate T-lymphocytes from peripheral blood.

  • Plate the cells in a 96-well plate.

  • Add varying concentrations of ShK toxin.

  • Stimulate the cells with a mitogen (e.g., phytohemagglutinin (PHA) or anti-CD3/CD28 antibodies).

  • After 48-72 hours of incubation, add [³H]-thymidine to each well and incubate for an additional 16-18 hours.

  • Harvest the cells onto a filter mat and measure the incorporated radioactivity using a scintillation counter.

• CFSE Dilution Assay: This flow cytometry-based method tracks cell division by the progressive halving of the fluorescent dye carboxyfluorescein succinimidyl ester (CFSE) in daughter cells.

  • Label isolated T-lymphocytes with CFSE.

  • Culture the labeled cells with a stimulant and different concentrations of ShK toxin.

  • After a desired incubation period (e.g., 72 hours), harvest the cells.

  • Analyze the CFSE fluorescence intensity of the cells by flow cytometry. Each peak of decreasing fluorescence intensity represents a successive generation of cell division.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of ShK toxin to its target receptor by measuring its ability to compete with a radiolabeled ligand.

Procedure (Competitive Binding):

• Prepare cell membranes from a source rich in the target channel (e.g., rat brain synaptosomes or cells overexpressing the channel).

• Incubate the membranes with a fixed concentration of a suitable radioligand (e.g., [¹²⁵I]-dendrotoxin or [¹²⁵I]-ShK).

• Add increasing concentrations of unlabeled ShK toxin.

• After incubation to reach equilibrium, separate the bound from free radioligand by rapid filtration through glass fiber filters.

• Measure the radioactivity retained on the filters using a gamma counter.

• The concentration of ShK toxin that inhibits 50% of the specific binding of the radioligand (IC50) is determined and used to calculate the inhibition constant (Ki).

Conclusion

ShK toxin, with its well-defined structure and potent, selective inhibitory activity against key potassium channels, serves as an invaluable molecular probe for studying ion channel function and physiology. Its profound effect on T-lymphocyte activation has also established it as a promising lead scaffold for the development of novel immunomodulatory therapeutics for autoimmune diseases. This guide provides a foundational understanding of its biochemical properties and the experimental approaches used for its characterization, aiming to facilitate further research and development in this field.

References

• 1. T-cell proliferation assay by CFSE dilution analysis [bio-protocol.org]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. CFSE dilution to study human T and NK cell proliferation in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CellTrace CFSE Cell Proliferation Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 6. Kv1.3 voltage-gated potassium channels link cellular respiration to proliferation through a non-conducting mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of a flow cytometry assay combining cell proliferation, viability and two specific surface markers | Medicina Universitaria [elsevier.es]
• 8. Measuring receptor target coverage: a radioligand competition binding protocol for assessing the association and dissociation rates of unlabeled compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Proliferation assay - 3H thymidine incorporation [sanquin.org]
• 10. Kv1.3 Channel Up-Regulation in Peripheral Blood T Lymphocytes of Patients With Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Structure-Function Relationship of Stichodactyla Toxins

Audience: Researchers, scientists, and drug development professionals.

Executive Summary: Stichodactyla toxin (ShK), a 35-residue polypeptide isolated from the sea anemone Stichodactyla helianthus, is a potent blocker of voltage-gated potassium channels.[1][2][3] Its high affinity for the Kv1.3 channel, a key regulator of T-lymphocyte activation, has made it a valuable pharmacological tool and a promising scaffold for developing therapeutics for autoimmune diseases.[4][5] This document provides a detailed examination of the structural features of ShK toxin, its mechanism of action, the structure-activity relationships that govern its function, and the strategies employed to engineer highly selective analogues for therapeutic use. It includes quantitative data on channel affinities, detailed experimental protocols, and visualizations of key biological pathways and experimental workflows.

Molecular Structure of ShK Toxin

The biological activity of ShK toxin is intrinsically linked to its compact and stable three-dimensional structure. This structure is defined by its primary amino acid sequence and a specific arrangement of disulfide bonds.

Primary and Secondary Structure

ShK is a 35-residue basic peptide.[1] Its structure is rigidly maintained by three disulfide bridges: Cys3-Cys35, Cys12-Cys28, and Cys17-Cys32.[1][6][7] These covalent cross-links are critical for its stability and function. The Cys3-Cys35 bond creates a nearly head-to-tail cyclic feature, while the other two bridges stabilize the core of the peptide.[1][7] The solution structure of ShK, determined by NMR, reveals two short α-helices (residues 14-19 and 21-24) and an extended N-terminal region.[1][2]

Tertiary Structure and Key Functional Residues

The tertiary fold of ShK positions several key amino acid residues on a single face of the molecule, creating a surface that interacts with the potassium channel.[8] The most critical of these is the "functional dyad" composed of Lysine-22 (Lys22) and Tyrosine-23 (Tyr23).[1][9] Lys22 acts as the primary pore-occluding residue, while Tyr23 helps anchor the toxin to the channel vestibule.[1][9] Other residues, including Arginine-11 (Arg11) and Arginine-24 (Arg24), also contribute to the binding affinity.[8][10] The disulfide bond linking the N- and C-termini (Cys3-Cys35) has been found to be less critical for activity than the two internal disulfide bonds that maintain the core structure.[7]

Logical relationship of ShK toxin's structural components.

Mechanism of Action and Channel Selectivity

ShK toxins function as potent pore blockers of potassium channels, with a characteristic "cork in a bottle" mechanism.[1][9] The toxin binds to the outer vestibule of the channel tetramer, where the positively charged side chain of Lys22 protrudes into the selectivity filter, physically obstructing the flow of potassium ions.[1][9] The neighboring Tyr23 residue forms critical interactions with the channel vestibule, anchoring the toxin in place.[1]

While native ShK is a powerful inhibitor of Kv1.3, its therapeutic potential is limited by its lack of selectivity. It also potently blocks the neuronal channel Kv1.1 and other related channels at picomolar to nanomolar concentrations, which could lead to significant neurotoxic side effects.[4][11]

Structure-Function Relationship and Analogue Development

The quest for a therapeutic agent based on ShK has focused on re-engineering the peptide to enhance its selectivity for Kv1.3 over other potassium channels, particularly Kv1.1.

Engineering Selectivity

Structure-activity relationship studies revealed that modifying the N-terminus of ShK could dramatically improve its selectivity. This led to the development of several key analogues:

• ShK-170: Features an L-phosphotyrosine attached via a linker to the N-terminus. This modification significantly enhances selectivity for Kv1.3.[8]

• ShK-186 (Dalazatide): A derivative of ShK-170 that has shown promise in animal models and has entered human clinical trials.[1][5] It exhibits over 100-fold selectivity for Kv1.3 over Kv1.1.[12]

• ShK-192: An analogue engineered for greater stability. It contains a non-hydrolyzable phosphotyrosine surrogate and a methionine isostere to prevent oxidation, while retaining high potency and selectivity for Kv1.3.[2]

• [EWSS]ShK: A highly selective analogue developed with an N-terminal Glu-Trp-Ser-Ser extension. This peptide is composed entirely of natural protein amino acids, making it suitable for recombinant expression, and it displays 158-fold selectivity for Kv1.3 over Kv1.1.[13]

Logic of engineering ShK analogues for improved channel selectivity.

Quantitative Comparison of ShK and Analogues

The following table summarizes the inhibitory constants (IC₅₀ or Kᵢ) of native ShK and its key analogues against various potassium channels, highlighting the improvements in selectivity.

Peptide	Kv1.1	Kv1.3	Kv1.6	Kv3.2	KCa3.1	Selectivity (Kv1.1/Kv1.3)
ShK (native)	16 pM (Kᵢ)[4]	11 pM (Kᵢ)[4]	165 pM (Kᵢ)[4]	0.6 nM (IC₅₀)[4]	>100 nM	~1.5-fold
ShK-170	~6.9 nM (IC₅₀)[8]	69 pM (IC₅₀)[8]	~7.5 nM (IC₅₀)[8]	~19.3 nM (IC₅₀)[8]	>100 nM	~100-fold
ShK-192	>14 nM (IC₅₀)[2]	140 pM (IC₅₀)[2]	-	-	-	>100-fold
[EWSS]ShK	~5.4 nM (IC₅₀)[13]	34 pM (IC₅₀)[13]	-	>100 nM	>100 nM	~158-fold

Note: Values are approximate and compiled from multiple sources. Assay conditions can influence exact measurements.

Biological Function and Therapeutic Applications

The therapeutic rationale for targeting Kv1.3 stems from its specific role in the immune system, particularly in a subset of T-lymphocytes known as effector memory T (TEM) cells.

Role of Kv1.3 in T-Lymphocytes

T-cell activation requires a sustained influx of calcium (Ca²⁺), which is dependent on the electrochemical gradient across the cell membrane. Potassium channels maintain this gradient by allowing K⁺ efflux to counterbalance the Ca²⁺ influx.[5] Different T-cell subsets rely on different potassium channels. While naïve and central memory T-cells primarily use the KCa3.1 channel, chronically activated TEM cells upregulate Kv1.3 and become highly dependent on it for proliferation and cytokine production.[1][2] Since TEM cells are key mediators in many autoimmune diseases like multiple sclerosis and rheumatoid arthritis, a selective Kv1.3 blocker can preferentially suppress these pathogenic cells while sparing other immune responses.[2][5]

Signaling pathway of Kv1.3 blockade in effector memory T-cells.

Key Experimental Methodologies

The development and characterization of ShK toxins and their analogues rely on a suite of biochemical, biophysical, and immunological techniques.

Recombinant Expression and Isotopic Labeling

While early work used toxin isolated from anemones, modern research relies on chemical synthesis or recombinant expression.[8][11] For structural studies using NMR, isotopic labeling (e.g., with ¹⁵N) is required.

• Protocol Outline: ShK can be expressed in E. coli as a thioredoxin fusion protein. The fusion protein is purified via affinity chromatography (e.g., Ni²⁺-IMAC). The ShK peptide is then cleaved from the fusion partner using a specific protease like enterokinase and purified to homogeneity by reverse-phase HPLC. Correct folding is confirmed by NMR spectroscopy and functional assays.[11]

Functional Characterization: Whole-Cell Patch-Clamp Electrophysiology

This is the gold-standard method for quantifying the potency and selectivity of channel blockers.

• Protocol Outline:

  • Cell Culture: Use a stable cell line (e.g., L929 mouse fibroblasts) expressing the human Kv1.3 channel.

  • Electrode Preparation: Fabricate glass micropipettes with a resistance of 2-5 MΩ. The internal solution should contain a high concentration of K⁺ (e.g., 140 mM KF). The external bath solution should mimic physiological saline.

  • Giga-seal Formation: Achieve a high-resistance seal (>1 GΩ) between the micropipette and the cell membrane.

  • Whole-Cell Configuration: Rupture the cell membrane patch under the pipette to gain electrical access to the cell interior.

  • Voltage Protocol: Clamp the cell membrane at a holding potential of -80 mV. Apply depolarizing voltage steps (e.g., to +40 mV) to elicit Kv1.3 currents.

  • Toxin Application: After establishing a stable baseline current, perfuse the bath with known concentrations of the ShK analogue.

  • Data Analysis: Measure the peak current amplitude before and after toxin application. Plot the percentage of current inhibition against the logarithm of the toxin concentration. Fit the data to a Hill equation to determine the IC₅₀ value.

  • Selectivity Screening: Repeat the protocol using cell lines that express off-target channels like Kv1.1.

Immunological Assay: T-Cell Proliferation

This assay measures the functional consequence of Kv1.3 blockade on the primary target cells.

• Protocol Outline:

  • Cell Isolation: Isolate human peripheral blood mononuclear cells (PBMCs) from healthy donor blood using density gradient centrifugation. Isolate CCR7⁻ effector memory T-cells using magnetic-activated cell sorting (MACS).

  • Cell Staining: Label the TEM cells with a proliferation-tracking dye, such as Carboxyfluorescein succinimidyl ester (CFSE).

  • Cell Culture and Stimulation: Plate the labeled cells in a 96-well plate. Add the ShK analogue at various concentrations. Stimulate the cells to proliferate using anti-CD3 and anti-CD28 antibodies.

  • Incubation: Culture the cells for 3-5 days to allow for cell division.

  • Flow Cytometry: Acquire the cells on a flow cytometer. Proliferating cells will have diluted the CFSE dye, resulting in lower fluorescence intensity.

  • Data Analysis: Quantify the percentage of proliferated cells in each condition. Calculate the concentration of the ShK analogue required to inhibit 50% of the proliferation (IC₅₀).

Experimental workflow for the evaluation of a new ShK analogue.

Conclusion and Future Directions

Stichodactyla toxin has evolved from a natural venom component into a powerful molecular scaffold for drug development. The detailed understanding of its structure-function relationship has enabled the rational design of analogues with high selectivity for the Kv1.3 potassium channel. These engineered peptides, such as Dalazatide (ShK-186), represent a novel therapeutic strategy for autoimmune diseases by selectively targeting pathogenic effector memory T-cells. Future research will likely focus on improving the pharmacokinetic properties of these peptides, exploring alternative delivery methods, and expanding their therapeutic applications to other TEM-mediated pathologies.

References

• 1. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 2. Engineering a Stable and Selective Peptide Blocker of the Kv1.3 Channel in T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. smartox-biotech.com [smartox-biotech.com]
• 5. Kv1.3 channel-blocking immunomodulatory peptides from parasitic worms: implications for autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. upload.wikimedia.org [upload.wikimedia.org]
• 7. Role of disulfide bonds in the structure and potassium channel blocking activity of ShK toxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Designed peptide analogues of the potassium channel blocker ShK toxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a thioredoxin fusion protein in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. N-Terminally extended analogues of the K⁺ channel toxin from Stichodactyla helianthus as potent and selective blockers of the voltage-gated potassium channel Kv1.3 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Dichotomy of a Marine Toxin: Native ShK and its Synthetic Counterparts in the Pursuit of Autoimmune Disease Therapeutics

A Technical Guide for Researchers and Drug Development Professionals

The potent neurotoxin ShK, isolated from the sea anemone Stichodactyla helianthus, has emerged as a promising scaffold for the development of novel therapeutics targeting autoimmune diseases.[1][2] This technical guide provides an in-depth analysis of the native ShK toxin and its synthetic analogues, with a focus on their mechanism of action, comparative efficacy, and the experimental methodologies used in their evaluation. The primary target of these compounds is the voltage-gated potassium channel Kv1.3, a key regulator of T-cell activation.[3][4][5] By blocking this channel, ShK and its derivatives can selectively suppress the activity of effector memory T-cells, which are major contributors to the pathology of various autoimmune disorders.[4][6]

Structural and Functional Overview

Native ShK Toxin

The native ShK toxin is a 35-amino acid peptide characterized by a specific three-dimensional structure stabilized by three disulfide bridges.[2] Its high-resolution structure has been determined by NMR and is publicly available under the PDB ID: 1ROO.[1][7][8] ShK potently blocks the Kv1.3 channel with picomolar affinity.[9] This high affinity is attributed to a key lysine (B10760008) residue (Lys22) that physically occludes the channel pore, acting as a "cork in a bottle," and is supported by interactions of other residues with the channel's outer vestibule.[10] However, a significant drawback of the native toxin for therapeutic use is its lack of selectivity, as it also potently inhibits the neuronal Kv1.1 channel, posing a risk of neurotoxicity.[9]

Synthetic Analogues: The Rise of Dalazatide

To overcome the selectivity issue of the native toxin, researchers have developed numerous synthetic analogues. The most clinically advanced of these is Dalazatide, also known as ShK-186.[4] Dalazatide is a 37-amino acid peptide that incorporates a phosphotyrosine residue at its N-terminus, which significantly enhances its selectivity for Kv1.3 over Kv1.1.[4] This modification allows for potent and specific inhibition of the target channel, minimizing the risk of off-target effects.[4] Dalazatide has undergone Phase 1 clinical trials and has shown a favorable safety profile and evidence of efficacy in patients with plaque psoriasis.[11][12][13][14]

Quantitative Comparison of Native ShK and Synthetic Analogues

The following tables summarize the quantitative data on the potency and selectivity of native ShK toxin and its key synthetic analogues against various potassium channels. The data is primarily derived from whole-cell patch-clamp electrophysiology experiments.

Compound	Target Channel	IC50 (pM)	Reference
Native ShK	Kv1.3	~10-13.3	[9]
Kv1.1	~16-21.5	[9]
Dalazatide (ShK-186)	Kv1.3	~71	[15]
Kv1.1	>10,000	[15]
ShK-192	Kv1.3	140	[15]
Kv1.1	>22,400	[15]
[EWSS]ShK	Kv1.3	34	[16]
Kv1.1	5372	[16]
ShK-223	Kv1.3	~13	[9]
Kv1.1	>100,000	[9]
ShK-235	Kv1.3	~67	[9]
Kv1.1	>150,000	[9]

Compound	Selectivity Ratio (Kv1.1 IC50 / Kv1.3 IC50)	Reference
Native ShK	~1.6	[9]
Dalazatide (ShK-186)	>140	[15]
ShK-192	~160	[15]
[EWSS]ShK	~158	[16]
ShK-223	>7,692	[9]
ShK-235	>2,238	[9]

Experimental Protocols

This section details the methodologies for key experiments used in the characterization of ShK and its analogues.

Whole-Cell Patch-Clamp Electrophysiology

This technique is the gold standard for measuring the ion channel blocking activity of compounds.

Objective: To determine the concentration-dependent inhibition (IC50) of potassium channel currents by ShK and its analogues.

Materials:

• Cell line stably or transiently expressing the potassium channel of interest (e.g., L929 or COS-7 cells).[9][15][17]

• Patch-clamp rig including an amplifier, micromanipulator, and data acquisition system.[6][18][19]

• Borosilicate glass capillaries for pulling micropipettes.[19]

• Extracellular (bath) solution (e.g., containing in mM: 160 NaCl, 4.5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, pH 7.2).[18]

• Intracellular (pipette) solution (e.g., containing in mM: 145 KF, 10 HEPES, 10 EGTA, 2 MgCl2, pH 7.2).[18]

• ShK toxin or synthetic analogue stock solutions.

Procedure:

• Culture cells expressing the target potassium channel on glass coverslips.

• Pull micropipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with intracellular solution.

• Place a coverslip with adherent cells in the recording chamber on the microscope stage and perfuse with extracellular solution.

• Using the micromanipulator, approach a target cell with the micropipette and apply gentle suction to form a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane.

• Apply a brief pulse of suction to rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential of -80 mV.

• Elicit potassium currents by applying depolarizing voltage steps (e.g., to +40 mV for 200 ms).[5][15]

• Record baseline currents.

• Perfuse the recording chamber with extracellular solution containing known concentrations of the ShK analogue.

• Record the steady-state block of the potassium current at each concentration.

• Wash out the compound to ensure reversibility of the block.

• Analyze the data by plotting the percentage of current inhibition against the compound concentration and fitting the data to a Hill equation to determine the IC50 value.[17]

Radioligand Binding Assay

This assay is used to determine the binding affinity of a compound to its receptor.

Objective: To determine the dissociation constant (Kd) or inhibition constant (Ki) of ShK and its analogues for the Kv1.3 channel.

Materials:

• Cell membranes prepared from cells expressing the Kv1.3 channel.[20][21][22]

• Radiolabeled ligand that binds to the Kv1.3 channel (e.g., 125I-labeled ShK).

• Unlabeled ShK or synthetic analogue for competition assays.

• Binding buffer (e.g., 50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4).[20]

• Glass fiber filters (e.g., GF/C).[20]

• Filtration apparatus (cell harvester).[20]

• Scintillation counter.

Procedure:

• Incubate the cell membranes with a fixed concentration of the radiolabeled ligand in the binding buffer.

• For competition assays, add increasing concentrations of the unlabeled ShK analogue to the incubation mixture.

• Incubate the mixture at a specific temperature (e.g., 30°C) for a set time (e.g., 60 minutes) to reach equilibrium.[20]

• Terminate the binding reaction by rapid filtration through the glass fiber filters using the cell harvester. This separates the bound from the free radioligand.

• Wash the filters rapidly with ice-cold wash buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Analyze the data. For saturation binding, plot the amount of bound radioligand against the concentration of free radioligand to determine the Kd and Bmax (total number of binding sites). For competition binding, plot the percentage of specific binding against the concentration of the unlabeled competitor to determine the IC50, which can then be converted to a Ki value.[20]

In Vivo Efficacy Studies in Animal Models of Autoimmune Disease

These studies are crucial for evaluating the therapeutic potential of ShK analogues in a living organism.

Objective: To assess the ability of ShK analogues to ameliorate disease symptoms in animal models of autoimmune diseases such as multiple sclerosis (Experimental Autoimmune Encephalomyelitis - EAE model) or rheumatoid arthritis.

Materials:

• Laboratory animals (e.g., Lewis rats).[15]

• Antigen for disease induction (e.g., myelin basic protein for EAE).

• Adjuvant (e.g., Complete Freund's Adjuvant).[15]

• ShK analogue formulated for in vivo administration (e.g., subcutaneous injection).

• Clinical scoring system to assess disease severity.

Procedure (Example: EAE model in rats):

• Induce EAE in rats by immunization with an emulsion of myelin basic protein and Complete Freund's Adjuvant.[15]

• Monitor the animals daily for clinical signs of disease (e.g., tail limpness, limb paralysis) using a standardized scoring system (e.g., 0 = no disease, 5 = moribund).

• Once clinical signs appear, randomly assign animals to treatment groups (e.g., vehicle control, Dalazatide at different doses).

• Administer the ShK analogue according to the planned dosing regimen (e.g., daily subcutaneous injections of 10 or 100 µg/kg).[15]

• Continue to monitor and score the animals for the duration of the study.

• At the end of the study, animals may be euthanized for histological analysis of the central nervous system to assess inflammation and demyelination.

• Analyze the data by comparing the clinical scores and histological findings between the treatment and control groups to determine the efficacy of the ShK analogue.

Visualizing the Molecular Landscape

Signaling Pathway of Kv1.3 in T-Cell Activation

The following diagram illustrates the central role of the Kv1.3 channel in the activation of effector memory T-cells.

Kv1.3 signaling in T-cell activation.

Experimental Workflow for Screening ShK Analogues

The following diagram outlines a typical workflow for the discovery and preclinical evaluation of novel ShK analogues.

Screening workflow for ShK analogues.

Conclusion

The journey from a potent marine toxin to a promising clinical candidate for autoimmune diseases exemplifies the power of targeted drug design. While native ShK toxin provided the initial blueprint, its lack of selectivity necessitated the development of synthetic analogues. Dalazatide and other next-generation compounds have demonstrated that by understanding the intricate interactions between a peptide and its ion channel target, it is possible to engineer molecules with enhanced therapeutic profiles. The methodologies outlined in this guide provide a framework for the continued exploration and development of ShK-based therapeutics, offering hope for patients with a range of debilitating autoimmune conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 3. Structures of the T cell potassium channel Kv1.3 with immunoglobulin modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Kv1.3 Channel as a Key Therapeutic Target for Neuroinflammatory Diseases: State of the Art and Beyond [frontiersin.org]
• 5. The voltage-gated Kv1.3 K+ channel in effector memory T cells as new target for MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. T Cell Subset and Stimulation Strength-Dependent Modulation of T Cell Activation by Kv1.3 Blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rcsb.org [rcsb.org]
• 8. researchgate.net [researchgate.net]
• 9. Development of Highly Selective Kv1.3-Blocking Peptides Based on the Sea Anemone Peptide ShK | MDPI [mdpi.com]
• 10. Structure of the voltage-gated potassium channel KV1.3: Insights into the inactivated conformation and binding to therapeutic leads - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Safety and pharmacodynamics of dalazatide, a Kv1.3 channel inhibitor, in the treatment of plaque psoriasis: A randomized phase 1b trial - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dalazatide (ShK-186), a First-in-Class Blocker of Kv1.3 Potassium Channel on Effector Memory T Cells: Safety, Tolerability and Proof of Concept of Immunomodulation in Patients with Active Plaque Psoriasis - ACR Meeting Abstracts [acrabstracts.org]
• 13. researchgate.net [researchgate.net]
• 14. [PDF] Safety and pharmacodynamics of dalazatide, a Kv1.3 channel inhibitor, in the treatment of plaque psoriasis: A randomized phase 1b trial | Semantic Scholar [semanticscholar.org]
• 15. Engineering a Stable and Selective Peptide Blocker of the Kv1.3 Channel in T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. N-terminally extended analogues of ShK as potent and selective blockers of the voltage-gated potassium channel Kv1.3 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Whole Cell Patch Clamp Protocol [protocols.io]
• 19. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 20. giffordbioscience.com [giffordbioscience.com]
• 21. revvity.com [revvity.com]
• 22. Radioligand Binding Studies | Springer Nature Experiments [experiments.springernature.com]

The Discovery and Mechanism of ShK Toxin: A Technical Guide to a Potent Potassium Channel Blocker

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Discovered in the venom of the Caribbean sea anemone, Stichodactyla helianthus, the 35-amino acid peptide ShK toxin has emerged as a highly potent and selective blocker of voltage-gated potassium channels, particularly Kv1.3.[1][2] This property has positioned ShK toxin and its analogues as significant tools for immunological research and as promising therapeutic leads for a range of autoimmune diseases, including multiple sclerosis, rheumatoid arthritis, and psoriasis.[3] The Kv1.3 channel is a key regulator of T-lymphocyte activation, and its blockade can preferentially suppress the activity of chronically activated effector memory T-cells, which are major contributors to autoimmune pathology. This guide provides a comprehensive technical overview of the discovery, mechanism of action, and experimental underpinnings of ShK toxin as a potassium channel blocker.

Data Presentation: Quantitative Analysis of ShK Toxin and its Analogues

The potency and selectivity of ShK toxin and its synthetic derivatives have been extensively quantified. The following tables summarize the inhibitory concentrations (IC₅₀) and dissociation constants (Kd) for various potassium channels, providing a clear comparison of their activity profiles.

Table 1: Inhibitory Activity of Wild-Type ShK Toxin on Various Potassium Channels

Channel	IC₅₀ / Kd	Species	Reference
Kv1.3	~11 pM (Kd)	Human	[4]
Kv1.1	~16 pM (Kd)	Human	[5]
Kv1.6	~165 pM (Kd)	Human	[5]
Kv1.4	~312 pM (Kd)	Human	[5]
Kv3.2	~0.6 nM (IC₅₀)	Human	[5]
Kv1.2	~9 nM (IC₅₀)	Human	[5]
KCa3.1	0.03-30 nM (Kd)	Human	[5]

Table 2: Comparative Inhibitory Activity (IC₅₀/Kd) of ShK Analogues

Analogue	Target Channel	IC₅₀ / Kd	Selectivity Highlight	Reference
ShK-186 (Dalazatide)	Kv1.3	71 pM (IC₅₀)	>100-fold selective for Kv1.3 over Kv1.1	[3]
ShK-170	Kv1.3	69 pM (IC₅₀)	~100-fold selective for Kv1.3 over Kv1.1
ShK-192	Kv1.3	140 pM (IC₅₀)	>100-fold selective for Kv1.3 over Kv1.1	[3]
ShK-Dap²²	Kv1.3	Sub-nanomolar	Highly selective for Kv1.3 over other Kv channels
ShK-223	Kv1.3	Low pM (IC₅₀)	>10,000-fold selective for Kv1.3 over Kv1.1	[6]
ShK-235	Kv1.3	Low pM (IC₅₀)	~2250-fold selective for Kv1.3 over Kv1.1	[6]

Experimental Protocols

The characterization of ShK toxin has relied on a suite of biophysical and electrophysiological techniques. Below are detailed methodologies for key experiments.

Isolation of Native ShK Toxin from Stichodactyla helianthus

The initial discovery of ShK toxin involved its purification from whole-body extracts of the sea anemone.

• Homogenization: Whole sea anemones are homogenized in an acidic aqueous solution (e.g., acetic acid) to extract peptides and prevent proteolytic degradation.

• Clarification: The homogenate is centrifuged at high speed to pellet cellular debris, and the supernatant containing the venom peptides is collected.

• Preliminary Fractionation: The clarified extract is subjected to preparative reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column. A shallow gradient of increasing acetonitrile (B52724) concentration in the presence of an ion-pairing agent like trifluoroacetic acid (TFA) is used to separate the complex mixture of peptides.

• Bioassay-Guided Fractionation: Fractions are collected and screened for potassium channel blocking activity using electrophysiological or binding assays.

• Final Purification: Active fractions are subjected to one or more rounds of analytical RP-HPLC with different gradient conditions or column chemistries to purify ShK toxin to homogeneity. The purity is confirmed by mass spectrometry.

Solid-Phase Peptide Synthesis of ShK Toxin and Analogues

Chemical synthesis allows for the production of large quantities of ShK toxin and the creation of analogues with improved properties. The Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) strategy is commonly employed.[7]

• Resin Preparation: An amide resin is used as the solid support. The resin is swelled in a suitable solvent like dichloromethane (B109758) (DCM) or dimethylformamide (DMF).[8]

• Amino Acid Coupling: The C-terminal amino acid (Cysteine) is coupled to the resin. Subsequent amino acids are added sequentially. Each cycle involves:

  • Fmoc Deprotection: The Fmoc protecting group on the N-terminus of the growing peptide chain is removed using a solution of 20% piperidine (B6355638) in DMF.[7]

  • Washing: The resin is thoroughly washed with DMF to remove excess piperidine and by-products.

  • Coupling: The next Fmoc-protected amino acid is activated with a coupling reagent (e.g., diisopropylcarbodiimide (DIC) in the presence of an additive like 6-Cl-HOBt) and added to the resin to form a new peptide bond.[7] The reaction is monitored for completion.

  • Washing: The resin is washed again to remove excess reagents.

• Cleavage and Deprotection: Once the full peptide sequence is assembled, the peptide is cleaved from the resin, and all side-chain protecting groups are removed simultaneously using a strong acid "cleavage cocktail," such as TFA with scavengers (e.g., water, triisopropylsilane) to prevent side reactions.[3]

• Oxidative Folding: The linear, reduced peptide is purified by RP-HPLC. It is then folded in a redox buffer (e.g., containing reduced and oxidized glutathione) at a slightly alkaline pH to facilitate the correct formation of the three intramolecular disulfide bonds.

• Final Purification: The correctly folded, active toxin is purified to homogeneity by RP-HPLC. Its identity and purity are confirmed by mass spectrometry and analytical HPLC.

Whole-Cell Patch-Clamp Electrophysiology

This is the gold-standard technique for measuring the blocking effect of ShK toxin on potassium channels.

• Cell Preparation: A cell line stably expressing the potassium channel of interest (e.g., L929 cells expressing human Kv1.3) or primary cells like human T-lymphocytes are used. Cells are plated on glass coverslips for recording.

• Solutions:

  • External (Bath) Solution (in mM): 145 NaCl, 5 KCl, 1 MgCl₂, 2.5 CaCl₂, 10 HEPES, 5.5 glucose, adjusted to pH 7.4 with NaOH.

  • Internal (Pipette) Solution (in mM): 140 KF, 11 K₂EGTA, 1 CaCl₂, 2 MgCl₂, 10 HEPES, adjusted to pH 7.2 with KOH.

• Recording:

  • A glass micropipette with a resistance of 3-7 MΩ is filled with the internal solution and brought into contact with a cell.[9]

  • A high-resistance "giga-seal" is formed between the pipette tip and the cell membrane.

  • The membrane patch is ruptured by applying gentle suction, establishing the "whole-cell" configuration, which allows control of the membrane voltage and measurement of the total current across the cell membrane.

• Voltage Protocol: To elicit Kv1.3 currents, the cell is held at a negative potential (e.g., -80 mV) where the channels are closed. Then, depolarizing voltage steps (e.g., to +40 mV for 200 ms) are applied to open the channels and record the outward potassium current.[10]

• Toxin Application: After recording a stable baseline current, ShK toxin is applied to the bath solution at various concentrations. The reduction in the peak current at the depolarizing step is measured to determine the extent of channel block.

• Data Analysis: A dose-response curve is generated by plotting the percentage of current inhibition against the toxin concentration. The IC₅₀ value is calculated by fitting the data to the Hill equation.

NMR Spectroscopy for 3D Structure Determination

Nuclear Magnetic Resonance (NMR) spectroscopy was used to determine the three-dimensional solution structure of ShK toxin.[4][11]

• Sample Preparation: A concentrated sample (e.g., 1-2 mM) of purified, isotopically labeled (¹⁵N and/or ¹³C) or unlabeled ShK toxin is prepared in an aqueous buffer (e.g., 90% H₂O/10% D₂O) at a slightly acidic pH (e.g., pH 4.9) to slow proton exchange.[12]

• Data Acquisition: A series of multidimensional NMR experiments are performed on a high-field NMR spectrometer. These typically include:

  • TOCSY (Total Correlation Spectroscopy): To identify amino acid spin systems.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To identify protons that are close in space (< 5 Å), providing distance restraints.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate backbone amide protons and nitrogens (in ¹⁵N-labeled samples).

• Structure Calculation:

  • The NMR spectra are assigned, meaning each resonance is attributed to a specific atom in the peptide sequence.

  • The NOESY cross-peaks are converted into upper-limit distance restraints.

  • Dihedral angle restraints can be derived from coupling constants.

  • These experimental restraints are used as input for structure calculation programs (e.g., CYANA, XPLOR-NIH) that employ molecular dynamics and simulated annealing algorithms to generate a family of structures consistent with the data.

• Structure Validation: The final ensemble of structures is evaluated for quality based on parameters like low restraint violation energy and good stereochemical quality (checked using programs like PROCHECK). The resulting structure of ShK reveals a compact fold with two short alpha-helical segments and an extended N-terminus, stabilized by the three disulfide bonds.[4][6]

Mandatory Visualizations

Signaling and Experimental Workflows

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Characterization of a potassium channel toxin from the Caribbean Sea anemone Stichodactyla helianthus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Engineering a Stable and Selective Peptide Blocker of the Kv1.3 Channel in T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a thioredoxin fusion protein in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. latoxan.com [latoxan.com]
• 6. Development of Highly Selective Kv1.3-Blocking Peptides Based on the Sea Anemone Peptide ShK - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Durable Pharmacological Responses from the Peptide ShK-186, a Specific Kv1.3 Channel Inhibitor That Suppresses T Cell Mediators of Autoimmune Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. axolbio.com [axolbio.com]
• 10. researchgate.net [researchgate.net]
• 11. Solution structure of ShK toxin, a novel potassium channel inhibitor from a sea anemone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Role of Stichodactyla Toxin in Autoimmune Disease Research: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Autoimmune diseases, affecting millions worldwide, are characterized by the immune system erroneously attacking the body's own tissues. A critical player in the pathology of many of these diseases is the effector memory T cell (T_EM), which relies on the voltage-gated potassium channel Kv1.3 for activation and proliferation. Stichodactyla toxins, particularly ShK from the Caribbean sea anemone Stichodactyla helianthus, have emerged as powerful tools and therapeutic leads due to their potent ability to block this channel. This technical guide provides an in-depth overview of the mechanism of action, experimental applications, and developmental journey of ShK and its synthetic analogs, such as Dalazatide (ShK-186), from a natural toxin to a clinical-stage immunomodulator. We detail the underlying signaling pathways, present key quantitative data in structured tables, and provide comprehensive experimental protocols for researchers in the field.

The Molecular Target: The Kv1.3 Potassium Channel in Autoimmunity

The voltage-gated potassium channel Kv1.3 is a key regulator of T lymphocyte function.[1] In resting T cells, the membrane potential is maintained by a balance of ion channels. Upon activation, a sustained influx of calcium (Ca²⁺) is required to trigger signaling cascades that lead to proliferation and cytokine production.[2] This Ca²⁺ influx is critically dependent on the efflux of potassium (K⁺) ions through channels like Kv1.3, which hyperpolarizes the cell membrane and maintains the electrochemical gradient for Ca²⁺ entry.[2]

The therapeutic potential of targeting Kv1.3 stems from its differential expression on T cell subsets. While naïve and central memory T cells (essential for normal immune responses) rely primarily on a different potassium channel (KCa3.1), the chronically activated effector memory T cells (T_EM) that drive autoimmune pathology upregulate Kv1.3 significantly.[3][4] These T_EM cells are implicated in a range of autoimmune conditions, including multiple sclerosis, rheumatoid arthritis, psoriasis, and type 1 diabetes.[2][5] Therefore, selective blockade of Kv1.3 offers a strategy to specifically suppress the pathogenic T_EM cell response without causing broad immunosuppression.[6][7]

Caption: T-Cell activation signaling and Kv1.3 inhibition. (Max Width: 760px)

From Natural Toxin to Selective Therapeutic: ShK and its Analogs

The journey to a targeted Kv1.3 inhibitor began with the isolation of ShK, a 35-amino acid peptide from the sea anemone Stichodactyla helianthus.[1][5] While ShK proved to be a potent blocker of Kv1.3 with picomolar affinity, it lacked the necessary selectivity, as it also blocked the neuronal Kv1.1 channel at similar concentrations.[1][5] This off-target activity posed a significant barrier to therapeutic development.

To overcome this, researchers developed synthetic analogs of ShK with modifications designed to enhance selectivity for Kv1.3. By attaching a phosphotyrosine residue to the N-terminus of the peptide via a hydrophilic linker, analogs like ShK-170 and ShK-186 (Dalazatide) were created.[1][2] These modifications exploited subtle structural differences in the outer vestibule of the Kv1.3 and Kv1.1 channels, resulting in a dramatic improvement in selectivity.[1] ShK-186, for instance, exhibits approximately 100-fold greater selectivity for Kv1.3 over Kv1.1, making it a viable clinical candidate.[1][8]

Data Presentation: Toxin Affinity and Selectivity

The following tables summarize the inhibitory concentrations (IC50) of ShK and its key analogs against various voltage-gated potassium channels. The data clearly illustrates the enhanced selectivity achieved through chemical modification.

Table 1: Inhibitory Activity (IC50) of ShK Toxin and Analogs

Toxin/Analog	Kv1.3 (pM)	Kv1.1 (pM)	Kv1.2 (nM)	Kv1.6 (pM)	Kv3.2 (nM)	KCa3.1 (nM)	Selectivity (Kv1.1/Kv1.3)	Reference
ShK	~10	16	>100	165	~0.6	>100	~1.6x	[1][5][8]
ShK-170	69	>7,000	>20,000	>18,000	>20,000	>20,000	>100x	[1]
ShK-186	69	~6,900	-	-	-	-	~100x	[1][8]

| ShK-F6CA | 48 | 4,000 | >100 | - | - | - | ~83x |[5] |

Data compiled from patch-clamp electrophysiology experiments on cloned channels expressed in mammalian cells.

Experimental Protocols for Studying Stichodactyla Toxins

Reproducible and rigorous experimental design is crucial for evaluating the efficacy of Kv1.3 blockers. Below are detailed methodologies for key in vitro and in vivo assays.

In Vitro Protocol: T-Cell Proliferation Assay

This assay measures the ability of a compound to inhibit the proliferation of T_EM cells.

• Cell Isolation: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from whole blood using Ficoll-Paque density gradient centrifugation. Further isolate CD4+ T cells using magnetic-activated cell sorting (MACS).

• Cell Staining: Resuspend cells in PBS and stain with Carboxyfluorescein succinimidyl ester (CFSE) at a final concentration of 1 µM for 10 minutes at 37°C. Quench the reaction with fetal bovine serum. CFSE is a fluorescent dye that is equally distributed between daughter cells upon division, allowing proliferation to be tracked by flow cytometry.

• Cell Culture and Stimulation: Plate CFSE-labeled cells in 96-well plates at 2 x 10⁵ cells/well in complete RPMI-1640 medium.

• Treatment: Add serial dilutions of the Stichodactyla toxin analog (e.g., ShK-186, from 1 pM to 100 nM) to the wells.

• Stimulation: Stimulate the T cells with anti-CD3 and anti-CD28 antibodies (1 µg/mL each) to induce activation and proliferation. Include unstimulated and stimulated-untreated controls.

• Incubation: Culture the cells for 4-5 days at 37°C in a 5% CO₂ incubator.

• Data Acquisition: Harvest cells and analyze by flow cytometry. Gate on the lymphocyte population and measure the dilution of CFSE fluorescence as an indicator of cell division.

• Analysis: Calculate the percentage of proliferating cells for each condition. Determine the IC50 value by fitting the dose-response data to a four-parameter logistic curve.

Caption: Workflow for a T-Cell proliferation assay. (Max Width: 760px)

In Vivo Protocol: Experimental Autoimmune Encephalomyelitis (EAE)

EAE is the most common animal model for human multiple sclerosis and is used to assess the therapeutic potential of immunomodulatory drugs.[9][10]

• Animals: Use female C57BL/6 mice, 9-12 weeks old.[11] House them in pathogen-free conditions.

• EAE Induction (Day 0):

  • Prepare an emulsion of Myelin Oligodendrocyte Glycoprotein peptide 35-55 (MOG₃₅₋₅₅) in Complete Freund's Adjuvant (CFA).

  • Anesthetize mice and administer a total of 200 µL of the MOG/CFA emulsion subcutaneously, split between two sites on the upper back.[12]

  • Administer 200-300 ng of Pertussis Toxin (PTX) in PBS via intraperitoneal (i.p.) injection. PTX helps to increase the permeability of the blood-brain barrier.[12][13]

• Second PTX Injection (Day 2): Administer a second dose of PTX (200-300 ng, i.p.).[13]

• Treatment Regimen:

  • Prophylactic: Begin treatment on Day 0 or Day 1. Administer ShK-186 (e.g., 10-100 µg/kg) via subcutaneous injection daily or every few days.[14]

  • Therapeutic: Begin treatment upon the first signs of clinical disease (typically Day 10-12).

• Clinical Scoring (Daily): Monitor mice daily for clinical signs of EAE and score on a scale of 0-5:[12]

  • 0: No clinical signs.

  • 1: Limp tail.

  • 2: Hind limb weakness or ataxia.

  • 3: Partial hind limb paralysis.

  • 4: Complete hind limb paralysis.

  • 5: Moribund state or death.

• Data Analysis: Plot the mean clinical score over time for each group (placebo vs. treated). Analyze data using appropriate statistical tests (e.g., two-way ANOVA) to determine if the treatment significantly reduces disease severity.

Preclinical and Clinical Efficacy

ShK and its analogs have demonstrated significant efficacy in various animal models of autoimmune diseases. In the rat EAE model, ShK treatment was shown to not only prevent the onset of symptoms but also reverse paralysis in affected animals.[9][10] Subsequent studies with the more selective analog ShK-186 confirmed these findings and also showed efficacy in models of rheumatoid arthritis and delayed-type hypersensitivity.[14][15] A key finding was that infrequent dosing (e.g., once every 2-5 days) was as effective as daily administration, suggesting a long-lasting therapeutic effect.[14][15]

Table 2: Summary of In Vivo Efficacy in Rat EAE Model

Compound	Treatment Model	Dose	Outcome	Reference
ShK	Prophylactic & Therapeutic	100 µg/kg/day, i.p.	Prevented and reversed clinical signs of paralysis.	[3][9]

| ShK-186 | Prophylactic & Therapeutic | 10 µg/kg every 2-5 days, s.c. | As effective as daily administration in suppressing disease. |[14] |

The promising preclinical data led to the advancement of ShK-186 (Dalazatide) into human clinical trials. A Phase 1b study in patients with active plaque psoriasis provided the first proof-of-concept in humans.

Table 3: Dalazatide (ShK-186) Phase 1b Psoriasis Trial Data

Parameter	Details
Indication	Mild to moderate plaque psoriasis
Dosage Cohorts	30 µg (n=10), 60 µg (n=10), Placebo (n=4)
Administration	Subcutaneous injection, twice weekly for 4 weeks
Safety Outcome	Well tolerated with only mild adverse events reported.
Efficacy Outcome (60 µg group)	50% of subjects achieved clinical improvement in the target lesion. 90% of subjects had a reduction in PASI score.

| Reference |[16] |

These results demonstrated that blocking Kv1.3 with Dalazatide is safe and shows a clear signal of clinical efficacy, validating this mechanism for the treatment of autoimmune diseases.

Conclusion and Future Directions

The study of Stichodactyla toxins has provided a remarkable example of harnessing a natural venom component to develop a highly targeted therapeutic. The journey from the potent but non-selective ShK peptide to the clinical-stage, highly selective analog Dalazatide (ShK-186) underscores the power of rational drug design. By specifically targeting the Kv1.3 channel on pathogenic effector memory T cells, this new class of immunomodulators offers the potential to treat autoimmune diseases effectively without the side effects associated with broad-spectrum immunosuppressants.[6][7]

Future research will likely focus on several key areas:

• Expansion to other autoimmune diseases: Clinical trials are needed to evaluate the efficacy of Dalazatide in other T_EM-mediated diseases like rheumatoid arthritis, lupus, and inflammatory bowel disease.

• Next-generation analogs: Efforts to further improve the pharmacokinetic properties, such as oral bioavailability and half-life, are ongoing.

• Biomarker development: Identifying biomarkers to predict which patients are most likely to respond to Kv1.3 blockade could enable personalized medicine approaches.

References

• 1. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. books.rsc.org [books.rsc.org]
• 3. Potassium channel blockade by the sea anemone toxin ShK for the treatment of multiple sclerosis and other autoimmune diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.monash.edu [research.monash.edu]
• 5. Analogs of the Sea Anemone Potassium Channel Blocker ShK for the Treatment of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sea Anemone Toxin Could Treat Autoimmunity | The Scientist [the-scientist.com]
• 7. Sea anemone venom as autoimmune disease treatment - Science Illustrated [scienceillustrated.com.au]
• 8. smartox-biotech.com [smartox-biotech.com]
• 9. Neuroscience for Kids - Sea Anemone Toxin and Multiple Sclerosis [faculty.washington.edu]
• 10. sciencedaily.com [sciencedaily.com]
• 11. Hooke - Protocols - EAE Induction by Active Immunization in C57BL/6 Mice [hookelabs.com]
• 12. Hooke - Protocols - IACUC - Evaluation of compound effects on EAE development in C57BL/6 mice [hookelabs.com]
• 13. Experimental Autoimmune Encephalomyelitis in the Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Durable Pharmacological Responses from the Peptide ShK-186, a Specific Kv1.3 Channel Inhibitor That Suppresses T Cell Mediators of Autoimmune Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Durable pharmacological responses from the peptide ShK-186, a specific Kv1.3 channel inhibitor that suppresses T cell mediators of autoimmune disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Dalazatide (ShK-186), a First-in-Class Blocker of Kv1.3 Potassium Channel on Effector Memory T Cells: Safety, Tolerability and Proof of Concept of Immunomodulation in Patients with Active Plaque Psoriasis - ACR Meeting Abstracts [acrabstracts.org]

An In-depth Technical Guide to the Initial Characterization of Stichodactyla haddoni Toxins

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial characterization of toxins derived from the sea anemone Stichodactyla haddoni. This marine organism is a rich source of bioactive compounds with significant potential for pharmacological and therapeutic applications. This document outlines the diverse array of toxins, their biological activities, and the methodologies employed for their isolation and characterization, with a focus on providing actionable data and protocols for research and development.

Overview of Stichodactyla haddoni Toxins

The venom of Stichodactyla haddoni is a complex mixture of proteins and peptides, including neurotoxins, cytolysins, and enzyme inhibitors.[1][2][3] These toxins exhibit a wide range of biological effects, such as potent hemolytic, cytotoxic, analgesic, and insecticidal activities.[1][4][5][6][7][8] The composition and bioactivity of the venom can be significantly influenced by the extraction method employed.[1][9][10]

Quantitative Data on Stichodactyla haddoni Toxins and Crude Venom

The following tables summarize the key quantitative data reported for S. haddoni toxins and crude venom, providing a comparative reference for their potency and characteristics.

Table 1: Pharmacological Activities of S. haddoni Crude Venom

Activity	Assay Details	Result	Reference
LD50	Intraperitoneal injection in mice	675 µg	[4][5]
Intraperitoneal injection in crabs	0.71 mg/kg	[11]
Hemolytic Activity (HD50)	Human erythrocytes	0.23 µg	[4][5]
Analgesic Activity	Dose-dependent effect in Balb/c mice	3-fold increase in activity at 100 & 150 µg after 240 min compared to morphine at 200 µg	[4][5]
Edematogenic Activity	Injection in Balb/c mice	157% swelling at 168 µg; 247% swelling at 335 µg (peak at 2 hours)	[4][5]
Dermonecrotic Activity	Injection in rabbit skin	4 mm inflammation at 675 µg; 8 mm necrosis at 1000 µg (after 3 hours)	[4][5]

Table 2: Characterized Toxins from S. haddoni

Toxin Name	Toxin Type	Molecular Weight (Da)	Target	Biological Effect	IC50	Reference
SHTX-I / SHTX-II	Neurotoxin (Potassium Channel Toxin, Type 4)	~3,000 (28 residues)	Voltage-gated potassium channels (Kv)	Inhibits α-dendrotoxin binding	270 nM	[1][3][12]
SHTX-III	Neurotoxin (Potassium Channel Toxin, Type 2 / Kunitz-type)	~7,000 (62 residues)	Voltage-gated potassium channels (Kv1); Serine proteases	Blocks Kv1 channels and inhibits proteases	Not specified	[1][2][3][12]
SHTX-IV	Neurotoxin (Sodium Channel Toxin, Type 2 / β-defensin-like)	~5,000 (48 residues)	Voltage-gated sodium channels (Nav)	Delays channel inactivation	Not specified	[1][2][3][12]
SHTX-V	EGF-like Toxin	Not specified	Not specified	Causes crab paralysis	Not specified	[1][2]
SHTX-K	Neurotoxin (Potassium Channel Toxin)	Not specified	Predicted to block Kv1.1 and Kv1.3 channels	Not specified	Not specified	[1][2]
ShNt1	Neurotoxin	103,000	Not specified	Neurotoxic	Not specified	[11]
ShNt2	Neurotoxin	82,000	Not specified	Neurotoxic	Not specified	[11]
ShNt3	Neurotoxin	63,000	Not specified	Neurotoxic	Not specified	[11]
BS311	Neurotoxin	7,860	Not specified	Neurotoxic (LD50 = 3 µ g/mouse )	Not specified	[13]
BS313	Neurotoxin	7,600	Not specified	Neurotoxic (LD50 = 2.17 µ g/mouse )	Not specified	[13]

Table 3: Cytotoxicity of S. haddoni Crude Venom (Milking Extraction) Against Cancer Cell Lines

Cell Line	IC50 (µg/mL)	Reference
A549 (Lung Carcinoma)	212.81	[9]
HeLa (Cervical Cancer)	266.07	[2]
MCF-7 (Breast Cancer)	4.13	[14]
A172 (Glioblastoma)	6.58	[14]
HT-29 (Colon Carcinoma)	31.54	[14]

Table 4: Insecticidal Activity of S. haddoni Crude Venom

Assay	Extraction Method	IC50 / LD50	Reference
Sf9 Cell Cytotoxicity	Milking	24.72 µg/mL	[1]
Electrical Stimulation	90.16 µg/mL	[1]
Homogenization	291.74 µg/mL	[1]
Tenebrio molitor Lethality	Milking	86.09 ng/mg	[9]
Electrical Stimulation	153.11 ng/mg	[9]
Homogenization	158.49 ng/mg	[9]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. The following sections outline the protocols used in the characterization of S. haddoni toxins.

The method of venom extraction significantly impacts the composition and yield of the collected venom.[1][9][10]

• Milking: This gentle technique involves inducing the sea anemone to release venom from its nematocysts, often through mechanical stimulation. This method yields a potent venom with high biological activity.[1][9]

• Electrical Stimulation: This method uses controlled electrical pulses to induce venom release.[1][9]

• Homogenization: This involves homogenizing the whole tentacles or the entire organism to extract the venom. This method provides the highest yield but may result in a less potent venom due to the presence of non-toxic proteins.[1][9]

General Protocol for Venom Extraction:

• Collect S. haddoni specimens and maintain them in a suitable marine aquarium.

• For milking, gently massage the tentacles to stimulate venom release. Collect the secreted venom.

• For electrical stimulation, apply brief electrical pulses to the tentacles and collect the released venom.

• For homogenization, excise the tentacles, weigh them, and homogenize them in a suitable buffer (e.g., phosphate-buffered saline).

• Centrifuge the crude extract to remove cellular debris.

• The resulting supernatant is the crude venom, which can be lyophilized and stored at -20°C or lower for further analysis.

Purification of individual toxins from the crude venom is typically achieved through a combination of chromatographic techniques.

Protocol for Toxin Purification using Chromatography:

• Gel Filtration Chromatography:

  • Dissolve the lyophilized crude venom in an appropriate buffer.

  • Apply the venom solution to a gel filtration column (e.g., Sephadex G-50).[13]

  • Elute the proteins based on their molecular size.

  • Collect fractions and monitor the protein content using UV absorbance at 280 nm.

  • Test the fractions for the desired biological activity (e.g., neurotoxicity, hemolytic activity).

• Ion-Exchange Chromatography:

  • Pool the active fractions from gel filtration.

  • Apply the pooled sample to an ion-exchange column (anion or cation exchange, depending on the toxin's isoelectric point).[13]

  • Elute the bound proteins using a salt gradient (e.g., NaCl).

  • Collect fractions and screen for biological activity.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC):

  • Further purify the active fractions using a C18 RP-HPLC column.[1][10][13][14]

  • Elute the peptides and proteins using a gradient of an organic solvent (e.g., acetonitrile) in water, typically containing an ion-pairing agent like trifluoroacetic acid (TFA).

  • Monitor the elution profile at 214 nm and 280 nm.

  • Collect the purified peaks, which represent individual toxins.

• Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE): This technique is used to determine the molecular weight and purity of the isolated toxins.[11][13] The purified protein samples are run on a polyacrylamide gel under denaturing conditions, and their migration is compared to molecular weight standards.

• Mass Spectrometry: Techniques like MALDI-TOF or ESI-MS can be used for accurate molecular weight determination and to obtain peptide mass fingerprints for protein identification.

• Protein Sequencing: Edman degradation or mass spectrometry-based sequencing can be employed to determine the primary amino acid sequence of the purified toxins.[12]

• Hemolytic Assay:

  • Prepare a suspension of washed erythrocytes (e.g., human, chicken, goat) in a suitable buffer.[6][8]

  • Incubate serial dilutions of the crude venom or purified toxin with the erythrocyte suspension.

  • After incubation, centrifuge the samples to pellet the intact cells.

  • Measure the absorbance of the supernatant at a wavelength corresponding to hemoglobin release (e.g., 540 nm) to quantify hemolysis.

  • The HD50 value is the concentration of toxin that causes 50% hemolysis.[4]

• Cytotoxicity Assay:

  • Culture cancer cell lines (e.g., A549, HeLa, MCF-7) in appropriate media.[1][2][14]

  • Seed the cells in 96-well plates and allow them to adhere.

  • Treat the cells with various concentrations of the crude venom or purified toxin for a specified duration (e.g., 24 hours).

  • Assess cell viability using methods like MTT assay, which measures the metabolic activity of viable cells.

  • The IC50 value, the concentration that inhibits 50% of cell growth, is then determined.[2][9]

• Neurotoxicity Assay:

  • Inject different doses of the crude venom or purified toxin into a model organism, such as crabs or mice.[11][13]

  • Observe the animals for signs of neurotoxicity, including paralysis, convulsions, and lethality.[11]

  • The LD50 (lethal dose for 50% of the population) can be calculated from the dose-response data.[11][13]

• Insecticidal Assay:

  • Perform cytotoxicity assays on insect cell lines (e.g., Sf9).[1]

  • For in vivo assays, inject various doses of the venom or toxin into insects like the mealworm (Tenebrio molitor).[1][9]

  • Monitor for mortality and calculate the LD50.[9]

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key concepts in the study of S. haddoni toxins.

General experimental workflow for the isolation and characterization of S. haddoni toxins.

Mechanism of action of S. haddoni neurotoxins on voltage-gated ion channels.

Conclusion

The toxins of Stichodactyla haddoni represent a promising frontier for drug discovery and development. Their diverse biological activities, particularly their neurotoxic, cytotoxic, and insecticidal properties, make them valuable candidates for further investigation. This guide provides a foundational understanding of the initial characterization of these toxins, offering standardized data and methodologies to aid researchers in this exciting field. Future work should focus on elucidating the structures and mechanisms of action of novel toxins, as well as exploring their therapeutic potential in preclinical and clinical studies. The application of advanced omics techniques, such as proteomics and transcriptomics, will undoubtedly accelerate the discovery and characterization of the full toxin arsenal (B13267) of this fascinating sea anemone.[15][16]

References

• 1. Sea Anemone Stichodactyla Haddoni Venom: Extraction Method Dictates Composition and Functional Potency - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sea Anemone Stichodactyla Haddoni Venom: Extraction Method Dictates Composition and Functional Potency | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Toxicity and Potential Pharmacological Activities in the Persian Gulf Venomous Sea Anemone, Stichodactyla haddoni - PMC [pmc.ncbi.nlm.nih.gov]
• 5. brieflands.com [brieflands.com]
• 6. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 7. Biological activity of sea anemone proteins: II. Cytolysis and cell line toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Sea Anemone Stichodactyla Haddoni Venom: Extraction Method Dictates Composition and Functional Potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ispub.com [ispub.com]
• 12. Novel peptide toxins from the sea anemone Stichodactyla haddoni - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Significant Anticancer Activity of a Venom Fraction Derived from the Persian Gulf Sea Anemone, Stichodactyla haddoni - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Revisiting venom of the sea anemone Stichodactyla haddoni: Omics techniques reveal the complete toxin arsenal of a well-studied sea anemone genus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. imrpress.com [imrpress.com]

Protocols & Analytical Methods

Application Notes and Protocols for Electrophysiological Analysis of Stichodactyla Toxins using Patch Clamp

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing patch-clamp electrophysiology for the characterization of Stichodactyla toxins, with a primary focus on the well-studied ShK toxin from the sea anemone Stichodactyla helianthus. The protocols and data presented are intended to facilitate research into the mechanisms of action of these toxins and to aid in the development of novel therapeutics targeting ion channels.

Introduction to Stichodactyla Toxins

Toxins isolated from sea anemones of the Stichodactyla genus are potent modulators of ion channels. The most prominent of these is the 35-residue peptide, Stichodactyla toxin (ShK), a high-affinity blocker of several voltage-gated potassium (Kv) channels.[1] Its particular potency against the Kv1.3 channel, which plays a crucial role in the activation and proliferation of T-lymphocytes, has made ShK and its synthetic analogs, such as ShK-186 (Dalazatide), significant candidates for the treatment of autoimmune diseases like multiple sclerosis and rheumatoid arthritis.[1][2][3][4] Other toxins from Stichodactyla species, such as SHTX I-IV from S. haddoni and gigantoxins from S. gigantea, have been shown to target both potassium and sodium channels, highlighting the diversity of pharmacological tools available from this genus.[5][6][7]

The patch-clamp technique is an essential tool for studying the effects of these toxins on ion channel function, allowing for precise measurements of channel activity at the single-cell or single-channel level.[3][8][9] This document outlines the protocols for characterizing the inhibitory effects of Stichodactyla toxins on Kv channels using the whole-cell patch-clamp configuration.

T-Cell Activation Signaling Pathway and ShK Toxin Inhibition

The diagram below illustrates the critical role of the Kv1.3 channel in maintaining the calcium signaling required for T-cell activation and how ShK toxin disrupts this process.

Caption: ShK toxin blocks Kv1.3 channels, inhibiting T-cell activation.

Data Presentation: Inhibitory Activity of ShK Toxin and Analogs

The following table summarizes the quantitative data on the inhibitory concentrations (IC₅₀) of ShK toxin and its analogs on various voltage-gated potassium channels, as determined by whole-cell patch-clamp experiments.

Peptide	Target Channel	IC₅₀ (pM)	Selectivity vs. Kv1.1	Reference
ShK (Native)	mKv1.3	10 - 13.3	-	[4][10]
mKv1.1	16 - 21.5	-	[4][10]
Kv1.6	~2,000	-	[1]
Kv3.2	~1,600	-	[1]
ShK-170	Kv1.3	69	100-fold	[2]
ShK-186 (Dalazatide)	Kv1.3	Potent Blocker	>100-fold	[2][4]
ShK-Dap²²	Kv1.3	Not specified	>20-fold	[1]
ShK-223/224/234/235	Kv1.3	Low pM	Up to >10,000-fold	[4]

Note: mKv1.1 and mKv1.3 refer to mouse channels. Data is compiled from studies using mammalian fibroblast cell lines stably expressing these channels.

Experimental Protocols

Whole-Cell Patch Clamp Protocol for Toxin Characterization

This protocol is adapted from methodologies used to study the effects of ShK toxins on Kv1.1 and Kv1.3 channels stably expressed in mammalian cells (e.g., L929 mouse fibroblasts).[4][10]

1. Cell Preparation:

• Culture L929 mouse fibroblast cells (or other suitable host cells like CHO or HEK293) stably expressing the target Kv channel (e.g., mKv1.3 or mKv1.1).

• Maintain cells in DMEM medium supplemented with 10% fetal bovine serum, penicillin/streptomycin, L-glutamine, and a selection agent like G418 (0.5 mg/mL) to ensure continued expression of the channel.[10]

• Plate cells on glass coverslips at a suitable density for patch-clamping 24-48 hours before the experiment.

2. Solutions and Reagents:

• External (Bath) Solution (in mM): 160 NaCl, 4.5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES. Adjust pH to 7.4 with NaOH. Osmolarity should be ~310 mOsm.[4]

• Internal (Pipette) Solution (in mM): 145 KF, 10 HEPES, 10 EGTA, 2 MgCl₂. Adjust pH to 7.2 with KOH. Osmolarity should be ~300 mOsm.[4][10] The use of KF in the internal solution helps to minimize rundown of potassium currents.

• Toxin Stock Solution: Prepare a high-concentration stock solution of the Stichodactyla toxin in the external solution containing a carrier protein like 0.1% BSA to prevent adhesion to labware. Store at -20°C or below. Perform serial dilutions to obtain the final desired concentrations immediately before use.

3. Equipment Setup:

• Patch-clamp amplifier and data acquisition system (e.g., Axopatch, HEKA).

• Inverted microscope with appropriate optics.

• Micromanipulator for precise pipette positioning.

• Vibration isolation table to minimize mechanical noise.

• Perfusion system for solution exchange.

• Borosilicate glass capillaries for pulling patch pipettes.

• Pipette puller.

4. Electrophysiological Recording (Whole-Cell Configuration):

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 2–4 MΩ when filled with the internal solution.[10]

• Place a coverslip with adherent cells into the recording chamber on the microscope stage and perfuse with the external solution.

• Using the micromanipulator, approach a target cell with the patch pipette while applying slight positive pressure.

• Once the pipette touches the cell membrane (observed as an increase in resistance), release the positive pressure to form a high-resistance (GΩ) seal.

• Apply a brief pulse of negative pressure to rupture the cell membrane under the pipette tip, achieving the whole-cell configuration. This allows electrical access to the entire cell membrane.[9]

• Set the holding potential to -80 mV.

• Elicit potassium currents by applying depolarizing voltage steps. A typical protocol is a 200 ms (B15284909) pulse to +40 mV, applied every 10-30 seconds.[4][10]

• Allow the current to stabilize before applying the toxin.

5. Toxin Application and Data Acquisition:

• Establish a stable baseline recording of the peak potassium current for several minutes.

• Apply the desired concentration of Stichodactyla toxin via the perfusion system.

• Record the current inhibition as it reaches a steady-state block.

• To determine the dose-response relationship, apply several concentrations of the toxin to different cells (or cumulatively, if washout is rapid) and measure the percentage of current inhibition at each concentration.

• Fit the concentration-response data to the Hill equation to determine the IC₅₀ value and Hill coefficient.[10]

Experimental Workflow Diagram

The following diagram outlines the key steps in the whole-cell patch-clamp experiment for testing Stichodactyla toxins.

Caption: Workflow for whole-cell patch-clamp analysis of toxin activity.

References

• 1. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 2. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Electrophysiological evaluation of the effect of peptide toxins on voltage-gated ion channels: a scoping review on theoretical and methodological aspects with focus on the Central and South American experience - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of Highly Selective Kv1.3-Blocking Peptides Based on the Sea Anemone Peptide ShK - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel peptide toxins from the sea anemone Stichodactyla haddoni - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. An epidermal growth factor-like toxin and two sodium channel toxins from the sea anemone Stichodactyla gigantea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. From squid giant axon to automated patch-clamp: electrophysiology in venom and antivenom research - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a thioredoxin fusion protein in bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Chemical Synthesis and Purification of ShK Toxin

For Researchers, Scientists, and Drug Development Professionals

Introduction

ShK toxin, a 35-residue polypeptide isolated from the sea anemone Stichodactyla helianthus, is a potent blocker of voltage-gated potassium channels, particularly the Kv1.3 channel.[1][2] The Kv1.3 channel is a key regulator of T-lymphocyte activation, making it a significant therapeutic target for autoimmune diseases such as multiple sclerosis, rheumatoid arthritis, and type-1 diabetes.[1][2] The chemical synthesis of ShK toxin and its analogues allows for the production of sufficient quantities for research and clinical development, as well as the systematic modification of its structure to improve selectivity and stability.[2]

These application notes provide detailed protocols for the chemical synthesis, purification, and characterization of ShK toxin, primarily focusing on solid-phase peptide synthesis (SPPS).

Chemical Synthesis Strategies

The synthesis of the 35-amino acid ShK toxin, which includes six cysteine residues that form three disulfide bridges, can be achieved through two primary strategies: linear solid-phase peptide synthesis (SPPS) and a convergent approach using native chemical ligation (NCL).

Solid-Phase Peptide Synthesis (SPPS): This is the most common method for synthesizing peptides of this size. It involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble solid support (resin). Two main orthogonal protection strategies are employed in SPPS:

• Fmoc/tBu Strategy: This approach utilizes the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group for the protection of the α-amino group of the amino acids and acid-labile tert-butyl (tBu)-based protecting groups for the amino acid side chains.

• Boc/Bzl Strategy: This method employs the acid-labile tert-butoxycarbonyl (Boc) group for α-amino protection and benzyl (B1604629) (Bzl)-based groups for side-chain protection.

Native Chemical Ligation (NCL): This convergent strategy involves the synthesis of two or more smaller peptide fragments, which are then joined together in solution.[3][4] One fragment is synthesized with a C-terminal thioester, and the other with an N-terminal cysteine. The chemoselective reaction between these two groups forms a native peptide bond at the ligation site.[3][5] This approach can be advantageous for the synthesis of longer peptides and proteins.[5]

Experimental Protocols

Protocol 1: Linear Solid-Phase Peptide Synthesis (Fmoc/tBu Strategy)

This protocol outlines the manual synthesis of ShK toxin on a Rink Amide resin.

1. Resin Preparation:

• Swell Rink Amide resin (0.1 mmol scale) in N,N-dimethylformamide (DMF) for 30 minutes in a reaction vessel.

2. Amino Acid Coupling Cycle (repeated for each amino acid):

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine (B6355638) in DMF (v/v) for 5 minutes.

  • Drain the solution.

  • Repeat the treatment with 20% piperidine in DMF for 15 minutes.

  • Wash the resin thoroughly with DMF (5 x 1 min).

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (5 eq), HBTU (4.9 eq), and HOBt (5 eq) in DMF.

  • Add N,N-diisopropylethylamine (DIEA) (10 eq) to the activation mixture and vortex for 1 minute.

  • Add the activated amino acid solution to the reaction vessel containing the resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Monitor the coupling reaction using a Kaiser test. If the test is positive (indicating incomplete reaction), repeat the coupling step.

• Washing:

  • Drain the coupling solution.

  • Wash the resin with DMF (3 x 1 min), dichloromethane (B109758) (DCM) (3 x 1 min), and DMF (3 x 1 min).

3. Cleavage and Deprotection:

• After the final amino acid has been coupled and the N-terminal Fmoc group removed, wash the peptidyl-resin with DCM and dry under vacuum.

• Prepare a cleavage cocktail of Trifluoroacetic acid (TFA)/triisopropylsilane (TIS)/water (95:2.5:2.5, v/v/v).

• Add the cleavage cocktail to the resin (10 mL per 0.1 mmol of resin) and incubate for 2-3 hours at room temperature with occasional swirling.

• Filter the resin and collect the filtrate.

• Precipitate the crude peptide by adding the TFA filtrate to a 10-fold volume of cold diethyl ether.

• Centrifuge the mixture to pellet the peptide.

• Wash the peptide pellet with cold diethyl ether twice.

• Air-dry the crude peptide pellet.

Protocol 2: Oxidative Folding of ShK Toxin

The linear, reduced peptide must be folded to form the three native disulfide bonds (Cys3-Cys35, Cys12-Cys28, Cys17-Cys32).

• Dissolve the crude, lyophilized peptide in a folding buffer at a concentration of 0.1-0.5 mg/mL. A common folding buffer is 0.1 M Tris-HCl or ammonium (B1175870) acetate, pH 7.5-8.5, containing a redox system such as reduced (GSH) and oxidized (GSSG) glutathione (B108866) (e.g., 1 mM GSH, 0.1 mM GSSG). Air oxidation in a slightly basic aqueous buffer can also be employed.[6]

• Gently stir the solution, open to the atmosphere, at room temperature for 16-48 hours.

• Monitor the folding process by reverse-phase high-performance liquid chromatography (RP-HPLC). The correctly folded peptide will typically have a shorter retention time than the reduced and misfolded species.

Protocol 3: Purification by Reverse-Phase HPLC

• Column: C18 semi-preparative or preparative column (e.g., 10 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient of increasing concentration of mobile phase B is used to elute the peptide. A typical gradient for ShK toxin is 10-40% B over 30-60 minutes.[7]

• Flow Rate: 2-4 mL/min for a semi-preparative column.

• Detection: UV absorbance at 214 nm and 280 nm.

• Fraction Collection: Collect fractions corresponding to the major peak of the correctly folded peptide.

• Analysis of Fractions: Analyze the purity of the collected fractions by analytical RP-HPLC. Pool the fractions with the desired purity (>95%).

• Lyophilization: Lyophilize the pooled fractions to obtain the purified ShK toxin as a white powder.

Protocol 4: Characterization of Synthetic ShK Toxin

• Analytical RP-HPLC: Confirm the purity of the final product. The purified peptide should appear as a single, sharp peak.

• Mass Spectrometry (ESI-MS or MALDI-TOF): Determine the molecular weight of the synthetic peptide. The observed mass should match the calculated theoretical mass of the correctly folded ShK toxin.

Quantitative Data Summary

The following tables summarize key quantitative parameters associated with the synthesis and purification of ShK toxin and its analogues.

Parameter	Fmoc/tBu SPPS Strategy	Boc/Bzl SPPS Strategy	Reference(s)
N-α-Deprotection Reagent	20-50% Piperidine in DMF	50% TFA in DCM	[8][9]
Side-Chain Protection	Acid-labile (e.g., tBu, Trt)	Strong acid-labile (e.g., Bzl)	[8][9]
Final Cleavage Reagent	TFA-based cocktails	Anhydrous HF or TFMSA	[8][9]
Typical Crude Purity	Sequence-dependent, generally >70%	Sequence-dependent, generally >70%	[10]
Overall Yield	Highly dependent on sequence, length, and coupling efficiency	Highly dependent on sequence, length, and coupling efficiency	[10]

Table 1: Comparison of Fmoc/tBu and Boc/Bzl SPPS Strategies.

Step	Yield/Purity	Method of Determination	Reference(s)
Crude Peptide after Cleavage	Highly variable, dependent on synthesis efficiency.	RP-HPLC, Mass Spectrometry	[10]
Folding Efficiency	The formation of the major front-eluting peak is considered indicative of successful folding.[6]	RP-HPLC	[6]
Final Purified Peptide	Purity of >95% is typically targeted for biological assays.[5] Final yields are often in the range of 10-30% based on the initial resin loading.	Analytical RP-HPLC	[5]

Table 2: Typical Yields and Purity at Different Stages of ShK Toxin Synthesis.

Column Type	Mobile Phase A	Mobile Phase B	Gradient Example	Flow Rate (mL/min)	Reference(s)
C18	0.1% TFA in Water	0.1% TFA in Acetonitrile	10-70% B over 30 min	1.0	[6][11]
C18	0.05% TFA in Water	0.05% TFA in Acetonitrile	Gradient of ACN vs H2O	-
C18	99.9% Water, 0.01% TFA	Acetonitrile with 0.01% TFA	0-26% over 30 min, then 26-64% over 5 min	-	[1]

Table 3: Representative RP-HPLC Purification Parameters for ShK Toxin and Analogs.

Visual Representations

Caption: Workflow for the chemical synthesis and purification of ShK toxin.

Caption: The cyclical process of solid-phase peptide synthesis (SPPS).

Caption: Convergent synthesis of ShK toxin via Native Chemical Ligation (NCL).

References

• 1. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a thioredoxin fusion protein in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Native chemical ligation at Asx-Cys, Glx-Cys: chemical synthesis and high-resolution X-ray structure of ShK toxin by racemic protein crystallography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Native Chemical Ligation of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of Highly Selective Kv1.3-Blocking Peptides Based on the Sea Anemone Peptide ShK - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. peptide.com [peptide.com]
• 9. benchchem.com [benchchem.com]
• 10. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 11. researchgate.net [researchgate.net]

Application Notes: Utilizing ShK Toxin and its Analogs in Lymphocyte Proliferation Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using ShK toxin and its analogs as potent inhibitors of lymphocyte proliferation. ShK toxin, originally isolated from the sea anemone Stichodactyla helianthus, is a highly specific blocker of the voltage-gated potassium channel Kv1.3.[1][2] This channel plays a pivotal role in the activation of T lymphocytes, particularly effector memory T cells (TEM), making it a prime target for immunomodulatory drug development for autoimmune diseases.[2][3]

Mechanism of Action: ShK Toxin and T-Cell Activation

T-cell activation is a critical event in the adaptive immune response. It is initiated by the interaction of the T-cell receptor (TCR) with an antigen presented by an antigen-presenting cell (APC). This interaction triggers a signaling cascade that leads to a sustained increase in intracellular calcium concentration ([Ca2+]i). The Kv1.3 channel is essential for maintaining the electrochemical gradient required for this sustained calcium influx. By blocking the Kv1.3 channel, ShK toxin and its analogs depolarize the T-cell membrane, which in turn reduces the driving force for Ca2+ entry through CRAC channels. This disruption of Ca2+ signaling ultimately prevents T-cell activation, cytokine production, and proliferation.[4] Effector memory T cells are particularly sensitive to Kv1.3 blockade as they upregulate the expression of this channel upon activation.[4][5]

Visualization of the T-Cell Activation Signaling Pathway and Inhibition by ShK Toxin

Caption: T-cell activation pathway and the inhibitory action of ShK toxin.

Quantitative Data: Inhibition of Lymphocyte Proliferation by ShK Toxin and Analogs

The following tables summarize the inhibitory concentrations (IC50) of ShK toxin and several of its key analogs on the proliferation of different T lymphocyte subsets. Data is compiled from multiple studies and presented for comparative analysis.

Table 1: IC50 Values of ShK and Analogs on T-Cell Proliferation

Compound	T-Cell Subset	Stimulation	Proliferation Assay	IC50	Reference(s)
ShK	Rat TEM Cells	Concanavalin A	[3H]thymidine	80 pM	[6]
ShK	Rat Naïve/TCM Cells	Concanavalin A	[3H]thymidine	90 nM	[6]
ShK-Dap22	Rat TEM Cells	Mitogen/Antigen	[3H]thymidine	1.4 nM	[1][7]
ShK-170	Rat TEM Cells	Mitogen/Antigen	[3H]thymidine	80 pM	[1]
ShK-170	Rat Naïve/TCM Cells	Mitogen/Antigen	[3H]thymidine	5 nM	[1]
ShK-186	Human CCR7- TEM Cells	anti-CD3 antibody	[3H]thymidine	180 pM	[8]
ShK-186	Human Naïve/TCM Cells	anti-CD3 antibody	[3H]thymidine	2-5 nM	[9]
d-allo-ShK	Rat TEM Cells	Concanavalin A	[3H]thymidine	10 nM	[6]
d-allo-ShK	Rat Naïve/TCM Cells	Concanavalin A	[3H]thymidine	10 µM	[6]

Experimental Protocols

Protocol 1: [3H]Thymidine Incorporation Assay for Lymphocyte Proliferation

This protocol describes a classic method to measure lymphocyte proliferation by quantifying the incorporation of a radioactive nucleoside, [3H]thymidine, into newly synthesized DNA.

Materials

• Isolated primary lymphocytes (e.g., human Peripheral Blood Mononuclear Cells - PBMCs, or rat splenocytes)

• Complete RPMI-1640 medium (supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin)

• T-cell mitogen (e.g., Phytohemagglutinin (PHA) at 5 µg/mL, or plate-bound anti-CD3 antibody at 1-5 µg/mL and soluble anti-CD28 antibody at 1-2 µg/mL)

• ShK toxin or analog solution (in a suitable vehicle, e.g., PBS)

• [3H]thymidine (1 µCi/well)

• 96-well flat-bottom cell culture plates

• Cell harvester

• Scintillation counter and scintillation fluid

Procedure

• Cell Preparation: Isolate lymphocytes using standard methods (e.g., Ficoll-Paque density gradient centrifugation for PBMCs). Wash the cells and resuspend them in complete RPMI-1640 medium at a final concentration of 1 x 106 cells/mL.

• Plating: Add 100 µL of the cell suspension to each well of a 96-well plate (1 x 105 cells/well).

• Treatment: Prepare serial dilutions of ShK toxin or its analogs in complete RPMI-1640 medium. Add 50 µL of the desired concentrations of the toxin to the wells. Include a vehicle control (medium with the same concentration of the vehicle used to dissolve the toxin).

• Stimulation: Add 50 µL of the T-cell mitogen to the appropriate wells. For unstimulated controls, add 50 µL of complete RPMI-1640 medium. The final volume in each well should be 200 µL.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO2 incubator for 48-72 hours.

• [3H]Thymidine Labeling: 18-24 hours before harvesting, add 1 µCi of [3H]thymidine to each well.

• Harvesting: Harvest the cells onto glass fiber filters using a cell harvester.

• Measurement: Place the filters in scintillation vials, add scintillation fluid, and measure the incorporated radioactivity using a scintillation counter. The results are typically expressed as counts per minute (CPM).

Data Analysis

Calculate the percentage of inhibition of proliferation for each concentration of the ShK toxin compared to the stimulated control (without toxin). Plot the percentage of inhibition against the logarithm of the toxin concentration to determine the IC50 value.

Caption: Workflow for the [3H]thymidine incorporation assay.

Protocol 2: CFSE-Based Flow Cytometry Assay for Lymphocyte Proliferation

This protocol utilizes the fluorescent dye Carboxyfluorescein succinimidyl ester (CFSE) to track cell division by flow cytometry. With each cell division, the fluorescence intensity of CFSE is halved, allowing for the quantification of proliferating cells.

Materials

• Isolated primary lymphocytes

• Complete RPMI-1640 medium

• PBS (Phosphate Buffered Saline)

• CFSE (stock solution in DMSO)

• T-cell mitogen

• ShK toxin or analog solution

• Flow cytometer

• Flow cytometry tubes

Procedure

• Cell Labeling with CFSE:

  • Wash isolated lymphocytes with PBS.

  • Resuspend the cells in pre-warmed PBS at a concentration of 1-10 x 106 cells/mL.

  • Add CFSE to a final concentration of 1-5 µM and mix immediately.

  • Incubate for 10-15 minutes at 37°C, protected from light.

  • Quench the labeling reaction by adding 5 volumes of cold complete RPMI-1640 medium.

  • Incubate for 5 minutes on ice.

  • Wash the cells twice with complete RPMI-1640 medium to remove excess CFSE.

• Plating and Treatment:

  • Resuspend the CFSE-labeled cells in complete RPMI-1640 medium at a concentration of 1 x 106 cells/mL.

  • Plate 100 µL of the cell suspension per well in a 96-well round-bottom plate.

  • Add 50 µL of the desired concentrations of ShK toxin or its analogs.

• Stimulation:

  • Add 50 µL of the T-cell mitogen to the appropriate wells.

  • Include unstimulated and stimulated controls without the toxin.

• Incubation:

  • Incubate the plate for 3-5 days at 37°C in a humidified 5% CO2 incubator.

• Flow Cytometry Analysis:

  • Harvest the cells and transfer them to flow cytometry tubes.

  • Wash the cells with PBS containing 2% FBS.

  • (Optional) Stain with cell surface markers (e.g., CD4, CD8) and a viability dye.

  • Acquire the samples on a flow cytometer, detecting CFSE in the FITC channel.

Data Analysis

Analyze the flow cytometry data by gating on the live lymphocyte population. Proliferation is visualized as a series of peaks with successively halved fluorescence intensity. The percentage of divided cells and the proliferation index can be calculated using appropriate software.

Caption: Workflow for the CFSE-based proliferation assay.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Frontiers | Optimization of a Method to Detect Autoantigen-Specific T-Cell Responses in Type 1 Diabetes [frontiersin.org]
• 3. Nonradioactive Techniques for Measurement of In Vitro T-Cell Proliferation: Alternatives to the [3H]Thymidine Incorporation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kv1.3 blockade by ShK186 modulates CD4+ effector memory T-cell activity of patients with granulomatosis with polyangiitis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Proliferation assay - 3H thymidine incorporation [sanquin.org]
• 6. researchgate.net [researchgate.net]
• 7. ShK-Dap22, a potent Kv1.3-specific immunosuppressive polypeptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Stichodactyla Toxin (ShK) Binding Affinity Assay for Kv1.3

For Researchers, Scientists, and Drug Development Professionals

Introduction

The voltage-gated potassium channel Kv1.3 has emerged as a significant therapeutic target, particularly in the context of autoimmune diseases and other inflammatory conditions.[1] Found predominantly on the membrane of effector memory T-lymphocytes, Kv1.3 plays a crucial role in regulating the membrane potential, which in turn governs calcium signaling and subsequent T-cell activation and proliferation.[2][3] Stichodactyla toxin (ShK), a potent peptide derived from the sea anemone Stichodactyla helianthus, has been identified as a high-affinity blocker of the Kv1.3 channel.[4] This property makes ShK and its analogues valuable tools for studying the physiological roles of Kv1.3 and as lead compounds in the development of novel immunomodulatory therapies.

These application notes provide detailed protocols for determining the binding affinity of ShK and its derivatives to the Kv1.3 channel, with a primary focus on the gold-standard electrophysiological method, the whole-cell patch-clamp assay. Additionally, principles of alternative methods such as radioligand binding and competitive binding assays are discussed.

Principle of the Methods

The interaction between ShK toxin and the Kv1.3 channel is characterized by a high-affinity binding event that results in the physical occlusion of the ion conduction pore.[4] The primary mechanism of action involves the insertion of a critical lysine (B10760008) residue (Lys22) from the toxin into the selectivity filter of the channel, effectively blocking the flow of potassium ions.[4] The binding affinity of this interaction can be quantified by determining the concentration of the toxin required to inhibit a specific proportion of the channel's activity, typically expressed as the half-maximal inhibitory concentration (IC50).

Electrophysiology (Whole-Cell Patch Clamp): This technique directly measures the ionic current flowing through Kv1.3 channels in the membrane of a single cell. By applying a voltage protocol that elicits channel opening, the baseline current can be recorded. Subsequent application of varying concentrations of ShK toxin allows for the measurement of current inhibition. The concentration-response data are then fitted to a sigmoidal curve to determine the IC50 value, providing a direct and functional measure of the toxin's potency.

Radioligand Binding Assay: This method involves the use of a radioactively labeled form of ShK toxin (e.g., with 125I). The radiolabeled toxin is incubated with cells or membrane preparations expressing the Kv1.3 channel. The amount of bound radioactivity is then measured, allowing for the determination of binding affinity (dissociation constant, Kd) through saturation binding analysis.

Competitive Binding Assay: In this assay, a labeled ligand (either radioactive or fluorescent) with known affinity for Kv1.3 is used. The ability of an unlabeled competitor, such as a novel ShK analogue, to displace the labeled ligand is measured. The concentration of the competitor that displaces 50% of the bound labeled ligand (IC50) is determined, from which the inhibition constant (Ki) can be calculated.

Data Presentation

The following table summarizes the binding affinities of Stichodactyla toxin (ShK) and several of its analogues for the Kv1.3 channel, as determined by whole-cell patch-clamp electrophysiology.

Compound	Target Channel	IC50 (pM)	Cell Line	Reference
ShK	Kv1.3	~11	Human T-lymphocytes	[4]
ShK-170 (ShK-L5)	Kv1.3	69	Not Specified	[4]
ShK-186 (Dalazatide)	Kv1.3	71	Not Specified
ShK-192	Kv1.3	140	Not Specified	[5]
[EWSS]ShK	Kv1.3	34	Not Specified	[6]
ShK-Dap22	Kv1.3	~23	Mouse Kv1.3 expressing cells	[7]

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Assay for Kv1.3 Inhibition

This protocol describes the determination of the IC50 value for an ShK analogue on Kv1.3 channels heterologously expressed in a mammalian cell line (e.g., CHO or HEK293 cells).

Materials and Reagents:

• Cells: Mammalian cell line (e.g., CHO-K1) stably or transiently expressing the human Kv1.3 channel.

• Cell Culture Medium: Appropriate medium for the chosen cell line (e.g., DMEM/F-12) supplemented with fetal bovine serum (FBS) and antibiotics.

• External (Bath) Solution: (in mM) 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Internal (Pipette) Solution: (in mM) 140 KF, 11 EGTA, 1 CaCl2, 2 MgCl2, 10 HEPES. Adjust pH to 7.2 with KOH.

• ShK Toxin Stock Solution: Prepare a high-concentration stock solution (e.g., 1 µM) in the external solution containing 0.1% bovine serum albumin (BSA) to prevent non-specific binding. Store at -20°C.

• Patch Pipettes: Borosilicate glass capillaries pulled to a resistance of 2-5 MΩ when filled with internal solution.

• Patch-Clamp Electrophysiology Rig: Including an amplifier, digitizer, microscope, and data acquisition software.

Procedure:

• Cell Preparation:

  • Plate the Kv1.3-expressing cells onto glass coverslips at a suitable density for patch-clamping 24-48 hours before the experiment.

  • On the day of the experiment, transfer a coverslip to the recording chamber on the microscope stage and perfuse with the external solution.

• Pipette Preparation and Seal Formation:

  • Fill a patch pipette with the internal solution, ensuring no air bubbles are trapped at the tip.

  • Mount the pipette onto the headstage of the micromanipulator.

  • Under visual guidance, approach a target cell with the pipette tip and apply gentle positive pressure.

  • Once in contact with the cell membrane, release the positive pressure and apply gentle suction to form a high-resistance (GΩ) seal.

• Whole-Cell Configuration:

  • After achieving a GΩ seal, apply a brief pulse of suction to rupture the cell membrane under the pipette tip, establishing the whole-cell configuration.

  • Allow the cell to equilibrate for a few minutes before starting the recording.

• Recording Kv1.3 Currents:

  • Hold the cell membrane potential at -80 mV.

  • Apply a series of depolarizing voltage steps (e.g., from -60 mV to +60 mV in 10 mV increments for 200 ms) to elicit Kv1.3 currents.

  • Establish a stable baseline recording of the Kv1.3 current in the absence of the toxin.

• Toxin Application and Data Acquisition:

  • Prepare a series of dilutions of the ShK toxin in the external solution, ranging from sub-picomolar to nanomolar concentrations.

  • Perfuse the recording chamber with the lowest concentration of the toxin and allow the current inhibition to reach a steady state (typically 2-5 minutes).

  • Record the Kv1.3 currents using the same voltage protocol as for the baseline.

  • Wash out the toxin with the external solution until the current returns to the baseline level.

  • Repeat the application and recording for each concentration of the toxin, moving from the lowest to the highest concentration.

• Data Analysis:

  • Measure the peak current amplitude at a specific depolarizing voltage (e.g., +40 mV) for each toxin concentration.

  • Normalize the current inhibition for each concentration to the baseline current (I/I_max).

  • Plot the normalized current as a function of the logarithm of the toxin concentration.

  • Fit the data to a sigmoidal dose-response equation (e.g., the Hill equation) to determine the IC50 value.

Protocol 2: Radioligand Binding Assay (Generalized)

This protocol outlines the general steps for a saturation binding assay to determine the Kd of a radiolabeled ShK toxin for Kv1.3.

Materials and Reagents:

• Cells or Membranes: Cells expressing Kv1.3 or membrane preparations from these cells.

• Radiolabeled ShK Toxin: e.g., 125I-ShK.

• Binding Buffer: e.g., PBS with 0.1% BSA.

• Unlabeled ShK Toxin: For determining non-specific binding.

• Glass Fiber Filters: To separate bound from free radioligand.

• Scintillation Counter: For measuring radioactivity.

Procedure:

• Incubation:

  • In a series of tubes, add a constant amount of cells or membrane preparation.

  • Add increasing concentrations of the radiolabeled ShK toxin to the tubes.

  • To a parallel set of tubes, add a high concentration of unlabeled ShK toxin in addition to the radiolabeled toxin to determine non-specific binding.

  • Incubate the tubes at a specific temperature for a time sufficient to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each tube through a glass fiber filter using a vacuum manifold.

  • Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Quantification:

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding from the total binding to obtain specific binding at each radioligand concentration.

  • Plot the specific binding as a function of the radioligand concentration.

  • Fit the data to a saturation binding curve to determine the Kd (dissociation constant) and Bmax (maximum number of binding sites).

Protocol 3: Competitive Binding Assay (Generalized)

This protocol describes the general procedure for a competitive binding assay to determine the Ki of an unlabeled ShK analogue.

Materials and Reagents:

• Cells or Membranes: Expressing Kv1.3.

• Labeled Ligand: A radiolabeled or fluorescently labeled ligand with known affinity for Kv1.3.

• Unlabeled Competitor: The ShK analogue to be tested.

• Binding Buffer.

• Appropriate detection system: Scintillation counter or fluorescence plate reader.

Procedure:

• Incubation:

  • In a series of tubes or wells of a microplate, add a constant amount of cells or membrane preparation.

  • Add a fixed concentration of the labeled ligand (typically at or below its Kd).

  • Add increasing concentrations of the unlabeled ShK analogue.

  • Incubate to allow the binding to reach equilibrium.

• Separation and Quantification:

  • Separate the bound and free labeled ligand as described in the radioligand binding assay protocol.

  • Quantify the amount of bound labeled ligand.

• Data Analysis:

  • Plot the amount of bound labeled ligand as a function of the logarithm of the unlabeled competitor concentration.

  • Fit the data to a sigmoidal competition curve to determine the IC50 value of the unlabeled competitor.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the labeled ligand and Kd is its dissociation constant.

Visualization

Signaling Pathway of Kv1.3 in T-Lymphocyte Activation

Caption: Kv1.3 signaling pathway in T-cell activation.

Experimental Workflow for Whole-Cell Patch-Clamp Assay

Caption: Workflow for patch-clamp analysis of Kv1.3 inhibition.

References

• 1. pnas.org [pnas.org]
• 2. Physiological Role of Kv1.3 Channel in T Lymphocyte Cell Investigated Quantitatively by Kinetic Modeling | PLOS One [journals.plos.org]
• 3. Expression and function of Kv1.3 channel in malignant T cells in Sézary syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Engineering a Stable and Selective Peptide Blocker of the Kv1.3 Channel in T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The voltage-gated Kv1.3 K+ channel in effector memory T cells as new target for MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High-throughput screening for Kv1.3 channel blockers using an improved FLIPR-based membrane-potential assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Toxins Targeting the KV1.3 Channel: Potential Immunomodulators for Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Animal Models in Stichodactyla Toxin Studies

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a comprehensive overview of the use of in vivo animal models in the study of toxins derived from sea anemones of the genus Stichodactyla. The protocols and data presented are intended to guide researchers in designing and executing experiments to evaluate the toxicological and pharmacological properties of these potent biomolecules.

Introduction to Stichodactyla Toxins

Sea anemones of the genus Stichodactyla are a rich source of bioactive peptides and proteins, many of which are potent toxins that target ion channels and other cellular components. These toxins have garnered significant interest for their potential as pharmacological tools and therapeutic leads. Notably, ShK toxin from Stichodactyla helianthus is a potent blocker of the Kv1.3 potassium channel, which is a key player in the activation of effector memory T cells involved in autoimmune diseases[1][2][3][4]. Other toxins from species like Stichodactyla haddoni and Stichodactyla gigantea have shown neurotoxic, cardiotoxic, and hemolytic activities[5][6][7].

In vivo animal models are indispensable for characterizing the physiological effects of these toxins, determining their toxicity, and evaluating their therapeutic potential. This document outlines key animal models and experimental protocols used in Stichodactyla toxin research.

Animal Models

A variety of animal models have been employed to study the effects of Stichodactyla toxins. The choice of model depends on the specific research question, whether it is assessing toxicity, neurophysiological effects, or immunomodulatory properties.

• Mice: Widely used for general toxicity testing (LD50 determination), as well as for studying the immunomodulatory and analgesic effects of toxins[1][7]. Specific mouse strains are used to create models of human diseases, such as experimental autoimmune encephalomyelitis (EAE) for multiple sclerosis[8].

• Rats: Utilized for studying the efficacy of toxins in models of autoimmune diseases like pristane-induced arthritis (PIA), a model for rheumatoid arthritis, and atopic dermatitis[8]. Rats are also used for safety pharmacology and toxicokinetic studies[8][9].

• Crabs: Serve as a sensitive model for assessing the neurotoxicity and paralytic effects of sea anemone toxins[6][10].

• Guinea Pigs: The isolated atrium of the guinea pig is used to study the cardiotonic effects of certain toxins[5].

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on Stichodactyla toxins.

Table 1: Toxicity of Stichodactyla Toxins and Their Analogues in Animal Models

Toxin/Analogue	Species	Animal Model	Route of Administration	LD50/PD50	Reference
S. helianthus neurotoxin I	Crab	Not Specified	Not Specified	3.1 µg/kg (LD50)	[10]
ShK	Mouse	Not Specified	Not Specified	~25 mg/kg (Median Paralytic Dose)	[8]
ShK-Dap22	Rat	Not Specified	Not Specified	~200 mg/kg (Median Paralytic Dose)	[8]
Gigantoxin II	Crab	Not Specified	Not Specified	70 µg/kg (LD50)	[6]
Gigantoxin III	Crab	Not Specified	Not Specified	120 µg/kg (LD50)	[6]
Gigantoxin I	Crab	Not Specified	Not Specified	>1000 µg/kg (LD50), 215 µg/kg (ED50 for paralysis)	[6]
S. haddoni crude venom	Mouse	Balb/c	Intraperitoneal	675 µ g/animal (LD50)	[7]
BcIII	Crab	Callinectes danae	Not Specified	219 µg/kg (LD50)	[11]
BcIV	Crab	Callinectes danae	Not Specified	2000 µg/kg (Minimal Lethal Dose)	[11]

Table 2: Pharmacological Efficacy of ShK and Its Analogues

Toxin/Analogue	Application	Animal Model	Effective Dose	Outcome	Reference
ShK	Autoimmune Disease	Not Specified	10 to 100 µg/kg	Treatment of autoimmune diseases	[8]
ShK-170 / ShK-186	Safety Study	Rat	100 µg/kg/day for 4 weeks	No changes in blood counts, chemistry, or histopathology	[8]
ShK	Psoriasis Model	Mouse (grafted)	Not Specified	Marked therapeutic effect in 3 of 6 grafts	[12]

Table 3: In Vitro Activity of Stichodactyla haddoni Crude Venom

Activity	Cell Line/Erythrocytes	IC50 / HD50	Reference
Hemolysis	Human Erythrocytes	0.23 µg (HD50)	[7]
Anticancer	MD-MBA231 (Breast Cancer)	4.13 µg	[13]
Anticancer	U87mg (Glioblastoma)	6.58 µg	[13]
Anticancer	SW948 (Colon Cancer)	31.54 µg	[13]
Insecticidal	Sf9 cells	24.72 µg/mL (milking extraction)	[14]

Experimental Protocols

This section provides detailed methodologies for key experiments involving Stichodactyla toxins in animal models.

General Toxicity and LD50 Determination

Objective: To determine the median lethal dose (LD50) of a Stichodactyla toxin.

Animal Model: Mice (e.g., Balb/c) or crabs.

Materials:

• Purified toxin or crude venom reconstituted in sterile saline or phosphate-buffered saline (PBS).

• Syringes and needles appropriate for the route of administration.

• Animal cages with proper housing conditions.

Protocol:

• Animal Acclimatization: House the animals in a controlled environment for at least one week prior to the experiment to allow for acclimatization.

• Dose Preparation: Prepare a series of graded doses of the toxin. A preliminary range-finding study with a small number of animals can help in selecting the appropriate dose range.

• Administration: Administer the toxin to groups of animals (typically 5-10 per group) via the desired route (e.g., intraperitoneal injection for mice). Include a control group that receives only the vehicle (saline or PBS).

• Observation: Monitor the animals continuously for the first few hours and then periodically (e.g., every 12 hours) for up to 72 hours. Record signs of toxicity such as hypersensitivity, motor incoordination, paralysis, salivation, and mortality[1].

• Data Analysis: Calculate the LD50 value using a statistical method such as the Probit analysis.

Neurotoxicity Assessment in Crabs

Objective: To evaluate the neurotoxic and paralytic effects of Stichodactyla toxins.

Animal Model: Crabs (e.g., Callinectes danae).

Protocol:

• Toxin Administration: Inject the toxin into the hemolymph of the crab at the base of a walking leg.

• Behavioral Observation: Observe the crabs for signs of paralysis, such as loss of righting reflex and cessation of movement.

• Endpoint Determination: The endpoint can be the effective dose for 50% paralysis (ED50) or the minimal lethal dose.

Evaluation of Immunomodulatory Effects in a Model of Multiple Sclerosis (Experimental Autoimmune Encephalomyelitis - EAE)

Objective: To assess the therapeutic potential of a Kv1.3-blocking toxin in an animal model of multiple sclerosis.

Animal Model: Lewis rats or C57BL/6 mice.

Protocol:

• Disease Induction: Induce EAE by immunization with a specific myelin antigen (e.g., myelin basic protein or myelin oligodendrocyte glycoprotein) emulsified in Complete Freund's Adjuvant (CFA), followed by an injection of pertussis toxin.

• Clinical Scoring: Monitor the animals daily for clinical signs of EAE, which are typically scored on a scale of 0 to 5 (0 = no disease, 1 = tail limpness, 2 = hind limb weakness, 3 = hind limb paralysis, 4 = quadriplegia, 5 = moribund).

• Toxin Treatment: Begin treatment with the Stichodactyla toxin (e.g., ShK-186) at the onset of clinical signs or prophylactically. Administer the toxin daily via subcutaneous or intraperitoneal injection. A control group should receive vehicle only.

• Outcome Measures:

  • Clinical Score: Compare the mean clinical scores between the treated and control groups over time.

  • Histopathology: At the end of the study, perfuse the animals and collect the spinal cords for histological analysis to assess inflammation and demyelination.

  • Immunological Analysis: Isolate lymphocytes from the spleen or lymph nodes to analyze T cell proliferation and cytokine production in response to the immunizing antigen.

Assessment of Anti-inflammatory Effects in a Model of Rheumatoid Arthritis (Pristane-Induced Arthritis - PIA)

Objective: To evaluate the anti-inflammatory properties of a Stichodactyla toxin in a model of rheumatoid arthritis.

Animal Model: Dark Agouti rats.

Protocol:

• Disease Induction: Induce arthritis by a single intradermal injection of pristane (B154290) at the base of the tail.

• Arthritis Scoring: Monitor the animals for the development of arthritis, typically starting around 10-14 days after pristane injection. Score the severity of arthritis in each paw based on redness and swelling.

• Toxin Treatment: Initiate treatment with the toxin upon the appearance of arthritic signs.

• Outcome Measures:

  • Arthritis Score: Track the progression of the arthritis score in treated versus control animals.

  • Paw Swelling: Measure the thickness of the paws with a caliper.

  • Histopathology: Analyze joint tissues for signs of inflammation, cartilage destruction, and bone erosion.

Visualization of Pathways and Workflows

Signaling Pathway of Kv1.3 Blockade in T-Lymphocytes

Caption: ShK toxin blocks Kv1.3 channels, inhibiting T-cell activation.

Experimental Workflow for EAE Model

Caption: Workflow for evaluating toxin efficacy in an EAE model.

Logical Relationship of Toxin Effects

Caption: Targets and resulting physiological effects of Stichodactyla toxins.

References

• 1. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sea Anemone Toxin Could Treat Autoimmunity | The Scientist [the-scientist.com]
• 3. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. books.rsc.org [books.rsc.org]
• 5. hh.um.es [hh.um.es]
• 6. An epidermal growth factor-like toxin and two sodium channel toxins from the sea anemone Stichodactyla gigantea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Toxicity and Potential Pharmacological Activities in the Persian Gulf Venomous Sea Anemone, Stichodactyla haddoni - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 9. applications.emro.who.int [applications.emro.who.int]
• 10. Chemical synthesis of a neurotoxic polypeptide from the sea anemone Stichodactyla helianthus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Sea Anemone Neurotoxins Modulating Sodium Channels: An Insight at Structure and Functional Activity after Four Decades of Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. smartox-biotech.com [smartox-biotech.com]
• 13. Significant Anticancer Activity of a Venom Fraction Derived from the Persian Gulf Sea Anemone, Stichodactyla haddoni - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Application Notes and Protocols for Peptide Modification of ShK Toxin Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ShK toxin, a 35-residue polypeptide isolated from the sea anemone Stichodactyla helianthus, is a potent blocker of voltage-gated potassium channels.[1] Of particular therapeutic interest is its high affinity for the Kv1.3 channel, which is a key regulator of activation in effector memory T-cells (TEM). These cells are implicated in the pathology of various autoimmune diseases, including multiple sclerosis, rheumatoid arthritis, and psoriasis.[2][3][4]

However, the native ShK toxin lacks selectivity, potently blocking other channels such as the neuronal Kv1.1 channel, which could lead to significant side effects.[1][5] This has driven the development of numerous ShK analogs with modified structures to enhance selectivity for Kv1.3 and improve in vivo stability. These modifications are critical for transforming a potent toxin into a viable therapeutic candidate.

This document provides detailed application notes on common and effective peptide modification techniques for ShK analogs, summarizes key quantitative data for prominent analogs, and offers standardized protocols for their synthesis and modification.

Application Notes: Strategies for ShK Analog Modification

The primary goals for modifying the ShK peptide are to increase its selectivity for the Kv1.3 channel over other Kv channels (especially Kv1.1) and to enhance its metabolic stability for improved pharmacokinetic properties.

N-Terminal Modification for Enhanced Selectivity

A highly successful strategy for improving Kv1.3 selectivity involves the addition of specific moieties to the N-terminus of the ShK peptide. This exploits subtle structural differences in the outer vestibule of the Kv1.3 and Kv1.1 channels.[6]

• Phosphotyrosine Conjugation: The attachment of L-phosphotyrosine via a hydrophilic linker, such as 2-aminoethoxy-2-ethoxy acetic acid (AEEA or "mini-PEG"), has been shown to increase selectivity for Kv1.3 by over 100-fold.[5][7] The negatively charged phosphate (B84403) group interacts favorably with residues at the entrance of the Kv1.3 channel. This modification led to the development of ShK-170 and ShK-186 (dalazatide) .[1][8]

• Non-Hydrolyzable Phosphate Surrogates: A drawback of phosphotyrosine is its susceptibility to in vivo dephosphorylation by phosphatases.[6][8] To improve stability, the phosphotyrosine can be replaced with a non-hydrolyzable analog like para-phosphonophenylalanine (Ppa). This modification, incorporated into the analog ShK-192 , maintains high selectivity while resisting enzymatic degradation.[5][7]

• Peptide Extensions: Instead of non-natural adducts, extending the N-terminus with specific amino acid sequences can also confer selectivity. The analog [EWSS]ShK , which includes a four-residue extension (Glu-Trp-Ser-Ser), maintains high potency for Kv1.3 while exhibiting over 150-fold selectivity against Kv1.1.[6] This approach has the advantage of using only proteinogenic amino acids, making the analog accessible via recombinant expression.[6]

C-Terminal Amidation for Increased Stability

Peptides are susceptible to degradation by carboxypeptidases in vivo. Replacing the C-terminal carboxylic acid with an amide group is a standard method to block this degradation pathway. This modification was incorporated into analogs like ShK-186 and ShK-192 to improve their circulating half-life without negatively impacting their affinity or selectivity for Kv1.3.[7][9][10]

Site-Specific Amino Acid Substitution

• Preventing Oxidation: The native ShK sequence contains a methionine residue at position 21 (Met21), which is prone to oxidation. This can lead to loss of activity and increased product heterogeneity. Replacing Met21 with a non-oxidizable isosteric analog, such as norleucine (Nle), enhances the chemical stability of the peptide. This substitution is a key feature of the highly stable analog ShK-192 .[7][9]

• Modulating Pore Interaction: The Lys22 residue is critical for channel blockade, acting as a "cork" that occludes the channel pore.[7][10] Substituting Lys22 with the non-natural amino acid diaminopropionic acid (Dap) resulted in ShK-Dap22 , the first analog to show improved selectivity for Kv1.3 over Kv1.1.[3][10]

Other Structural Modifications

• PEGylation: While not as extensively explored for selectivity as N-terminal adducts, site-specific PEGylation (conjugation of polyethylene (B3416737) glycol) is a well-established method to increase the hydrodynamic radius and circulating half-life of peptide drugs, reducing renal clearance and proteolytic degradation.[11][12] Cysteine residues can be engineered into the ShK sequence at non-critical sites to allow for site-specific attachment of PEG-maleimide linkers.[13]

• Cyclization: Introducing additional covalent bonds, such as a lactam bridge, can be used to constrain the peptide's conformation. An analog with a lactam bridge introduced into the main helix of ShK was found to be well-tolerated, with only a minor reduction in binding affinity for Kv1.3.[14][15] This suggests that conformational stabilization is a viable strategy for designing novel analogs.

Quantitative Data Summary

The following tables summarize the in vitro potency (IC₅₀) and selectivity of key ShK analogs against the target channel Kv1.3 and the primary off-target channel Kv1.1.

Analog	Modification Highlights	IC₅₀ Kv1.3	IC₅₀ Kv1.1	Selectivity Ratio (Kv1.1/Kv1.3)	Reference(s)
ShK (Native)	None	~10 pM	~16 pM	~1.6	[1]
ShK-Dap²²	Lys22 -> Diaminopropionic acid	~23 pM	~1.8 nM	~80	[3][16]
ShK-186 (Dalazatide)	N-term P-Tyr via AEEA linker; C-term amide	~71 pM	>10 nM	>100	[1][7]
ShK-192	N-term Ppa via AEEA linker; Met21->Nle; C-term amide	~140 pM	>14 nM	>100	[5][7]
[EWSS]ShK	N-terminal Glu-Trp-Ser-Ser extension	~34 pM	~5.4 nM	~158	[6]
ShK-235	N-term Ppa; Q16K; Met21->Ile; C-term Ala extension	~10 pM	~22.5 nM	~2250	[1][17]

Note: IC₅₀ values can vary between studies depending on the experimental conditions and cell systems used. The data presented are representative values for comparison.

Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of ShK Analog Backbone

This protocol describes a standard Fmoc-tBu (9-fluorenylmethoxycarbonyl tert-butyl) strategy for synthesizing a C-terminally amidated ShK analog backbone.

Materials:

• Rink Amide resin (e.g., Rink Amide MBHA)

• Fmoc-protected amino acids (including Trt-protected Cys)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or HCTU

• Base: DIPEA (N,N-Diisopropylethylamine)

• Deprotection solution: 20% (v/v) piperidine (B6355638) in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), Methanol

• Cleavage cocktail: Reagent K (90% TFA, 5% phenol, 2.5% water, 2.5% TIS (triisopropylsilane))

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add 20% piperidine in DMF to the resin and agitate for 5 minutes.

  • Drain and repeat the piperidine treatment for an additional 15 minutes.

  • Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).

• Amino Acid Coupling:

  • In a separate tube, pre-activate the Fmoc-amino acid (4 equivalents relative to resin substitution) with HBTU/HCTU (3.9 equivalents) and DIPEA (8 equivalents) in DMF for 2-5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel for 1-2 hours at room temperature.

  • Perform a Kaiser test to confirm complete coupling (ninhydrin negative).

  • Wash the resin with DMF (5x).

• Peptide Elongation: Repeat steps 2 and 3 for each amino acid in the ShK sequence. For ShK-192, use Fmoc-Nle-OH at position 21.

• Final Deprotection: After coupling the final amino acid, perform a final Fmoc deprotection (Step 2).

• Cleavage and Global Deprotection:

  • Wash the fully assembled peptide-resin with DCM and dry under vacuum.

  • Add the cold cleavage cocktail (e.g., Reagent K) to the resin (10 mL per gram of resin).

  • Agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the TFA solution containing the cleaved peptide.

  • Precipitate the crude peptide by adding the TFA solution dropwise into a 10-fold excess of cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether twice.

  • Dry the crude peptide pellet under vacuum.

Protocol 2: Oxidative Folding and Disulfide Bridge Formation

This protocol uses a glutathione (B108866) redox buffer to facilitate the correct formation of the three intramolecular disulfide bonds.

Materials:

• Crude linear ShK analog peptide

• Folding buffer: 0.1 M Tris-HCl or Ammonium Acetate, pH 7.5-8.5

• Reduced glutathione (GSH)

• Oxidized glutathione (GSSG)

• Reversed-Phase HPLC (RP-HPLC) system with a C18 column

• Lyophilizer

• Mass spectrometer

Procedure:

• Peptide Solubilization: Dissolve the crude linear peptide in a minimal amount of 6 M Guanidine-HCl or 0.1% TFA to ensure complete solubilization.

• Initiate Folding:

  • Prepare the folding buffer containing 1 mM EDTA.

  • Add GSH and GSSG to the buffer to final concentrations of 1-2 mM and 0.1-0.2 mM, respectively (a 10:1 ratio is a good starting point).

  • Slowly add the dissolved peptide solution dropwise to the vigorously stirring folding buffer. The final peptide concentration should be low (0.05-0.1 mg/mL) to prevent intermolecular aggregation.

  • Allow the folding reaction to proceed at 4°C or room temperature for 12-48 hours.

• Monitor Folding:

  • Periodically take small aliquots of the folding mixture.

  • Quench the reaction by adding TFA to a final concentration of 0.1%.

  • Analyze the aliquot by RP-HPLC. The correctly folded peptide typically appears as a major, sharp peak that elutes earlier than misfolded isomers or the reduced linear peptide.[6]

• Purification:

  • Once the folding is complete (no further increase in the major peak), acidify the entire solution with TFA to pH 2-3.

  • Filter the solution to remove any precipitate.

  • Purify the folded peptide using preparative RP-HPLC with a water/acetonitrile gradient containing 0.1% TFA.

  • Collect fractions corresponding to the major folded peak.

• Verification and Lyophilization:

  • Confirm the mass of the purified peptide using mass spectrometry. The mass should correspond to the theoretical mass of the peptide with three disulfide bonds formed (a loss of 6 Da compared to the fully reduced peptide).

  • Pool the pure fractions and lyophilize to obtain the final peptide powder.

Visualizations

Signaling and Experimental Pathways

References

• 1. mdpi.com [mdpi.com]
• 2. Voltage-Gated K+ Channel Modulation by Marine Toxins: Pharmacological Innovations and Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Toxins Targeting the KV1.3 Channel: Potential Immunomodulators for Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. multiplesclerosisnewstoday.com [multiplesclerosisnewstoday.com]
• 5. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-terminally extended analogues of ShK as potent and selective blockers of the voltage-gated potassium channel Kv1.3 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Engineering a Stable and Selective Peptide Blocker of the Kv1.3 Channel in T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 9. books.rsc.org [books.rsc.org]
• 10. Analogs of the Sea Anemone Potassium Channel Blocker ShK for the Treatment of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Redirecting [linkinghub.elsevier.com]
• 12. biopharminternational.com [biopharminternational.com]
• 13. mdpi.com [mdpi.com]
• 14. Designed peptide analogues of the potassium channel blocker ShK toxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for Recombinant Expression of ShK Toxin in E. coli

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Stichodactyla helianthus toxin (ShK) is a 35-amino acid polypeptide containing three disulfide bonds that potently blocks the voltage-gated potassium channel Kv1.3.[1][2] This channel plays a critical role in the activation and proliferation of effector memory T-cells, making ShK and its analogues promising therapeutic leads for autoimmune diseases such as multiple sclerosis, rheumatoid arthritis, and type-1 diabetes.[1][3] Recombinant expression in Escherichia coli provides a cost-effective method for producing ShK toxin for research and preclinical development.[1][4][5]

This document provides detailed protocols for the expression and purification of recombinant ShK toxin in E. coli, along with data presentation and visualizations to guide researchers in this process.

Data Presentation

A summary of typical yields for recombinant ShK toxin expressed in E. coli is presented below. These values can vary depending on the specific expression conditions and purification protocol.

Expression System	Fusion Partner	Purification Method	Final Yield (mg/L)	Reference
E. coli BL21(DE3)	Thioredoxin (Trx)	Ni-NTA, Enterokinase Cleavage, RP-HPLC	3	[1]
E. coli BL21(DE3)	Thioredoxin (Trx)	Ni-NTA, Enterokinase Cleavage, RP-HPLC	2.5 (Minimal Media)	[1]

Experimental Workflow

The overall workflow for producing recombinant ShK toxin in E. coli involves several key steps, from gene synthesis and cloning to final purification and verification.

Caption: Experimental workflow for recombinant ShK toxin expression.

Experimental Protocols

This protocol describes the cloning of the ShK toxin gene into the pET-32a expression vector, which allows for expression of ShK as a thioredoxin fusion protein.

• Gene Synthesis: Synthesize the DNA sequence encoding the 35 amino acids of ShK toxin. The sequence should be codon-optimized for expression in E. coli.[1] Include an N-terminal enterokinase cleavage site (e.g., GDDDD K) to allow for removal of the fusion tag.

• Primer Design: Design PCR primers to amplify the synthesized gene. The forward primer should contain an EcoRI restriction site, and the reverse primer should contain a site compatible with the pET-32a vector (e.g., XhoI).

• PCR Amplification: Perform PCR using the synthesized gene as a template and the designed primers.

• Vector and Insert Digestion: Digest both the pET-32a vector and the purified PCR product with EcoRI and XhoI restriction enzymes.

• Ligation: Ligate the digested ShK gene insert into the digested pET-32a vector using T4 DNA ligase.

• Transformation: Transform the ligation product into a suitable cloning strain of E. coli (e.g., DH5α). Plate on LB agar (B569324) containing ampicillin (B1664943) (100 µg/mL) and incubate overnight at 37°C.

• Colony PCR and Sequencing: Screen colonies by PCR to identify those containing the insert. Confirm the correct sequence of the insert by Sanger sequencing.

This protocol details the expression of the thioredoxin-ShK fusion protein in E. coli BL21(DE3) cells.

• Transformation: Transform the confirmed pET-32a-ShK plasmid into E. coli BL21(DE3) expression host cells.

• Starter Culture: Inoculate a single colony into 50 mL of Luria-Bertani (LB) medium containing 100 µg/mL ampicillin. Grow overnight at 37°C with shaking at 200 rpm.

• Main Culture: Inoculate 1 L of LB medium (with 100 µg/mL ampicillin) with 10 mL of the overnight starter culture.

• Growth: Incubate at 37°C with shaking at 200 rpm until the optical density at 600 nm (OD600) reaches 0.5-0.6.[1]

• Induction: Cool the culture to 18°C for 1 hour. Induce protein expression by adding isopropyl-β-D-thiogalactoside (IPTG) to a final concentration of 1 mM.[1]

• Expression: Continue to incubate the culture overnight at 18°C with shaking.

• Cell Harvest: Harvest the cells by centrifugation at 5,000 x g for 20 minutes at 4°C. Discard the supernatant. The cell pellet can be stored at -80°C until further use.

This multi-step protocol describes the purification of ShK toxin from the cell pellet, involving inclusion body isolation, refolding, and chromatographic steps.

• Cell Lysis and Inclusion Body Isolation:

  • Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl, pH 8.0, 100 mM NaCl).

  • Lyse the cells by sonication on ice.

  • Centrifuge the lysate at 20,000 x g for 20 minutes at 4°C to pellet the inclusion bodies.[1]

  • Wash the inclusion body pellet with a buffer containing 2 M urea, 20 mM Tris-HCl, pH 8.0, 0.5 M NaCl, and 2% Triton X-100 to remove contaminants.[1] Repeat the wash with buffer alone.

• Refolding of the Trx-ShK Fusion Protein:

  • Solubilize the washed inclusion bodies in a buffer containing 6 M guanidine (B92328) hydrochloride.

  • Perform refolding by rapid dilution into a refolding buffer (e.g., 100 mM Tris-HCl, pH 8.0, containing a redox pair such as 0.5 mM oxidized glutathione (B108866) and 5 mM reduced glutathione).

  • Allow the protein to refold for 24-48 hours at 4°C with gentle stirring.

• Ni-NTA Affinity Chromatography:

  • Clarify the refolding mixture by centrifugation or filtration.

  • Load the supernatant onto a Ni-NTA affinity column pre-equilibrated with a binding buffer (e.g., 20 mM Tris-HCl, pH 8.0, 500 mM NaCl, 20 mM imidazole).

  • Wash the column with the binding buffer to remove unbound proteins.

  • Elute the Trx-ShK fusion protein with an elution buffer containing a higher concentration of imidazole (B134444) (e.g., 250-500 mM).

• Enterokinase Cleavage:

  • Dialyze the eluted fusion protein against a cleavage buffer (e.g., 20 mM Tris-HCl, pH 7.4, 50 mM NaCl, 2 mM CaCl2).

  • Add enterokinase to the dialyzed protein solution (e.g., 1 unit of enzyme per 50 µg of fusion protein) and incubate at room temperature for 16-24 hours.

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC):

  • Acidify the cleavage reaction with trifluoroacetic acid (TFA) to a final concentration of 0.1%.

  • Separate the cleaved ShK toxin from the thioredoxin tag and uncleaved fusion protein using a C18 RP-HPLC column.

  • Use a linear gradient of acetonitrile (B52724) in 0.1% TFA to elute the proteins.

  • Collect fractions and identify those containing pure ShK toxin by mass spectrometry.

  • Lyophilize the pure fractions to obtain the final product.

• Mass Spectrometry: Confirm the correct molecular weight of the purified ShK toxin.

• NMR Spectroscopy: For structural validation, acquire 1H-15N HSQC spectra of 15N-labeled ShK. The spectra should be comparable to previously published data for correctly folded ShK.[1]

• Activity Assay: Assess the biological activity of the recombinant ShK toxin by performing electrophysiological measurements on Kv1.3 channels expressed in a suitable cell line (e.g., HEK293 or Jurkat T-cells).[1]

ShK Toxin Signaling Pathway

ShK toxin exerts its immunomodulatory effects by blocking the Kv1.3 potassium channel, which is a key regulator of T-cell activation.

Caption: Simplified signaling pathway of T-cell activation and its inhibition by ShK toxin.

References

• 1. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a thioredoxin fusion protein in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 3. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Strategies for Heterologous Expression, Synthesis, and Purification of Animal Venom Toxins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recombinant protein expression in Escherichia coli: advances and challenges - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Radiolabeling of Stichodactyla Toxin (ShK) for Receptor Binding Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the radiolabeling of Stichodactyla toxin (ShK), a potent potassium channel blocker isolated from the sea anemone Stichodactyla helianthus.[1][2] This procedure enables the use of radiolabeled ShK in highly sensitive receptor binding assays, crucial for studying its interaction with target ion channels, particularly the voltage-gated potassium channel Kv1.3, a key target in autoimmune diseases.[3][4]

Overview

Stichodactyla toxin (ShK) is a 35-residue peptide that potently blocks several types of potassium channels.[1][2] Its high affinity and selectivity for certain channels, such as Kv1.3 on T-lymphocytes, make it a valuable tool in immunological research and drug development.[3][5] Radiolabeling of ShK, typically with Iodine-125 (¹²⁵I), allows for precise quantification of its binding to target receptors in various experimental setups. This protocol details the iodination of ShK and its subsequent application in a competitive receptor binding assay.

Quantitative Data Summary

The following table summarizes key quantitative data for radiolabeled sea anemone toxins and the binding affinity of ShK toxin.

Parameter	Value	Toxin/Target	Reference
Specific Radioactivity	Up to 500 Ci/mmol	¹²⁵I-ATX II (a related sea anemone toxin)	[6]
Binding Affinity (Kd)	5 nM (with Tetrodotoxin)	¹²⁵I-ATX I on crayfish nerve	[7]
Binding Affinity (Kd)	40 nM (without Tetrodotoxin)	¹²⁵I-ATX I on crayfish nerve	[7]
Inhibitory Concentration (IC₅₀)	~10 pM	ShK on Kv1.3 channels	[3]
Inhibitory Concentration (IC₅₀)	6.7 - 87 pM	ShK on Kv1.1 channels	[8]
Inhibitory Concentration (IC₅₀)	0.31 nM	ShK on Kv1.4 channels	[8]
Inhibitory Concentration (IC₅₀)	0.16 nM	ShK on Kv1.6 channels	[8]
Inhibitory Concentration (IC₅₀)	9 nM	ShK on Kv1.2 channels	[8]

Experimental Protocols

Protocol for Radiolabeling of Stichodactyla Toxin (ShK) with ¹²⁵I

This protocol is adapted from established methods for radioiodination of peptides and proteins, such as the Chloramine-T method.[9][10] This method targets tyrosine or histidine residues.[6][9] ShK toxin contains a histidine at position 20 and a tyrosine at position 23, making it a suitable candidate for iodination.[1][2]

Materials:

• Stichodactyla toxin (ShK), synthetic

• Na¹²⁵I (carrier-free)

• Chloramine-T

• Sodium metabisulfite (B1197395)

• Phosphate (B84403) buffer (0.5 M, pH 7.5)

• Sephadex G-10 or equivalent size-exclusion chromatography column

• Bovine Serum Albumin (BSA)

• Trichloroacetic acid (TCA)

• Glass fiber filters

Procedure:

• Preparation: All reactions should be performed in a certified radioisotope fume hood. Prepare fresh solutions of Chloramine-T (1 mg/mL in phosphate buffer) and sodium metabisulfite (2 mg/mL in phosphate buffer).

• Reaction Mixture: In a microcentrifuge tube, combine the following in order:

  • 50 µL of 0.5 M Phosphate Buffer (pH 7.5)

  • 10 µg of ShK toxin (in 10 µL of buffer)

  • 1 mCi of Na¹²⁵I

• Initiation of Iodination: Add 10 µL of the Chloramine-T solution to the reaction mixture. Gently vortex for 60 seconds. The reaction time is critical and should be minimized to prevent oxidation of the peptide.

• Quenching the Reaction: Stop the reaction by adding 20 µL of the sodium metabisulfite solution.

• Purification of ¹²⁵I-ShK:

  • Pre-equilibrate a Sephadex G-10 column with a buffer containing 0.1% BSA to prevent non-specific adsorption of the peptide.

  • Load the reaction mixture onto the column.

  • Elute with phosphate buffer and collect 0.5 mL fractions.

  • Measure the radioactivity of each fraction using a gamma counter. The ¹²⁵I-ShK will elute in the earlier fractions, while the free ¹²⁵I will elute later.

• Quality Control (TCA Precipitation):

  • Take a small aliquot (5 µL) of the peak radioactive fraction.

  • Add 500 µL of 10% TCA and 100 µg of BSA as a carrier.

  • Vortex and incubate on ice for 30 minutes.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Separate the supernatant and the pellet.

  • Measure the radioactivity of both. A high percentage of radioactivity in the pellet (>95%) indicates successful incorporation of ¹²⁵I into the protein.

• Storage: Store the purified ¹²⁵I-ShK at -20°C or -80°C in aliquots. Due to the 60-day half-life of ¹²⁵I, the labeled toxin should be used within a few weeks.[9]

Protocol for Competitive Receptor Binding Assay

This protocol describes a competitive binding assay using ¹²⁵I-ShK and a source of the target receptor, such as membranes from cells expressing Kv1.3 channels (e.g., human T-lymphocytes). The principle is based on the competition between the radiolabeled toxin and unlabeled toxin for binding to the receptor.[11][12][13]

Materials:

• Purified ¹²⁵I-ShK

• Unlabeled ShK toxin (for standard curve)

• Cell membranes expressing Kv1.3 channels

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 0.1% BSA)

• 96-well microtiter filter plates with glass fiber filters

• Vacuum manifold

• Scintillation counter

Procedure:

• Preparation of Standard Curve: Prepare serial dilutions of unlabeled ShK toxin in the binding buffer. The concentration range should span the expected IC₅₀ of the toxin (e.g., from 1 pM to 100 nM).

• Assay Setup: In a 96-well filter plate, add the following to each well in triplicate:

  • 50 µL of binding buffer (for total binding) OR 50 µL of a high concentration of unlabeled ShK (e.g., 1 µM, for non-specific binding) OR 50 µL of the unlabeled ShK standard dilutions.

  • 50 µL of ¹²⁵I-ShK (at a concentration below the Kd, e.g., 20-50 pM).

  • 100 µL of the cell membrane preparation.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to reach binding equilibrium.

• Filtration: Place the filter plate on a vacuum manifold and rapidly filter the contents of the wells. Wash each well three times with ice-cold binding buffer to remove unbound radioligand.

• Measurement:

  • Remove the filter mat from the plate.

  • Dry the filter mat completely.

  • Place the filter mat in a scintillation vial or a cassette for a microplate scintillation counter.

  • Add scintillant and measure the radioactivity (in counts per minute, CPM).

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding (CPM in the presence of excess unlabeled toxin) from the total binding (CPM with no competitor).

  • Plot the percentage of specific binding against the logarithm of the unlabeled ShK concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Visualizations

Experimental Workflow

References

• 1. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 2. Characterization of a potassium channel toxin from the Caribbean Sea anemone Stichodactyla helianthus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. books.rsc.org [books.rsc.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Iodine labelling of sea anemone toxin II, and binding to normal and denervated diaphragm [pubmed.ncbi.nlm.nih.gov]
• 7. Radioactive labelling of toxin I from Anemonia sulcata and binding to crayfish nerve in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. uniprot.org [uniprot.org]
• 9. revvity.com [revvity.com]
• 10. A Novel Reagent for Radioiodine Labeling of New Chemical Entities (NCEs) and Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. issc.org [issc.org]
• 12. repository.library.noaa.gov [repository.library.noaa.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: Flow Cytometry Analysis of T-Cells Using Fluorescent ShK Analogs

Audience: Researchers, scientists, and drug development professionals.

Introduction

The voltage-gated potassium channel Kv1.3 plays a critical role in T-lymphocyte activation, proliferation, and effector functions.[1][2] By regulating the cell's membrane potential, Kv1.3 channels sustain the calcium signaling necessary for T-cell activation pathways.[1][3] Different subsets of T-cells exhibit distinct patterns of Kv1.3 expression. For instance, chronically activated effector memory T-cells (TEM), which are implicated in autoimmune diseases like multiple sclerosis and rheumatoid arthritis, upregulate Kv1.3 expression significantly, making them particularly dependent on this channel for their function.[4] This differential expression makes Kv1.3 an attractive therapeutic target for autoimmune disorders.[5]

ShK, a peptide toxin from the sea anemone Stichodactyla helianthus, is one of the most potent known blockers of the Kv1.3 channel.[5] Analogs of ShK have been conjugated with fluorescent dyes, such as fluorescein-6-carboxyl (F6CA), creating powerful tools for the direct quantification of functional Kv1.3 channels on the cell surface via flow cytometry.[6][7] These fluorescent probes, like ShK-F6CA, bind specifically to the channel's outer vestibule, allowing for the precise identification and characterization of T-cell populations based on their Kv1.3 expression levels.[6][7]

This document provides detailed protocols for staining human T-cells with fluorescent ShK analogs for analysis by flow cytometry, summarizes key quantitative data on analog affinity and channel expression, and illustrates the underlying signaling pathways and experimental workflows.

Data Presentation

The following tables summarize the binding affinities of various ShK analogs and the typical expression levels of Kv1.3 channels on different human T-cell subsets.

Table 1: Characteristics of ShK Analogs for Kv1.3 Channel

Analog	Fluorescent Tag	Target Channel	Affinity (Kd or IC50)	Selectivity	Reference
ShK	None	Kv1.3	~9-10 pM	Blocks Kv1.1 with similar potency (Kd ~28 pM)	[4][5]
ShK-Dap22	None	Kv1.3	~64-115 pM	More selective for Kv1.3 over Kv1.1	[4][8]
ShK-F6CA	Fluorescein	Kv1.3	~48 pM	>80-fold selective for Kv1.3 over Kv1.1	[6][7]
ShK(L5)	None	Kv1.3	~69 pM	100-fold selective for Kv1.3 over Kv1.1	[5]

Table 2: Kv1.3 Channel Expression in Human CD4+ T-Cell Subsets

T-Cell Subset	Condition	Average Kv1.3 Channels per Cell	Reference
Naïve	Resting	~185 - 400	[4][9]
Activated	~265	[9]
Central Memory (TCM)	Resting	~200 - 400	[4]
Activated	Upregulate IKCa1 channels	[4]
Effector Memory (TEM)	Resting	~200 - 400	[4]
Activated	~1500 (Kv1.3high)	[4]

Signaling Pathways and Workflows

Kv1.3 Signaling in T-Cell Activation

The following diagram illustrates the central role of the Kv1.3 channel in the T-cell activation cascade and the mechanism of inhibition by ShK analogs.

Caption: Role of Kv1.3 in T-cell activation and inhibition by ShK analogs.

Experimental Workflow

This diagram outlines the major steps for analyzing Kv1.3 expression on T-cells using a fluorescent ShK analog.

Caption: Workflow for T-cell Kv1.3 analysis using fluorescent ShK analogs.

Experimental Protocols

This section provides a detailed methodology for the preparation, staining, and flow cytometric analysis of human peripheral blood mononuclear cells (PBMCs) to quantify Kv1.3 channel expression on T-cell subsets.

Protocol 1: Staining of Human PBMCs with ShK-F6CA and T-Cell Markers

Objective: To identify and quantify Kv1.3 channel expression on naïve, central memory, and effector memory T-cell subsets.

Materials:

• Fresh human peripheral blood or isolated PBMCs

• FACS Buffer: PBS with 2% Fetal Bovine Serum (FBS) and 0.05% sodium azide

• ShK-F6CA (Peptides International)

• Fluorochrome-conjugated antibodies:

  • Anti-CD3

  • Anti-CD4

  • Anti-CD8

  • Anti-CCR7

  • Anti-CD45RA

• Viability Dye (e.g., 7-AAD or similar)

• FACS tubes (5 mL polystyrene round-bottom tubes)

• Centrifuge

Procedure:

• Cell Preparation: a. Isolate PBMCs from whole blood using Ficoll-Paque density gradient centrifugation according to standard protocols. b. Wash the isolated PBMCs twice with cold FACS buffer, centrifuging at 300 x g for 5-7 minutes at 4°C between washes. c. Resuspend the cell pellet in FACS buffer and perform a cell count. Adjust the cell concentration to 1-2 x 107 cells/mL.

• Staining: a. Aliquot 100 µL of the cell suspension (1-2 x 106 cells) into the required number of FACS tubes. b. Add the pre-titrated cocktail of fluorochrome-conjugated antibodies for T-cell surface markers (CD3, CD4, CD8, CCR7, CD45RA). c. Add the fluorescent ShK analog. A concentration of 10 nM ShK-F6CA is recommended for specific staining of Kv1.3high cells.[7][10] d. Gently vortex the tubes and incubate for 30 minutes at 4°C in the dark. e. Note: ShK-F6CA binds to functional channels on the cell surface.[7] Therefore, staining should be performed on live cells prior to any fixation steps.

• Washing: a. After incubation, add 2 mL of cold FACS buffer to each tube. b. Centrifuge at 300 x g for 5 minutes at 4°C. c. Carefully decant the supernatant. d. Repeat the wash step (3a-3c) one more time to ensure removal of unbound antibodies and ShK-F6CA.

• Final Resuspension and Viability Staining: a. Resuspend the final cell pellet in 300-500 µL of FACS buffer. b. If using a viability dye like 7-AAD, add it 5-10 minutes before data acquisition according to the manufacturer's instructions.

Protocol 2: Data Acquisition and Gating Strategy

Objective: To acquire stained samples on a flow cytometer and analyze the data to quantify ShK-F6CA fluorescence in specific T-cell populations.

Instrumentation:

• A flow cytometer equipped with lasers appropriate for the selected fluorochromes (e.g., a blue laser for FITC/ShK-F6CA, a red laser for APC, etc.).

Procedure:

• Instrument Setup: a. Calibrate the instrument using compensation beads or single-stained cell controls to correct for spectral overlap between fluorochromes. b. Use an unstained cell sample to set the forward scatter (FSC) and side scatter (SSC) voltages to visualize the lymphocyte population.

• Data Acquisition: a. Acquire the samples on the flow cytometer. b. It is recommended to collect a minimum of 100,000 events within the primary lymphocyte gate for robust statistical analysis.[11]

• Gating Strategy: a. Gate 1 (Lymphocytes): On an FSC-A vs. SSC-A plot, create a gate around the lymphocyte population to exclude debris and larger cells like monocytes. b. Gate 2 (Single Cells): On an FSC-H vs. FSC-A plot, gate on the diagonal population to exclude doublets and cell aggregates. c. Gate 3 (Live Cells): From the single-cell gate, use the viability dye channel to gate on the negative population (live cells). d. Gate 4 (T-Cells): From the live, single-cell gate, create a plot of CD3 vs. SSC-A and gate on the CD3-positive population. e. Gate 5 (CD4+ T-Cells): From the T-cell gate, create a plot of CD4 vs. CD8 and gate on the CD4+CD8- population. f. Gate 6 (T-Cell Subsets): From the CD4+ T-cell gate, use a CD45RA vs. CCR7 plot to identify the four main subsets:

  • Naïve (TN): CCR7+CD45RA+
  • Central Memory (TCM): CCR7+CD45RA-
  • Effector Memory (TEM): CCR7-CD45RA-
  • TEMRA: CCR7-CD45RA+ g. Analysis: Create a histogram for the ShK-F6CA channel for each of the gated T-cell subsets. Analyze the Mean Fluorescence Intensity (MFI) or the percentage of ShK-F6CAhigh cells within each population to quantify Kv1.3 expression.

References

• 1. Expression and function of Kv1.3 channel in malignant T cells in Sézary syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. T Cell Subset and Stimulation Strength-Dependent Modulation of T Cell Activation by Kv1.3 Blockers | PLOS One [journals.plos.org]
• 4. The voltage-gated Kv1.3 K+ channel in effector memory T cells as new target for MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting Effector Memory T Cells with a Selective Peptide Inhibitor of Kv1.3 Channels for Therapy of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A novel fluorescent toxin to detect and investigate Kv1.3 channel up-regulation in chronically activated T lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Stichodactyla Toxin Patch Clamp Experiments

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Stichodactyla toxins in patch clamp electrophysiology.

Troubleshooting Guide

This guide addresses common issues encountered during patch clamp experiments with Stichodactyla toxins in a question-and-answer format.

Q1: Why am I not observing any effect of the Stichodactyla toxin on my target ion channel?

A1: Several factors could contribute to a lack of toxin effect:

• Incorrect Toxin Concentration: Ensure the toxin concentration is appropriate for the target channel. Stichodactyla toxins, like ShK, can have very high potency, with IC50 values in the picomolar to nanomolar range.[1][2][3][4] Consult the literature for the expected effective concentration for your specific channel.

• Toxin Degradation: Peptide toxins can degrade over time, especially with repeated freeze-thaw cycles. Prepare fresh dilutions from a stock solution for each experiment.[5]

• Non-Specific Binding: The toxin may be binding to the perfusion system tubing or the recording chamber. To mitigate this, pre-incubate the perfusion system with a solution containing the toxin at the working concentration.

• Incorrect Ion Channel Subtype: Confirm that the cell type you are using expresses the specific ion channel subtype targeted by the toxin. Stichodactyla toxins exhibit selectivity for certain channel subtypes. For example, ShK toxin is a potent blocker of Kv1.1, Kv1.3, Kv1.6, and Kv3.2 channels.[1][2][3]

• Voltage Protocol: The blocking efficacy of some toxins can be voltage-dependent. Ensure your voltage protocol is appropriate to elicit channel opening and toxin binding.

Q2: The effect of the toxin appears to be irreversible or washes out very slowly. What can I do?

A2: Slow reversibility is a known characteristic of some high-affinity peptide toxins.

• Prolonged Washout: Increase the duration of the washout period with a toxin-free external solution.

• Positive Pressure Application: For local application, applying positive pressure to the pipette tip during withdrawal can help prevent the toxin from lingering near the cell.

• Use of Albumin: Including a carrier protein like bovine serum albumin (BSA) at a low concentration (e.g., 0.1%) in the washout solution can sometimes aid in scavenging remaining toxin molecules.

Q3: I am seeing high variability in the blocking effect between cells.

A3: This can be due to several experimental variables:

• Inconsistent Toxin Application: If applying the toxin locally via a puffer pipette, ensure the pipette position and pressure are consistent for each cell.

• Variable Channel Expression: The level of ion channel expression can vary between cells, leading to different magnitudes of current and apparent block. Normalizing the blocked current to the baseline current for each cell can help in data analysis.

• Cell Health: Only use healthy cells with stable membrane potentials and low leak currents for recordings. Poor cell health can lead to unreliable and variable results.

Q4: My gigaohm seal is unstable after toxin application.

A4: While the toxin itself is unlikely to directly affect the seal, the application method might.

• Mechanical Disruption: Perfusion or local application systems can cause mechanical instability. Ensure the flow rate is gentle and does not disturb the patched cell.

• Solvent Effects: If the toxin is dissolved in a solvent other than the external solution, ensure the final concentration of the solvent is low and does not affect membrane integrity.

Frequently Asked Questions (FAQs)

Q1: What are Stichodactyla toxins and what do they target?

A1: Stichodactyla toxins are peptides isolated from sea anemones of the Stichodactyla genus.[1] The most well-studied of these is ShK toxin from Stichodactyla helianthus.[1][6] These toxins are potent blockers of voltage-gated potassium (Kv) channels.[1][6][7] ShK toxin, for instance, potently blocks Kv1.1, Kv1.3, Kv1.6, and Kv3.2 channels.[1][2][3] Due to its high affinity for channels like Kv1.3, which are important in T-lymphocyte activation, ShK and its analogues are being investigated as potential therapeutics for autoimmune diseases.[8][9][10]

Q2: How does ShK toxin block potassium channels?

A2: ShK toxin acts as a pore blocker.[1] It binds to the outer vestibule of the potassium channel, with a critical lysine (B10760008) residue (Lys22) protruding into the channel's pore, physically occluding the passage of potassium ions.[1][10]

Q3: What are the typical concentrations of Stichodactyla toxins used in patch clamp experiments?

A3: The effective concentrations are very low, typically in the picomolar to low nanomolar range, due to the high affinity of the toxins for their target channels. The exact concentration will depend on the specific toxin, the ion channel subtype being studied, and the experimental conditions.

Q4: Are there analogues of Stichodactyla toxins with improved selectivity?

A4: Yes, numerous analogues of ShK toxin have been developed to improve its selectivity for specific Kv channel subtypes. For example, ShK-186 (also known as Dalazatide) is an analogue with enhanced selectivity for Kv1.3 over other channels and has been investigated in human clinical trials.[8][11] Other modifications, such as N-terminal extensions, have also been shown to increase selectivity for Kv1.3.[9]

Quantitative Data

The following table summarizes the inhibitory concentrations (IC50 or Kd) of ShK toxin and its analogues on various potassium channels.

Toxin/Analogue	Target Channel	IC50 / Kd	Reference
ShK	Kv1.1	16 pM	[4]
ShK	Kv1.3	11 pM	[4]
ShK	Kv1.6	165 pM	[3]
ShK	Kv1.4	312 pM	[3]
ShK	Kv3.2	~0.6 nM	[2][3]
ShK-170	Kv1.3	69 pM	[8]
[EWSS]ShK	Kv1.3	34 pM	[9]

Experimental Protocols

Whole-Cell Patch Clamp Protocol for Testing Stichodactyla Toxin Effects on Kv1.3

This protocol provides a general framework for recording Kv1.3 currents and testing the inhibitory effects of a Stichodactyla toxin.

1. Cell Preparation:

• Use a cell line stably or transiently expressing the human Kv1.3 channel (e.g., HEK293 or CHO cells).

• Plate cells on glass coverslips at a suitable density for patch clamping.

2. Solutions:

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.[12]

• Internal Solution (in mM): 140 KCl, 1 MgCl2, 10 EGTA, 10 HEPES, 2 Mg-ATP. Adjust pH to 7.2 with KOH.[12]

• Toxin Stock Solution: Prepare a high-concentration stock solution of the Stichodactyla toxin in an appropriate buffer (e.g., water with 0.1% BSA) and store at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[5]

• Working Toxin Solution: On the day of the experiment, dilute the stock solution to the desired final concentration in the external solution.

3. Patch Clamp Recording:

• Pull patch pipettes from borosilicate glass capillaries with a resistance of 2-5 MΩ when filled with the internal solution.[12]

• Place a coverslip with cells in the recording chamber and perfuse with the external solution.

• Approach a cell with the pipette tip while applying positive pressure.

• Form a gigaohm seal (GΩ seal) between the pipette tip and the cell membrane.

• Rupture the cell membrane with a brief pulse of suction to achieve the whole-cell configuration.[12]

• Clamp the membrane potential at a holding potential of -80 mV.

• To elicit Kv1.3 currents, apply depolarizing voltage steps (e.g., from -80 mV to +60 mV in 10 mV increments for 200 ms).[12]

4. Toxin Application:

• Record stable baseline currents for a few minutes.

• Apply the working toxin solution to the cell using a perfusion system or a local application method (e.g., puffer pipette).

• Continue recording currents until a steady-state block is achieved.

• To test for reversibility, wash out the toxin by perfusing with the toxin-free external solution.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: T-Cell activation pathway and the inhibitory action of ShK toxin.

Caption: General workflow for a Stichodactyla toxin patch clamp experiment.

References

• 1. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 2. Stichodactyla helianthus peptide, a pharmacological tool for studying Kv3.2 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. smartox-biotech.com [smartox-biotech.com]
• 4. Analogs of the Sea Anemone Potassium Channel Blocker ShK for the Treatment of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Characterization of a potassium channel toxin from the Caribbean Sea anemone Stichodactyla helianthus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. N-Terminally extended analogues of the K⁺ channel toxin from Stichodactyla helianthus as potent and selective blockers of the voltage-gated potassium channel Kv1.3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. books.rsc.org [books.rsc.org]
• 11. Electrophysiological evaluation of the effect of peptide toxins on voltage-gated ion channels: a scoping review on theoretical and methodological aspects with focus on the Central and South American experience - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Preventing ShK toxin aggregation in solution

Welcome to the technical support center for ShK toxin and its analogs. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome challenges related to ShK toxin aggregation in solution.

Troubleshooting Guides

This section provides systematic approaches to identify and resolve common issues with ShK toxin aggregation during experimental workflows.

Issue: Precipitate Forms Upon Reconstitution of Lyophilized Peptide

Possible Causes:

• Incorrect solvent or pH.

• Peptide concentration is too high.

• Formation of insoluble aggregates during lyophilization or storage.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for precipitate formation during reconstitution.

Issue: Solution Becomes Cloudy or Develops Precipitate During an Experiment

Possible Causes:

• Change in buffer pH or ionic strength.

• Temperature fluctuations.

• Interaction with other components in the solution.

• Peptide is aggregating over time.

Troubleshooting Steps:

• Verify Buffer Conditions: Confirm the pH and ionic strength of your experimental buffer. ShK toxin stability can be pH-dependent. For example, the analog ShK-170 shows greater stability at pH 7 than at acidic pH.[1]

• Control Temperature: Avoid significant temperature fluctuations. Stability studies have shown that higher temperatures can accelerate the degradation of ShK analogs, which may contribute to aggregation.[1]

• Assess Additives: If other proteins, salts, or reagents were added, consider their potential to interact with the ShK peptide and cause precipitation.

• Consider Surfactants: For long-term experiments or when working with agitation, the addition of a small amount of a non-ionic surfactant (e.g., Polysorbate 20 or Polysorbate 80 at 0.01-0.05%) can help prevent surface-induced aggregation.

• Filter the Solution: If a precipitate has formed, it may be possible to remove it by centrifuging the sample and carefully collecting the supernatant, or by filtering through a low protein-binding 0.22 µm filter. Be aware that this will reduce the effective concentration of the soluble peptide.

Frequently Asked Questions (FAQs)

Q1: What is the best way to reconstitute and store ShK toxin?

A1: For initial reconstitution, use a solvent in which the peptide is highly soluble. The crude peptide after synthesis is often dissolved in 50% acetic acid before dilution.[2] For lyophilized peptides, high-purity water or a suitable buffer is recommended. For long-term storage, it is advisable to aliquot the reconstituted peptide into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles. Lyophilized peptide can be stored desiccated at -20°C.

Q2: What are the main causes of ShK toxin instability and aggregation?

A2: Several factors can contribute to the instability of ShK peptides, which can lead to aggregation. These include:

• Proteolytic degradation: Susceptibility to cleavage by proteases.

• Hydrolysis: Especially at acidic pH values.[1]

• Oxidation: The methionine residue at position 21 is prone to oxidation.[3]

• Disulfide bond scrambling: Reduction or incorrect formation of the three disulfide bridges that stabilize the peptide's structure.[1][4]

• Physical stress: Agitation and exposure to air-water interfaces can promote aggregation.

• Environmental factors: pH and temperature are critical. For instance, while ShK-170 is most stable at pH 7, it degrades more rapidly at acidic pH, particularly at elevated temperatures.[1][5]

Q3: How can I prevent ShK toxin aggregation in my experiments?

A3: To maintain the stability and solubility of ShK toxin, consider the following:

• Optimal pH: Use a buffer with a pH that favors stability. Ideal liquid formulations for the analog ShK-186 are phosphate-buffered isotonic solutions with a pH optimum around 6.0.[3]

• Add Surfactants: The inclusion of a small amount of a non-ionic surfactant can enhance resistance to aggregation, especially under stress conditions like agitation.[3]

• Control Temperature: Maintain a stable and appropriate temperature for your experiments.

• Use Stabilized Analogs: If you are experiencing significant stability issues, consider using engineered analogs of ShK. For example, ShK-192 was designed for greater stability by replacing the oxidizable methionine and incorporating a non-hydrolyzable phosphotyrosine surrogate and a C-terminal amide.[1][3]

Q4: How can I detect and quantify ShK toxin aggregation?

A4: Several methods can be used to assess aggregation:

• Visual Inspection: The simplest method is to visually check for turbidity or the formation of a precipitate.

• UV-Vis Spectroscopy: An increase in absorbance at higher wavelengths (e.g., 340-600 nm) can indicate the presence of light-scattering aggregates.

• Size Exclusion Chromatography (SEC): SEC separates molecules based on their size. Aggregates will elute earlier than the monomeric peptide. Coupling SEC with light scattering, absorbance, and refractive index detectors can provide quantitative information on the molar mass and oligomeric state of the species in solution.

• Dynamic Light Scattering (DLS): DLS measures the size distribution of particles in a solution and can detect the presence of larger aggregates.

• Fluorescence Spectroscopy: Using dyes like Thioflavin T, which binds to amyloid-like fibrillar structures, can detect certain types of aggregates.

Data and Protocols

Stability of ShK Analogs

The stability of ShK analogs has been assessed under various conditions. The data below summarizes the stability of ShK-170 and ShK-192.

Table 1: Stability of ShK-170 over 5 Days [1][5]

Temperature	pH 4	pH 6	pH 7	pH 8
22°C	No degradation	No degradation	No degradation	No degradation
40°C	Degradation observed	Degradation observed	Minimal degradation	Degradation observed
60°C	Significant degradation	Significant degradation	~23% decrease in peak area	Most deleterious pH

Table 2: Stability of ShK-192 over 5 Days [3][5]

Temperature	pH 4	pH 6	pH 8
22°C	Stable	Stable	Stable
40°C	Stable	Stable	~12% decrease
60°C	Stable	Slight degradation	Rapid degradation

Experimental Protocols

Protocol 1: Visual Assessment of Aggregation

• Prepare the ShK toxin solution in the desired buffer and concentration.

• Hold the vial or tube against a dark background and illuminate from the side.

• Observe for any visible particles or cloudiness (opalescence).

• Compare with a vial of the buffer alone as a negative control.

Protocol 2: Quantification of Soluble Peptide by UV-Vis Spectroscopy

• Prepare the ShK toxin solution.

• If aggregates are suspected, centrifuge the sample at high speed (e.g., >14,000 x g) for 15-30 minutes to pellet insoluble aggregates.

• Carefully remove the supernatant.

• Measure the absorbance of the supernatant at 280 nm (if the peptide contains Trp or Tyr residues) or at a lower wavelength (e.g., 214 nm) for the peptide bond.

• A decrease in the concentration of the soluble peptide compared to a non-aggregated control indicates aggregation and precipitation.

Protocol 3: Analysis of Aggregation by Size Exclusion Chromatography (SEC)

• System Preparation: Equilibrate an appropriate SEC column (e.g., with a fractionation range suitable for peptides and their potential oligomers) with the desired mobile phase (e.g., phosphate-buffered saline, pH 7.4). The mobile phase should be filtered and degassed.

• Sample Preparation: Prepare the ShK toxin sample in the mobile phase. If necessary, filter the sample through a low protein-binding 0.22 µm syringe filter.

• Injection: Inject a suitable volume of the sample onto the column.

• Data Acquisition: Monitor the elution profile using a UV detector at 214 nm or 280 nm.

• Analysis: Monomeric ShK toxin will elute at a specific retention volume. The presence of peaks at earlier retention times indicates the formation of higher molecular weight species, such as dimers, trimers, or larger aggregates. The area under each peak can be used to estimate the relative amount of each species.

Visualization of Key Concepts

Caption: Mechanism of surfactant action in preventing aggregation at interfaces.

References

• 1. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 2. Durable Pharmacological Responses from the Peptide ShK-186, a Specific Kv1.3 Channel Inhibitor That Suppresses T Cell Mediators of Autoimmune Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. upload.wikimedia.org [upload.wikimedia.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Stichodactyla Toxin (Stx) Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize non-specific binding of Stichodactyla toxin (Stx) and its analogues (e.g., ShK) in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is Stichodactyla toxin (Stx) and why is reducing its non-specific binding important?

Stichodactyla toxin (Stx), a 35-residue peptide from the sea anemone Stichodactyla helianthus, is a potent blocker of several potassium channels, most notably the voltage-gated potassium channel Kv1.3.[1] This channel is a key regulator of T-lymphocyte activation, making Stx and its analogues, like ShK-186 (Dalazatide), promising therapeutics for autoimmune diseases.[1] Non-specific binding of Stx to surfaces or other proteins in an assay can lead to inaccurate measurements of its concentration and activity, resulting in unreliable experimental data.[2] Minimizing this binding is therefore crucial for obtaining sensitive and reproducible results.

Q2: What are the primary causes of high background noise in Stx immunoassays?

High background noise in immunoassays using Stx is often a result of several factors, including:

• Non-specific Binding: The toxin may adhere to unintended surfaces on the microplate.[3]

• Inadequate Washing: Failure to completely remove unbound reagents can lead to a high background signal.[4]

• Suboptimal Blocking: If the blocking of unoccupied sites on the plate is incomplete, it can permit non-specific antibody binding.[3]

• Improper Antibody Concentrations: The use of overly concentrated primary or secondary antibodies may increase background noise.

Q3: What are "low-binding" lab consumables and how can they help?

Low-binding labware is specifically designed to reduce the adsorption of peptides and proteins.[2] This is achieved by manufacturers through the use of unique polymer blends that create a more hydrophilic surface or by applying surface coatings that repel peptides.[2] These surfaces minimize the hydrophobic and electrostatic interactions that cause peptides like Stx to adhere to the labware.[2] It is generally advised not to reuse low-binding labware, particularly in sensitive applications, to prevent cross-contamination and maintain the integrity of the low-binding surface.[2]

Q4: How does the choice of solvent impact the adsorption of Stx?

The composition of the solvent is a critical factor in minimizing the adsorption of peptides. For instance, increasing the organic content (e.g., with acetonitrile) in the solvent can help keep the peptide in solution and lessen its affinity for the walls of the container.[2]

Q5: Can detergents always be relied on to reduce non-specific binding?

While non-ionic detergents like Tween-20 are frequently used in wash buffers to decrease non-specific binding, they can sometimes have the opposite effect.[5][6] In some cases, non-ionic detergents have been observed to enhance the non-specific binding of phage-displayed peptides to polystyrene surfaces in a dose-dependent manner.[6] Therefore, the effect of detergents should be empirically tested for your specific assay.

Troubleshooting Guides

High Background Signal in Stx ELISA

High background in an ELISA is characterized by excessive color development or high optical density (OD) readings across the plate, which can mask the specific signal and reduce assay sensitivity.[5]

Possible Causes and Solutions

Possible Cause	Recommended Solution	Supporting Evidence/Rationale
Inadequate Plate Blocking	Increase the concentration of the blocking agent (e.g., 1-2% BSA). Extend the blocking incubation time. Consider using a different blocking agent such as casein or a synthetic blocker.[5][7]	The blocking buffer's role is to saturate all available binding sites on the plate that could otherwise interact non-specifically with the assay components.[5]
Insufficient Washing	Increase the number of wash steps. Add a brief incubation or soaking step with the wash buffer between aspirations. Ensure a sufficient volume of wash buffer is used in each well.[4][5]	Thorough washing is critical to remove unbound reagents that can contribute to background noise.[4]
Suboptimal Antibody Concentration	Titrate the primary and secondary antibodies to determine the optimal concentration that provides a good signal-to-noise ratio.	Excess antibody can lead to increased non-specific binding.
Cross-Reactivity	If using a new antibody lot or supplier, perform a control experiment to check for cross-reactivity with other components in your sample.[8]	The secondary antibody may be binding non-specifically to other proteins in the assay.
Contaminated Reagents	Use fresh, high-purity reagents and sterile techniques to prepare all buffers and solutions.[4]	Contamination can introduce substances that interfere with the assay and increase background.[4]

Low Signal or No Signal in Stx Assays

A weak or absent signal can be just as problematic as a high background, indicating an issue with the detection of Stx.

Possible Causes and Solutions

Possible Cause	Recommended Solution	Supporting Evidence/Rationale
Stx Adsorption to Labware	Use low-binding microplates and pipette tips. Consider siliconizing glassware to create a hydrophobic barrier.[2]	Peptides, especially those with hydrophobic regions, are prone to adsorbing to plastic and glass surfaces, leading to a loss of analyte.[2]
Inefficient Plate Coating	Optimize the coating buffer pH (typically in the range of 4-8 for peptides). Ensure the correct concentration of Stx is used for coating (usually 1-10 µg/mL).[9][10]	The efficiency of peptide immobilization on the plate surface is pH-dependent.[9]
Incorrect Incubation Times/Temperatures	Adhere strictly to the incubation times and temperatures specified in the protocol. For antibody incubations, consider a longer incubation at a lower temperature (e.g., overnight at 4°C).	Incubation conditions affect the binding kinetics of antibodies and other reagents.
Inactive Reagents	Ensure all reagents, including the enzyme conjugate and substrate, are stored correctly and are within their expiration dates.	Reagent degradation can lead to a loss of activity and a reduced signal.

Experimental Protocols

Protocol 1: General ELISA for Stichodactyla Toxin (Stx)

This protocol provides a general framework for a competitive ELISA to detect Stx. Optimization of concentrations and incubation times will be necessary.

Materials:

• Stx peptide

• High-binding 96-well microtiter plate

• Coating Buffer: 50 mM Sodium Carbonate, pH 9.6[10]

• Wash Buffer: 1X PBS with 0.05% Tween-20 (PBST)[11]

• Blocking Buffer: 1X PBST with 1% BSA[11]

• Primary antibody against Stx

• Enzyme-conjugated secondary antibody

• Substrate solution (e.g., TMB)

• Stop Solution (e.g., 2N H₂SO₄)

Procedure:

• Coating: Dilute Stx to 1-2 µg/mL in Coating Buffer. Add 100 µL to each well. Incubate overnight at 4°C or for 2 hours at room temperature.[10]

• Washing: Empty the plate and wash 3 times with 300 µL of Wash Buffer per well.[10]

• Blocking: Add 300 µL of Blocking Buffer to each well. Incubate for 1 hour at room temperature.[10]

• Washing: Wash the plate 3 times with Wash Buffer.

• Primary Antibody Incubation: Add 100 µL of diluted primary antibody to each well. Incubate for 1-2 hours at 37°C.[10]

• Washing: Wash the plate 3 times with Wash Buffer.

• Secondary Antibody Incubation: Add 100 µL of diluted enzyme-conjugated secondary antibody to each well. Incubate for 1 hour at room temperature.[10]

• Washing: Wash the plate 5 times with Wash Buffer, including a final 5-minute soak. This step is critical for reducing background.[10]

• Substrate Development: Add 100 µL of substrate solution to each well and incubate in the dark until sufficient color develops (typically 15-30 minutes).

• Stopping the Reaction: Add 50 µL of Stop Solution to each well.

• Reading: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

Protocol 2: Surface Passivation of Glassware with Siliconization

This protocol can be used to reduce the adsorption of Stx to glass surfaces.

Materials:

• Dichlorodimethylsilane (B41323)

• Non-polar solvent (e.g., toluene (B28343) or chloroform)

• Glassware to be treated

• Fume hood

Procedure (Solution Phase Deposition):

• Cleaning: Thoroughly clean and dry the glassware.

• Preparation of Silanizing Solution: In a fume hood, prepare a 5% (v/v) solution of dichlorodimethylsilane in a non-polar solvent.

• Coating: Immerse the glassware in the silanizing solution for 5-10 minutes.

• Rinsing: Rinse the glassware thoroughly with the non-polar solvent to remove excess dichlorodimethylsilane.

• Drying: Allow the glassware to air dry completely in the fume hood. A final rinse with a volatile solvent like methanol (B129727) can aid in drying.

Visualizations

Signaling Pathway of Stx in T-cell Activation

Stichodactyla toxin (ShK) blocks the Kv1.3 potassium channel, which is crucial for maintaining the membrane potential of T-lymphocytes.[1] By inhibiting Kv1.3, ShK depolarizes the cell membrane, which in turn suppresses the sustained calcium influx required for T-cell activation, proliferation, and cytokine production.[1][12]

Caption: Stx (ShK) blocks Kv1.3, leading to membrane depolarization and reduced Ca2+ influx, thus inhibiting T-cell activation.

Experimental Workflow for Troubleshooting High Background in Stx ELISA

This workflow provides a logical sequence of steps to diagnose and resolve issues with high background in an ELISA for Stichodactyla toxin.

Caption: A stepwise guide to troubleshooting high background in Stx ELISA experiments.

References

• 1. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. jg-biotech.com [jg-biotech.com]
• 5. arp1.com [arp1.com]
• 6. Non-ionic detergents facilitate non-specific binding of M13 bacteriophage to polystyrene surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthetic Blocking Buffer, ELISA | Animal-free | ELISA | Blocker [kementec.com]
• 8. Surmodics - What Causes High Background in ELISA Tests? [shop.surmodics.com]
• 9. ulab360.com [ulab360.com]
• 10. affbiotech.cn [affbiotech.cn]
• 11. ELISA-Peptide Assay Protocol | Cell Signaling Technology [cellsignal.com]
• 12. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing ShK Toxin for In Vitro Assays

This guide provides researchers, scientists, and drug development professionals with comprehensive information for optimizing the use of ShK toxin and its analogs in in vitro assays. It includes frequently asked questions, troubleshooting advice, detailed experimental protocols, and visual diagrams to clarify complex processes.

Frequently Asked Questions (FAQs)

Q1: What is ShK toxin and what is its primary mechanism of action? A1: ShK toxin is a 35-amino acid peptide originally isolated from the sea anemone Stichodactyla helianthus.[1][2] It is a potent blocker of voltage-gated potassium channels (Kv).[3] Its primary mechanism involves physically occluding the channel pore.[1] A key residue, Lysine-22 (Lys22), inserts into the channel's selectivity filter, acting like a "cork in a bottle" to block the flow of potassium ions, while the adjacent Tyrosine-23 (Tyr23) helps anchor the toxin to the channel's outer vestibule.[1][4]

Q2: Why is the Kv1.3 channel a significant target for ShK toxin in research? A2: The Kv1.3 channel plays a critical role in the activation of human effector memory T-cells (TEM cells).[5] These cells are implicated in several autoimmune diseases, including multiple sclerosis, rheumatoid arthritis, and type-1 diabetes.[5] By blocking Kv1.3 channels, ShK toxin can preferentially suppress the activation of these specific T-cells, making it a valuable tool for immunology research and a promising therapeutic lead for autoimmune disorders.[5][6]

Q3: How should I properly store and handle ShK toxin and its analogs? A3: For long-term storage, ShK toxin should be kept in its lyophilized form as recommended by the supplier's Certificate of Analysis.[3][5] Once reconstituted in a solution, its stability is dependent on pH and temperature. For example, the analog ShK-170 maintains its greatest stability at pH 7, while ShK-192 is stable across a pH range of 4 to 8 at ambient temperature.[7] It is advisable to prepare single-use aliquots of the reconstituted peptide to avoid repeated freeze-thaw cycles.

Q4: What are the common analogs of ShK toxin and how do they differ in selectivity? A4: Several analogs have been engineered to improve the selectivity and stability of the native ShK toxin.

• ShK-Dap22 : The critical Lys22 residue is replaced with 1,3-diaminopropionic acid (Dap), which confers over 20-fold greater selectivity for Kv1.3 over other Kv channels.[1][8]

• ShK-186 (Dalazatide) : An L-phosphotyrosine is added to the N-terminus and the C-terminus is amidated.[1][9] This analog blocks Kv1.3 with an IC₅₀ of approximately 69 pM and has over 100-fold selectivity for Kv1.3 over Kv1.1.[1][6] It is currently in human clinical trials.[10]

• ShK-192 : This highly stable analog replaces the N-terminal L-phosphotyrosine with a non-hydrolyzable para-phosphonophenylalanine and substitutes methionine with norleucine to prevent oxidation.[1][9]

• ShK-235 : An engineered analog that exhibits up to 2250-fold selectivity for Kv1.3 over Kv1.1.[11]

Q5: What is a typical working concentration range for ShK toxin in an in vitro assay? A5: ShK toxin and its potent analogs are active at very low concentrations. For most in vitro assays, such as electrophysiology or cell-based functional assays, the working concentration will typically be in the picomolar (pM) to low nanomolar (nM) range.[2][12] The optimal concentration is highly dependent on the specific assay, cell type, and the IC₅₀ of the toxin for the target channel. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental conditions.

Troubleshooting Guide

Problem: High variability or inconsistent results between experiments.

Potential Cause	Troubleshooting Suggestion
Peptide Instability	Reconstituted peptide may be degrading. Prepare fresh aliquots for each experiment. Ensure the pH of your buffer is optimal for the specific ShK analog being used (typically pH 7.0-7.4).[7][9]
Inconsistent Cell State	Ensure cells are at a consistent passage number and confluency. The expression level of Kv1.3 can vary with cell cycle and activation state.
Pipetting Errors	Due to the high potency (pM range), small errors in dilution can cause large variations. Use calibrated pipettes and perform serial dilutions carefully.
Non-specific Adsorption	Peptides can stick to plastic surfaces. Consider using low-adhesion microplates and pipette tips. Including a carrier protein like 0.1% Bovine Serum Albumin (BSA) in the buffer can help prevent this.

Problem: No observable effect or lower-than-expected potency (high IC₅₀).

Potential Cause	Troubleshooting Suggestion
Incorrect Toxin Concentration	Verify calculations for serial dilutions. Confirm the stock concentration provided by the manufacturer.
Peptide Degradation	The peptide may have degraded due to improper storage or handling. Use a fresh vial or a new batch of toxin.[7][9]
Low Target Channel Expression	The cell line may not express sufficient levels of the Kv1.3 channel. Verify channel expression using techniques like qPCR, Western blot, or flow cytometry with a fluorescent analog like ShK-F6CA.[12]
Assay Conditions	The ionic composition of the assay buffer can influence channel activity and toxin binding. Ensure your buffer composition matches established protocols.[5][11]

Quantitative Data Summary

The following table summarizes the inhibitory potency (IC₅₀ or Kd) of ShK toxin and several of its key analogs against Kv1.3 and Kv1.1 channels, highlighting the differences in selectivity.

Peptide	Kv1.3 (IC₅₀ / Kd)	Kv1.1 (IC₅₀ / Kd)	Selectivity (Kv1.1 / Kv1.3)	Reference
ShK (native)	~11-25 pM	~16-22 pM	~1.5x	[5][11][12][13]
ShK-Dap22	23 pM	Significantly lower affinity	>20x	[8][12]
ShK-F6CA	48 pM	4 nM	~83x	[12]
ShK-186	69 pM	>7 nM	>100x	[1][6]
ShK-192	140 pM	>14 nM	>100x	[9]
ShK-235	~10 pM	~22.5 nM	~2250x	[11]

Experimental Protocols & Visualizations

ShK Toxin Signaling and Experimental Workflow

The diagrams below illustrate the mechanism of ShK toxin action and a general workflow for optimizing its concentration.

Caption: Mechanism of ShK toxin blocking the Kv1.3 potassium channel.

Caption: Experimental workflow for determining the IC₅₀ of ShK toxin.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology

This protocol is used to directly measure the effect of ShK toxin on ion channel currents.

• Cell Preparation : Plate cells stably expressing the target Kv channel (e.g., L929 mouse fibroblasts expressing mKv1.3) onto glass coverslips 24-48 hours before the experiment.[5]

• Solution Preparation :

  • External/Bath Solution (in mM) : 160 NaCl, 4.5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES. Adjust pH to 7.4.[11][13]

  • Internal/Pipette Solution (in mM) : 145 KF, 10 HEPES, 10 EGTA, 2 MgCl₂. Adjust pH to 7.2.[5][11]

• Electrode Preparation : Pull patch pipettes from borosilicate glass to a resistance of 2–4 MΩ when filled with the internal solution.[5]

• Recording :

  • Establish a whole-cell patch-clamp configuration on a target cell.[14]

  • Set the holding potential to -80 mV.[11]

  • Elicit Kv currents by applying depolarizing pulses (e.g., 200 ms (B15284909) pulses to +40 mV) at regular intervals (e.g., every 30 seconds).[5][11]

• Toxin Application :

  • Once a stable baseline current is established, perfuse the bath with the external solution containing the desired concentration of ShK toxin.

  • Continue recording until a steady-state block of the current is achieved.

• Data Analysis : Measure the reduction in the peak current amplitude at the +40 mV step. To determine the IC₅₀, fit the dose-response data to the Hill equation.[5]

Protocol 2: T-Lymphocyte Proliferation Assay

This assay measures the inhibitory effect of ShK toxin on the proliferation of T-cells.

• Cell Isolation : Isolate mononuclear cells from blood using a density gradient like Histopaque-1077.[5] Culture effector memory T-cells (TEM) as required by your model.[15]

• Assay Setup :

  • Seed cells (e.g., TEM cells or splenocytes) in a 96-well flat-bottom plate in the appropriate culture medium.[15]

  • Add varying concentrations of ShK toxin to the wells in triplicate.

  • Incubate the cells with the toxin for 30 minutes before stimulation.[15]

• Stimulation : Stimulate the cells to proliferate. For example, use an antigen like ovalbumin for TEM cells or a mitogen like concanavalin (B7782731) A for splenocytes.[15]

• Proliferation Measurement :

  • Culture the cells for a set period (e.g., 72 hours).

  • Add [³H]-thymidine to each well and incubate for an additional 18-24 hours to allow for its incorporation into the DNA of proliferating cells.

  • Harvest the cells onto a filter mat and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis : Calculate the percentage of inhibition of proliferation for each toxin concentration relative to the untreated control. Determine the IC₅₀ value by fitting the data to a dose-response curve.[5]

Protocol 3: Calcium Flux Assay

This protocol assesses how ShK toxin's blockade of Kv1.3 affects calcium signaling following cell stimulation.

• Cell Preparation : Suspend 10-20 million cells in 1 mL of Cell Loading Medium (e.g., RPMI with 2% FCS and 25 mM HEPES).[16]

• Dye Loading :

  • Load cells with a calcium-sensitive dye like Indo-1 AM at a final concentration of 1.5 µM.[16] The optimal dye concentration may need to be determined empirically for your specific cell type.[16]

  • Incubate for 45 minutes at 37°C in the dark.[16]

• Wash and Resuspend : Wash the cells twice to remove excess dye and resuspend them at a concentration of 1 x 10⁶ cells/mL. Allow cells to equilibrate at 37°C for 30-60 minutes.[16]

• Toxin Incubation : Add the desired concentration of ShK toxin and incubate for 15-30 minutes prior to analysis.

• Flow Cytometry Analysis :

  • Establish a baseline fluorescence ratio for the untreated cells.

  • Add a stimulating agonist to elicit a calcium flux.

  • Record the change in fluorescence over time.

  • Use Ionomycin as a positive control for maximum calcium flux and EGTA as a negative control to chelate extracellular calcium.[16]

• Data Analysis : Quantify the inhibition of the calcium flux peak or area under the curve at different ShK toxin concentrations to determine its inhibitory effect.

Caption: A decision tree for troubleshooting low ShK toxin activity.

References

• 1. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 2. Chemical synthesis and characterization of ShK toxin: a potent potassium channel inhibitor from a sea anemone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a thioredoxin fusion protein in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. smartox-biotech.com [smartox-biotech.com]
• 7. researchgate.net [researchgate.net]
• 8. uni-ulm.de [uni-ulm.de]
• 9. Engineering a Stable and Selective Peptide Blocker of the Kv1.3 Channel in T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. upload.wikimedia.org [upload.wikimedia.org]
• 11. Development of Highly Selective Kv1.3-Blocking Peptides Based on the Sea Anemone Peptide ShK - PMC [pmc.ncbi.nlm.nih.gov]
• 12. books.rsc.org [books.rsc.org]
• 13. mdpi.com [mdpi.com]
• 14. Electrophysiological evaluation of the effect of peptide toxins on voltage-gated ion channels: a scoping review on theoretical and methodological aspects with focus on the Central and South American experience - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Kv1.3 channel-blocking immunomodulatory peptides from parasitic worms: implications for autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bu.edu [bu.edu]

Technical Support Center: Enhancing the Stability of Stichodactyla Toxin Analogs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered during experiments with Stichodactyla toxin analogs.

Frequently Asked Questions (FAQs)

Q1: My Stichodactyla toxin analog is losing activity upon storage. What are the optimal storage conditions?

A1: Peptide toxins are susceptible to degradation. For optimal long-term stability, it is recommended to store Stichodactyla toxin analogs, such as ShK, lyophilized at -20°C or -80°C.[1][2] If the analog is in solution, it should be stored at -80°C for up to six months or -20°C for up to one month.[1] Avoid repeated freeze-thaw cycles, which can lead to aggregation and degradation. It is best practice to aliquot the toxin solution into single-use vials before freezing.

Q2: I am observing a decrease in potency of my toxin analog in my cell-based assays. What could be the cause?

A2: Several factors could contribute to a decrease in potency. One common issue is proteolytic degradation by enzymes present in cell culture media or released by cells. Bioactive components in venoms can be unstable and easily degraded by enzymatic activity.[3][4] Consider using protease inhibitor cocktails in your experiments. Additionally, ensure the pH and temperature of your assay conditions are within the stable range for your specific analog. Some analogs can degrade at neutral or basic pH, especially at elevated temperatures.[5]

Q3: What are the common chemical modifications to improve the stability of Stichodactyla toxin analogs?

A3: Several chemical modifications can enhance the stability of peptide toxins:

• Amino Acid Substitution: Replacing susceptible amino acids can improve stability. For instance, substituting methionine with the isosteric homolog norleucine can prevent oxidation.[6][7]

• N- and C-Terminal Modifications: Amidation of the C-terminus can minimize digestion by carboxypeptidases.[6][7] Attaching moieties like polyethylene (B3416737) glycol (PEG) can shield the peptide from proteases.[8]

• Backbone Cyclization: Creating a cyclic peptide by linking the N and C termini can significantly increase resistance to proteolytic degradation.[8][9][10]

• D-Amino Acid Substitution: Incorporating D-amino acids instead of the natural L-amino acids can make the peptide less recognizable to proteases.[8]

Troubleshooting Guides

Problem 1: Toxin Analog Aggregation

Symptom	Possible Cause	Suggested Solution
Precipitate formation in the stock solution.	High concentration, improper storage, inappropriate buffer.	Prepare stock solutions in a suitable buffer (e.g., containing low concentrations of a non-ionic detergent). Store at recommended temperatures and avoid repeated freeze-thaw cycles.
Loss of activity without evidence of degradation.	Formation of soluble aggregates.	Centrifuge the solution to remove any precipitated aggregates. Consider using additives like arginine or glycerol (B35011) to prevent aggregation.
Inconsistent results in functional assays.	Aggregation affecting the effective concentration of the active monomer.	Before use, gently vortex the solution and visually inspect for any signs of precipitation. Perform size exclusion chromatography to analyze the aggregation state.

Problem 2: Proteolytic Degradation

Symptom	Possible Cause	Suggested Solution
Rapid loss of activity in biological fluids (e.g., plasma, cell culture media).	Presence of endogenous proteases.	Add a broad-spectrum protease inhibitor cocktail to your experimental setup. Consider engineering the toxin analog by incorporating D-amino acids or through cyclization to enhance protease resistance.[8][9][10]
Appearance of smaller fragments on SDS-PAGE or HPLC analysis.	Cleavage of the peptide backbone by proteases.	Identify the cleavage site and consider amino acid substitutions at or near that site to block protease recognition.

Problem 3: Oxidation

Symptom	Possible Cause	Suggested Solution
Gradual loss of activity over time, especially when exposed to air.	Oxidation of susceptible amino acid residues, such as methionine.	Replace methionine with a non-oxidizable analog like norleucine.[6][7] Store solutions under an inert gas (e.g., argon or nitrogen) and include antioxidants like methionine or ascorbic acid in the buffer.

Quantitative Data on Analog Stability

The stability of Stichodactyla toxin analogs can be significantly improved through chemical modifications. The following table summarizes the stability data for the ShK analog, ShK-192, under various conditions.

Analog	Condition	Stability	Reference
ShK-192	40°C, neutral pH	Stable	[5]
40°C, acidic pH	Stable	[5]
40°C, pH 8.0	Minor degradation observed	[5]
60°C, acidic pH	Stable	[5]
60°C, neutral pH	Rapid degradation	[5]
60°C, basic pH	Rapid degradation	[5]

Experimental Protocols

In Vitro Stability Assay

This protocol is designed to assess the stability of a toxin analog in a buffered solution over time.

Methodology:

• Prepare a stock solution of the toxin analog in the desired buffer (e.g., PBS, pH 7.4).

• Aliquot the solution into multiple tubes.

• Incubate the tubes at different temperatures (e.g., 4°C, 25°C, 37°C).

• At specified time points (e.g., 0, 1, 6, 12, 24 hours), remove a tube from each temperature and immediately freeze it at -80°C to stop any degradation.

• After collecting all time points, analyze the samples by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) to quantify the amount of intact peptide remaining.

• The percentage of remaining peptide at each time point is calculated relative to the amount at time 0.

Proteolytic Stability Assay

This protocol evaluates the resistance of a toxin analog to degradation by proteases.

Methodology:

• Prepare a solution of the toxin analog in a buffer suitable for the chosen protease (e.g., trypsin in Tris-HCl buffer).

• Add the protease to the toxin solution at a specific enzyme-to-substrate ratio (e.g., 1:100 w/w).

• Incubate the mixture at the optimal temperature for the protease (e.g., 37°C for trypsin).

• At various time intervals, take an aliquot of the reaction mixture and quench the proteolytic activity by adding a protease inhibitor or by acidifying the solution (e.g., with trifluoroacetic acid).

• Analyze the quenched samples by RP-HPLC or Mass Spectrometry to determine the extent of degradation.

Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of Stichodactyla toxin analogs on cultured cells.

Methodology:

• Seed cells (e.g., A549, HeLa) in a 96-well plate at a density of 1 x 10^4 cells per well and allow them to adhere for 4 hours.[11]

• Prepare serial dilutions of the toxin analog in cell culture medium.

• Remove the old medium from the cells and add 100 µL of the different toxin concentrations to the wells.

• Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.[11]

• After incubation, wash the cells twice with PBS.[11]

• Add 10 µL of MTT solution (5 mg/mL in medium) to each well and incubate for 4 hours at 37°C.[11]

• Remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 450 nm using a microplate reader.[11] Cell viability is expressed as a percentage of the control (untreated) cells.

Visualizations

Caption: Experimental workflow for assessing the stability of Stichodactyla toxin analogs.

Caption: Signaling pathway showing the inhibitory effect of ShK analogs on T-lymphocyte activation.

Caption: Logical relationship between causes of instability and improvement strategies.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. moleculardepot.com [moleculardepot.com]
• 3. Sea Anemone Stichodactyla Haddoni Venom: Extraction Method Dictates Composition and Functional Potency - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Analogs of the Sea Anemone Potassium Channel Blocker ShK for the Treatment of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Engineering a Stable and Selective Peptide Blocker of the Kv1.3 Channel in T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Addressing the Challenges of Peptide Stability | Blog | Biosynth [biosynth.com]
• 9. pnas.org [pnas.org]
• 10. Engineering stable peptide toxins by means of backbone cyclization: Stabilization of the α-conotoxin MII - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Navigating Experimental Variability in Stichodactyla Toxin Research: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource to address common challenges and variability encountered in the study of Stichodactyla toxins. The following troubleshooting guides and frequently asked questions (FAQs) are designed to offer direct solutions to issues that may arise during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude toxin extract shows inconsistent bioactivity across different batches. What are the likely causes?

A1: Inconsistent bioactivity is a common issue stemming from several factors related to the toxin source and extraction method.

• Extraction Method: The technique used to collect venom significantly alters its composition and potency. A study on Stichodactyla haddoni venom demonstrated that different extraction methods yield varying compositions and functional potencies.[1][2][3][4] "Milking" generally produces the most potent venom, while homogenization yields a higher quantity but with more non-toxic proteins, potentially diluting the specific activity at lower concentrations.[1][2] Electrical stimulation is another method, but it can damage the anemones and alter the toxins.[1]

• Inter- and Intra-Species Variability: The venom composition can vary between different Stichodactyla species and even among individuals of the same species.[5] This natural biological variation is a significant source of inconsistency.

• Anemone Health and Environment: The physiological condition of the sea anemone, influenced by environmental factors such as pollutants (e.g., phthalates and nitrates), can impact its development, health, and likely its toxin profile.[6]

Troubleshooting Steps:

• Standardize Extraction Protocol: Choose one extraction method and apply it consistently across all experiments. Document all parameters, such as the duration and force of "milking" or the voltage and duration of electrical stimulation.

• Pool Samples: To mitigate individual variations, consider pooling crude extracts from multiple specimens of the same species.

• Source Healthy Anemones: Ensure that the sea anemones are sourced from a clean, stable environment and are in good health.

• Purify the Toxin: The most effective way to eliminate variability from crude extracts is to purify the specific toxin of interest (e.g., ShK) using chromatographic techniques.

Q2: I am having trouble purifying ShK toxin from my S. helianthus extract. What are some common pitfalls?

A2: Purification of a specific peptide toxin like ShK from a complex venom mixture can be challenging.

• Initial Separation: Crude extracts from whole-body preparations contain numerous proteins and other biomolecules.[7][8] A preliminary separation step is crucial.

• Chromatography Selection: Multi-step chromatography is typically required for isolating peptide toxins.

• Degradation: Peptide toxins can be susceptible to degradation by proteases present in the crude extract.

Troubleshooting Steps:

• Pre-clear the Extract: Begin with a centrifugation step to remove cellular debris. A subsequent gel filtration step (e.g., Sephadex G-50) is effective for initial size-based separation of the polypeptide from other components.[9][10]

• Optimize HPLC: Reversed-phase high-performance liquid chromatography (RP-HPLC) is a powerful tool for purifying peptides like ShK.[1][10] Experiment with different columns (e.g., C18) and gradient conditions (e.g., acetonitrile (B52724) in water with trifluoroacetic acid) to achieve optimal separation.

• Use Protease Inhibitors: Consider adding a cocktail of protease inhibitors to the initial extract to prevent the degradation of your target toxin.

• Monitor Fractions: Use a bioassay relevant to your target's activity (e.g., a potassium channel blockade assay for ShK) to test the fractions from your chromatography steps and guide the purification process.[11]

Q3: My synthetic ShK analogue shows lower potency or altered selectivity compared to the native toxin. Why might this be?

A3: Discrepancies between synthetic and native toxins often relate to structural integrity.

• Disulfide Bonds: ShK toxin contains three critical disulfide bridges (Cys3-Cys35, Cys12-Cys28, and Cys17-Cys32) that are essential for its three-dimensional structure and function.[12][13][14] Improper folding and incorrect disulfide bond formation during synthesis will result in a non-functional peptide.

• Post-Translational Modifications: While ShK itself is a 35-residue peptide, some analogues developed for therapeutic purposes have N-terminal modifications (e.g., phosphotyrosine in ShK-186) to enhance selectivity.[12] The stability of these modifications can be a factor. For example, the phosphotyrosine on ShK-186 can be rapidly dephosphorylated in vivo.[12]

• Amino Acid Oxidation: The methionine residue at position 21 (Met21) is susceptible to oxidation, which can affect the toxin's activity.[11][12]

Troubleshooting Steps:

• Verify Folding and Disulfide Bonds: Use analytical techniques like mass spectrometry to confirm the correct molecular weight and disulfide bond connectivity of your synthetic peptide.

• Assess Purity: Ensure the synthetic peptide is of high purity, as contaminants from the synthesis process can interfere with bioassays.

• Consider Stabilized Analogues: For improved stability, consider synthesizing analogues where susceptible residues are replaced. For instance, replacing Met21 with norleucine prevents oxidation.[11][12]

• Proper Storage: Store the peptide as a lyophilized powder at -20°C or colder to minimize degradation.[14]

Quantitative Data Summary

Table 1: Impact of Extraction Method on Venom Yield and Composition from Stichodactyla haddoni

Extraction Method	Crude Venom Yield Rate	Key Characteristics
Homogenization	17.8%	Highest yield and protein complexity; contains more non-toxic proteins.[1][2][3]
Electrical Stimulation	3.4%	Intermediate yield; can cause damage to the anemone and alter toxins.[1][2][3]
Milking	1.5%	Lowest yield but produces venom with the highest potency and activity.[1][2][3]

Table 2: Cytotoxicity (IC50) of S. haddoni Crude Venom Extracted by Different Methods

Cell Line	Extraction Method	IC50 Value (µg/mL)
A549 (Lung Cancer)	Milking	212.81[1][4]
Electrical Stimulation	504.66[1][4]
Homogenization	714.49[1][4]
HeLa (Cervical Cancer)	Milking	266.07[1][4]
Electrical Stimulation	557.18[1][4]
Homogenization	741.31[1][4]
Sf9 (Insect Cells)	Milking	24.72[2]
Electrical Stimulation	90.16[2]
Homogenization	291.74[2]

Table 3: Potency of ShK and Selected Analogues on Potassium Channels

Toxin/Analogue	Target Channel	IC50 Value
ShK	Kv1.3	~10 pM
Kv1.1	~23 pM
ShK-186 (Dalazatide)	Kv1.3	69 pM[12]
ShK-192	Kv1.3	140 pM[11]

Experimental Protocols

Protocol 1: Crude Venom Extraction by Milking

This method is preferred for obtaining high-potency venom with minimal contamination from non-venomous tissues.

Methodology:

• Prepare healthy Stichodactyla sea anemones by gently cleaning their exterior.

• Gently prod the tentacles of the anemone with a sterile pipette tip or similar blunt instrument to stimulate the discharge of nematocysts.

• Collect the secreted venom, which appears as a viscous fluid, using a pipette.

• Immediately place the collected venom on ice to minimize enzymatic degradation.

• Centrifuge the collected venom at high speed (e.g., 10,000 x g) at 4°C to pellet any discharged nematocysts and cellular debris.

• Carefully collect the supernatant, which is the crude venom extract.

• Determine the protein concentration using a standard assay (e.g., BCA).

• Store the crude venom at -80°C for long-term use.

Protocol 2: Purification of ShK Toxin using HPLC

This protocol outlines a general approach for purifying ShK toxin from a crude extract.

Methodology:

• Initial Separation (Optional but Recommended): Subject the crude venom extract to size-exclusion chromatography (e.g., Sephadex G-50) to get a fraction enriched with peptides in the molecular weight range of ShK (approx. 4 kDa).[10][14]

• Reversed-Phase HPLC (RP-HPLC):

  • Column: Use a C18 analytical or semi-preparative column.

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: Run a linear gradient from 5% to 60% Mobile Phase B over 60 minutes at a flow rate of 1 mL/min.

  • Detection: Monitor the elution profile at 214 nm and 280 nm.

• Fraction Collection: Collect peaks that elute within the expected range for ShK toxin.

• Bioassay Confirmation: Test the collected fractions for activity using a relevant assay, such as electrophysiological recording of Kv1.3 channel currents.[11]

• Purity Analysis: Assess the purity of the active fraction using analytical HPLC and mass spectrometry to confirm the molecular weight of ShK (approx. 4054.8 g/mol ).[14]

• Lyophilization: Lyophilize the pure fraction for stable, long-term storage.

Visualizations

References

• 1. Sea Anemone Stichodactyla Haddoni Venom: Extraction Method Dictates Composition and Functional Potency - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sea Anemone Stichodactyla Haddoni Venom: Extraction Method Dictates Composition and Functional Potency | MDPI [mdpi.com]
• 3. Sea Anemone Stichodactyla Haddoni Venom: Extraction Method Dictates Composition and Functional Potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Sea Anemone Neurotoxins Modulating Sodium Channels: An Insight at Structure and Functional Activity after Four Decades of Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Common Pollutants Cause Dramatic Defects in Sea Anemones | Technology Networks [technologynetworks.com]
• 7. Characterization of a potassium channel toxin from the Caribbean Sea anemone Stichodactyla helianthus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Isolation, characterization, and amino acid sequence of a polypeptide neurotoxin occurring in the sea anemone Stichodactyla helianthus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An epidermal growth factor-like toxin and two sodium channel toxins from the sea anemone Stichodactyla gigantea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 13. upload.wikimedia.org [upload.wikimedia.org]
• 14. moleculardepot.com [moleculardepot.com]

ShK Toxin Off-Target Effects: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on identifying and mitigating off-target effects of ShK toxin and its analogs. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary therapeutic target of ShK toxin and its analogs?

The primary therapeutic target of ShK toxin and its analogs is the voltage-gated potassium channel Kv1.3.[1][2][3] This channel is highly expressed on effector memory T-cells (TEM), which are key mediators in various autoimmune diseases.[1][2][3] By blocking Kv1.3, ShK and its derivatives can suppress the activation and proliferation of these T-cells, offering a targeted immunomodulatory approach.[1][2][3]

Q2: What are the main off-target effects of wild-type ShK toxin?

The principal off-target concern for ShK toxin is its activity on other potassium channels, particularly the neuronal potassium channel Kv1.1. Due to the high homology between Kv1.1 and Kv1.3, wild-type ShK toxin can inhibit both channels with high potency. Inhibition of Kv1.1 in the central nervous system can lead to neurotoxicity. Other potassium channels like Kv1.2, Kv1.6, and KCa3.1 can also be affected by ShK, though typically with lower affinity.

Q3: How have off-target effects of ShK toxin been mitigated?

Off-target effects have been primarily addressed through the development of synthetic analogs of ShK with improved selectivity for Kv1.3.[2] Strategies include:

• Amino Acid Substitution: Replacing key amino acid residues in the ShK peptide sequence. A notable example is the development of ShK-Dap22, where the critical lysine (B10760008) residue at position 22 was replaced with diaminopropionic acid.

• N-terminal Modification: Attaching chemical moieties to the N-terminus of the peptide. For instance, the addition of a phosphotyrosine analog in ShK-186 (Dalazatide) significantly enhances its selectivity for Kv1.3 over Kv1.1.[1][2]

Q4: What is ShK-186 (Dalazatide) and why is it a significant analog?

ShK-186, also known as Dalazatide, is a synthetic analog of ShK toxin that has been developed as a first-in-class Kv1.3 inhibitor for the treatment of autoimmune diseases.[1][2] It is a 37-amino acid peptide that demonstrates high potency and selectivity for Kv1.3 over other potassium channels, thereby minimizing the risk of off-target effects.[2] Its mechanism of action involves blocking the Kv1.3 channel on effector memory T-cells, which suppresses their activation and the subsequent inflammatory cascade.[1]

Quantitative Data Summary

The following tables summarize the binding affinities of ShK toxin and its key analogs for the target channel Kv1.3 and the primary off-target channel Kv1.1.

Table 1: Binding Affinities (IC50/Kd) of ShK and Analogs for Kv1.3 and Kv1.1

Compound	Kv1.3 Affinity (pM)	Kv1.1 Affinity (pM)	Selectivity (Kv1.1/Kv1.3)
ShK	~10	~16	~1.6
ShK-Dap22	~64	>10,000	>156
ShK-186 (Dalazatide)	~65	~6,500	~100
ShK-192	~140	>22,000	>157

Data compiled from multiple sources. Actual values may vary depending on experimental conditions.

Experimental Protocols and Troubleshooting

This section provides detailed methodologies for key experiments used to characterize the on- and off-target effects of ShK toxin and its analogs, along with troubleshooting guides for common issues.

Electrophysiology: Whole-Cell Patch Clamp

Objective: To measure the inhibitory effect of ShK or its analogs on Kv1.3 and other potassium channel currents in real-time.

Detailed Methodology:

• Cell Preparation:

  • Use a stable cell line expressing the potassium channel of interest (e.g., CHO or HEK293 cells transfected with Kv1.3 or Kv1.1).

  • Plate cells onto glass coverslips 24-48 hours before the experiment to allow for adherence.

• Solutions:

  • External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH).

  • Internal Solution (in mM): 140 KCl, 1 MgCl2, 10 EGTA, 10 HEPES, 5 Mg-ATP (pH adjusted to 7.2 with KOH).

• Recording:

  • Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

  • Establish a whole-cell configuration on a selected cell.

  • Hold the cell at a membrane potential of -80 mV.

  • Elicit potassium currents by applying depolarizing voltage steps (e.g., to +40 mV for 200 ms).

  • Record baseline currents.

  • Perfuse the external solution containing the test compound (ShK or analog) at various concentrations.

  • Record currents in the presence of the compound until a steady-state block is achieved.

  • Wash out the compound to observe the reversal of the block.

Troubleshooting Guide: Patch Clamp

Problem	Possible Cause(s)	Suggested Solution(s)
Unstable Seal (GΩ seal not forming or lost)	Dirty pipette tip or cell membrane; Mechanical vibration; Incorrect pipette pressure; Unhealthy cells.	Ensure pipette and solutions are clean and filtered. Use an anti-vibration table. Apply gentle and consistent positive pressure when approaching the cell. Use healthy, well-adhered cells.
No or Low Current	Poor whole-cell access; Channel rundown; Incorrect solutions.	Apply brief, gentle suction to rupture the membrane fully. Include ATP in the internal solution to maintain channel activity. Double-check the composition and pH of your solutions.
Noisy Recording	Electrical interference; Poor grounding; High pipette resistance.	Ensure proper grounding of all equipment. Use a Faraday cage. Use pipettes with appropriate resistance. Coat pipettes with Sylgard to reduce capacitance.
Incomplete Block or Slow Onset	Compound degradation or adsorption; Insufficient concentration; Inadequate perfusion.	Prepare fresh compound solutions. Test a higher concentration range. Ensure the perfusion system is working correctly and delivering the solution to the cell.

Radioligand Binding Assay

Objective: To determine the binding affinity (Kd or Ki) of ShK or its analogs to the target and off-target channels.

Detailed Methodology:

• Membrane Preparation:

  • Homogenize cells or tissues expressing the channel of interest in a cold lysis buffer.

  • Centrifuge the homogenate to pellet the membranes.

  • Wash the membrane pellet and resuspend it in a binding buffer.

  • Determine the protein concentration of the membrane preparation.

• Assay Setup (96-well plate format):

  • Total Binding: Add membrane preparation, radiolabeled ligand (e.g., 125I-ShK), and binding buffer to the wells.

  • Non-specific Binding: Add membrane preparation, radiolabeled ligand, and a high concentration of an unlabeled competitor (e.g., cold ShK) to the wells.

  • Competitive Binding: Add membrane preparation, a fixed concentration of radiolabeled ligand, and varying concentrations of the unlabeled test compound to the wells.

• Incubation and Filtration:

  • Incubate the plate at a specific temperature (e.g., 30°C) for a set time (e.g., 60 minutes) to reach equilibrium.

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate bound from free radioligand.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Counting and Data Analysis:

  • Dry the filters and measure the radioactivity using a scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the data and use non-linear regression to determine Kd, Bmax, or IC50/Ki values.

Troubleshooting Guide: Radioligand Binding Assay

Problem	Possible Cause(s)	Suggested Solution(s)
High Non-Specific Binding	Radioligand sticking to filters or wells; Too much membrane protein; Hydrophobic radioligand.	Pre-soak filters in a blocking agent (e.g., polyethyleneimine). Add bovine serum albumin (BSA) to the binding buffer. Reduce the amount of membrane protein per well.
Low Specific Binding	Degraded receptor or radioligand; Insufficient incubation time; Incorrect buffer conditions.	Use freshly prepared membranes and radioligand. Optimize the incubation time to ensure equilibrium is reached. Check the pH and ionic strength of the binding buffer.
High Well-to-Well Variability	Inconsistent pipetting; Incomplete filtration or washing; Uneven membrane distribution.	Use calibrated pipettes and ensure proper mixing. Ensure consistent filtration and washing across all wells. Vortex the membrane preparation before adding it to the wells.
Inability to Reach Saturation	Radioligand solubility issues; Insufficient radioligand concentration range.	Ensure the radioligand is fully dissolved. Extend the concentration range of the radioligand.

Cell-Based Functional Assay: Rubidium Efflux

Objective: To assess the functional inhibition of potassium channels by measuring the efflux of rubidium ions (a potassium surrogate).

Detailed Methodology:

• Cell Preparation and Loading:

  • Plate cells expressing the channel of interest in a 96-well plate and grow to confluence.

  • Wash the cells with a loading buffer.

  • Incubate the cells with a loading buffer containing rubidium chloride (RbCl) for a sufficient time to allow for Rb+ uptake.

• Compound Incubation and Stimulation:

  • Wash the cells to remove extracellular Rb+.

  • Add a buffer containing the test compound (ShK or analog) at various concentrations and incubate.

  • Stimulate the cells with a high-potassium solution to open the voltage-gated channels and induce Rb+ efflux.

• Sample Collection and Analysis:

  • Collect the supernatant containing the effluxed Rb+.

  • Lyse the remaining cells to determine the intracellular Rb+ concentration.

  • Measure the Rb+ concentration in the supernatant and cell lysate using atomic absorption spectroscopy.

• Data Analysis:

  • Calculate the percentage of Rb+ efflux for each condition.

  • Plot the percentage of efflux against the compound concentration and fit the data to determine the IC50 value.

Troubleshooting Guide: Rubidium Efflux Assay

Problem	Possible Cause(s)	Suggested Solution(s)
Low Rubidium Loading	Insufficient incubation time; Low cell viability; Inappropriate loading buffer.	Increase the loading time. Ensure cells are healthy and confluent. Optimize the composition of the loading buffer.
High Basal Efflux	Leaky cell membranes; Channel activation by the buffer.	Use a buffer with a physiological potassium concentration for washing and incubation steps. Ensure cells are not stressed.
Low Stimulated Efflux	Ineffective stimulation; Low channel expression; Potent channel block by the test compound.	Confirm the efficacy of the high-potassium stimulation solution. Verify the expression level of the target channel. Ensure the compound concentrations are within an appropriate range.
High Variability	Inconsistent cell numbers per well; Inaccurate sample collection; Fluctuation in temperature.	Ensure even cell seeding. Be precise during the collection of supernatant and cell lysate. Maintain a consistent temperature throughout the assay.

Visualizations

Signaling Pathway of Kv1.3 in T-Cell Activation```dot

Caption: Workflow for mitigating ShK off-target effects.

References

• 1. multiplesclerosisnewstoday.com [multiplesclerosisnewstoday.com]
• 2. Safety and pharmacodynamics of dalazatide, a Kv1.3 channel inhibitor, in the treatment of plaque psoriasis: A randomized phase 1b trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The voltage-gated Kv1.3 K+ channel in effector memory T cells as new target for MS - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yield in synthetic ShK toxin production

Welcome to the technical support center for the synthetic production of ShK toxin. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis, purification, and folding of this potent potassium channel blocker.

Frequently Asked Questions (FAQs)

Q1: What is the expected yield for synthetic ShK toxin?

A1: The overall yield of synthetic ShK toxin can vary significantly depending on the efficiency of each step: solid-phase peptide synthesis (SPPS), cleavage from the resin, purification, and oxidative folding. While a precise universal yield is difficult to state, yields for individual steps are often reported. For instance, the efficiency of each coupling and deprotection step in SPPS dramatically impacts the final amount of the full-length peptide.[1] Even a 99% yield at each of the 140 steps for a 70-mer peptide results in only a 24% overall theoretical yield of the crude product.[1] Subsequent purification and folding steps will further reduce the final yield of the correctly folded, active toxin.

Q2: My final yield of folded ShK toxin is very low. What are the most likely causes?

A2: Low yield in the final folded product can stem from issues at several stages of the process. The primary culprits are often:

• Inefficient Solid-Phase Peptide Synthesis (SPPS): Incomplete coupling or deprotection reactions during synthesis lead to a heterogeneous mixture of truncated and deletion sequences, reducing the amount of the desired full-length peptide.[1][2]

• Peptide Aggregation: The growing peptide chain can aggregate on the resin, hindering reagent access and leading to failed synthesis.[2][3]

• Side Reactions: Undesirable chemical modifications can occur during synthesis or cleavage, such as racemization of amino acids (especially cysteine) or aspartimide formation.[1][3][4]

• Poor Oxidative Folding: Incorrect disulfide bond formation during the folding process can lead to a mixture of misfolded isomers that are difficult to separate from the active toxin. Optimizing folding conditions is crucial.[5]

• Losses during Purification: Each purification step, typically involving high-performance liquid chromatography (HPLC), will result in some loss of product.[2][6]

Q3: How can I confirm that my synthetic ShK toxin is correctly folded?

A3: The correct folding and disulfide bond connectivity of synthetic ShK toxin can be confirmed through a combination of analytical techniques:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): Correctly folded ShK toxin will typically have a distinct retention time on an RP-HPLC column compared to its unfolded or misfolded counterparts.[7][8]

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can be used to verify the molecular weight of the final product, confirming that the correct number of disulfide bonds has been formed (a loss of 6 Da corresponding to the formation of three disulfide bonds).[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D and 2D NMR spectroscopy can provide detailed structural information and is a powerful method to confirm the correct three-dimensional structure of the toxin. The NMR spectrum of synthetic ShK should be identical to that of the recombinant or native toxin.[9]

• Biological Activity Assays: Ultimately, the correct fold is validated by the toxin's biological activity. This can be assessed by measuring its ability to block Kv1.3 potassium channels using techniques like patch-clamp electrophysiology.[9][10]

Troubleshooting Guides

Section 1: Solid-Phase Peptide Synthesis (SPPS)

Problem: Low yield of the crude full-length peptide after cleavage.

Possible Cause	Troubleshooting Steps
Incomplete Coupling Reactions	- Increase the concentration of the amino acid and coupling reagents.[11] - For difficult couplings, such as those involving sterically hindered amino acids or following a proline residue, perform a "double coupling" step.[11] - Consider using a different, more efficient coupling reagent.[1] - Increasing the reaction temperature may improve coupling efficiency, but this should be optimized carefully.[1]
Peptide Aggregation on Resin	- Use a resin with a lower loading capacity. - Incorporate "pseudoprolines" or dipeptide building blocks at specific positions to disrupt secondary structure formation.[1] - Perform the synthesis at a higher temperature to reduce aggregation.
Incomplete Fmoc-Deprotection	- Extend the deprotection time or perform a second deprotection step. - Use fresh deprotection solution (e.g., 20% piperidine (B6355638) in DMF). - Monitor the deprotection step in real-time using UV monitoring if your synthesizer allows.[1]
Diketopiperazine Formation	- This is common at the dipeptide stage.[3] If the third amino acid is to be coupled to a dipeptide, use a pre-activated amino acid or perform the coupling at a lower temperature.

Section 2: Peptide Cleavage and Deprotection

Problem: Presence of multiple unexpected peaks in the HPLC of the crude peptide.

Possible Cause	Troubleshooting Steps
Incomplete Removal of Side-Chain Protecting Groups	- Increase the cleavage time or the concentration of scavengers in the cleavage cocktail. - For cysteine-containing peptides, using a cleavage cocktail with triisopropylsilane (B1312306) (TIS) can help prevent re-attachment of the trityl protecting group.
Side Reactions During Cleavage	- Optimize the scavenger cocktail to quench reactive species generated during cleavage. For peptides containing tryptophan, arginine, methionine, or cysteine, specific scavengers are required. - For peptides with C-terminal cysteine, use a 2-chlorotrityl (2-CTC) resin to minimize epimerization.[3]
Racemization of Cysteine Residues	- Avoid using strong bases like N-methylmorpholine (NMM) with coupling reagents like HBTU/HATU.[3] - Switch to carbodiimide-based activators like DIC with an additive such as HOBt to suppress racemization.[3]

Section 3: Oxidative Folding

Problem: The folding reaction results in a complex mixture of products or very little of the correctly folded peak.

Possible Cause	Troubleshooting Steps
Incorrect Folding Conditions	- Optimize the folding buffer composition, including pH, peptide concentration, and the type and ratio of redox reagents (e.g., reduced and oxidized glutathione).[5] - Screen different temperatures for the folding reaction. - The addition of organic co-solvents can sometimes improve folding efficiency.[12]
Peptide Aggregation During Folding	- Lower the peptide concentration in the folding buffer. - Additives such as arginine or guanidine (B92328) hydrochloride can help to reduce aggregation.
Oxidation of Methionine Residues	- If the sequence contains methionine, perform the folding under an inert atmosphere (e.g., argon) to minimize oxidation. - Consider replacing methionine with a non-oxidizable analog like norleucine if the biological activity is not affected.[13]

Section 4: Purification

Problem: Difficulty in separating the desired peptide from impurities by RP-HPLC.

Possible Cause	Troubleshooting Steps
Poor Resolution of Peaks	- Optimize the HPLC gradient. A shallower gradient around the elution time of the target peptide can improve separation.[6] - Try a different stationary phase (e.g., C8 instead of C18) or a column with a different particle size.[14] - Ensure the mobile phase contains an appropriate ion-pairing agent like trifluoroacetic acid (TFA) to improve peak shape.[6]
Co-elution of Impurities	- If impurities are very similar to the target peptide (e.g., deletion sequences), a multi-step purification strategy using different chromatography modes (e.g., ion-exchange followed by reversed-phase) may be necessary.[15]

Experimental Protocols

Solid-Phase Peptide Synthesis (Fmoc/tBu Strategy)

• Resin Swelling: Swell the appropriate resin (e.g., Fmoc-Cys(Trt)-Wang resin) in N,N-dimethylformamide (DMF) for 30 minutes.[16]

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5-10 minutes to remove the Fmoc protecting group. Wash the resin thoroughly with DMF.

• Amino Acid Coupling: Dissolve the next Fmoc-protected amino acid (3-5 equivalents) and a coupling agent (e.g., HBTU/HATU or DIC/HOBt) in DMF. Add the solution to the resin and allow it to react for 1-2 hours.

• Washing: Wash the resin with DMF to remove excess reagents and byproducts.[16]

• Repeat: Repeat the deprotection, coupling, and washing steps for each amino acid in the sequence.

Cleavage from Resin and Deprotection

• Preparation: Wash the peptide-resin with dichloromethane (B109758) (DCM) and dry it under vacuum.

• Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the peptide sequence. A common cocktail is 95% trifluoroacetic acid (TFA), 2.5% water, and 2.5% triisopropylsilane (TIS). For peptides with multiple Cys(Trt) residues, adding 2.5% ethanedithiol (EDT) is recommended.

• Cleavage Reaction: Add the cleavage cocktail to the resin and incubate for 2-4 hours at room temperature with occasional swirling.

• Peptide Precipitation: Filter the resin and precipitate the crude peptide by adding the filtrate to cold diethyl ether.

• Isolation: Centrifuge the mixture to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether two more times. Dry the crude peptide under vacuum.

Oxidative Folding of ShK Toxin

• Dissolution: Dissolve the purified, reduced peptide in a degassed buffer, such as 0.1 M Tris-HCl or ammonium (B1175870) acetate, at a pH between 7.5 and 8.5.[5] The peptide concentration should be low (e.g., 0.1-0.5 mg/mL) to favor intramolecular disulfide bond formation.[10]

• Redox System: Add a redox pair, such as reduced glutathione (B108866) (GSH) and oxidized glutathione (GSSG), to the solution. A common starting ratio is 10:1 GSH:GSSG.

• Folding: Gently stir the solution, open to the air, at room temperature for 16-48 hours.[7][10]

• Monitoring: Monitor the progress of the folding reaction by taking aliquots at different time points and analyzing them by RP-HPLC. The correctly folded peptide will appear as a new peak with a shorter retention time than the reduced peptide.

• Quenching: Once the folding is complete, quench the reaction by acidifying the solution with acetic acid or TFA to a pH of 3-4.

• Purification: Purify the correctly folded ShK toxin from the folding mixture using RP-HPLC.

Visualizations

Caption: Workflow for Solid-Phase Peptide Synthesis (SPPS).

Caption: Post-synthesis processing of ShK Toxin.

Caption: Troubleshooting logic for low ShK toxin yield.

References

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. blog.mblintl.com [blog.mblintl.com]
• 3. benchchem.com [benchchem.com]
• 4. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. lcms.cz [lcms.cz]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a thioredoxin fusion protein in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Reinvestigation of the biological activity of d-allo-ShK protein - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biotage.com [biotage.com]
• 12. news-medical.net [news-medical.net]
• 13. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 14. quora.com [quora.com]
• 15. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bachem.com [bachem.com]

Technical Support Center: Optimizing Refolding of Recombinant ShK Toxin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the refolding conditions for recombinant ShK toxin.

Frequently Asked Questions (FAQs)

Q1: What is the correct disulfide bond arrangement for active ShK toxin?

A1: The native and biologically active form of ShK toxin, a 35-residue polypeptide, contains three disulfide bridges. The correct connectivity is Cys3-Cys35, Cys12-Cys28, and Cys17-Cys32.[1][2] This specific arrangement is crucial for its high-affinity blockade of potassium channels like Kv1.3.

Q2: My recombinant ShK toxin is expressed in inclusion bodies. What is the first step to recover the protein?

A2: Expression of recombinant ShK toxin in E. coli, often as a fusion protein (e.g., with Thioredoxin), typically results in the formation of insoluble inclusion bodies.[1] The initial step for recovery is to solubilize these aggregates using a strong denaturant, such as 6 M guanidine (B92328) hydrochloride (GdnHCl) or 8 M urea (B33335), in a buffer containing a reducing agent like dithiothreitol (B142953) (DTT) to ensure all disulfide bonds are broken.[1]

Q3: What are the common methods for refolding recombinant ShK toxin?

A3: The most common methods for refolding disulfide-rich peptides like ShK toxin are:

• On-column refolding: The denatured and reduced protein is bound to a chromatography column (e.g., Ni-NTA for His-tagged proteins) and the denaturant is gradually removed, allowing for refolding while the protein is immobilized.[1][3]

• Dilution: The denatured protein solution is rapidly diluted into a large volume of refolding buffer with a specific redox system to facilitate correct disulfide bond formation.[4]

• Dialysis: The denatured protein is placed in a dialysis bag and dialyzed against a series of buffers with decreasing concentrations of denaturant to gradually refold the protein.[4][5]

Q4: How can I confirm that my refolded ShK toxin is correctly folded and active?

A4: Confirmation of correctly folded and active ShK toxin can be achieved through a combination of techniques:

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can be used to determine the molecular weight of the refolded toxin. The mass should correspond to the theoretical mass of the peptide with three disulfide bonds formed (loss of 6 protons).[1]

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): Correctly folded ShK toxin typically elutes as a distinct, sharp peak on a C18 column. Misfolded isomers may appear as separate peaks.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D and 2D NMR spectra of the refolded protein should match the spectra of the native or synthetic ShK toxin, indicating a similar three-dimensional structure.[1]

• Biological Activity Assay: The most definitive confirmation is to test the ability of the refolded toxin to block its target ion channel, Kv1.3, using techniques like patch-clamp electrophysiology.[1]

Troubleshooting Guides

Problem 1: Low Refolding Yield

Symptoms:

• Low concentration of soluble protein after the refolding process.

• Significant amount of precipitation observed in the refolding buffer.

Possible Causes and Solutions:

Possible Cause	Suggested Solution
High Protein Concentration	Protein aggregation is highly dependent on concentration. Reduce the final protein concentration in the refolding buffer to the range of 10-100 µg/mL.
Inappropriate Refolding Buffer Conditions	The composition of the refolding buffer is critical. Optimize the pH, typically between 7.5 and 8.5, to facilitate thiol-disulfide exchange. Screen different redox buffer systems and ratios.
Suboptimal Redox Potential	The ratio of reduced to oxidized reagents in the redox buffer (e.g., GSH/GSSG) determines the redox potential, which is crucial for correct disulfide bond formation. An imbalance can lead to either incomplete oxidation or the formation of incorrect disulfide bonds and subsequent aggregation.
Aggregation of Folding Intermediates	Certain additives can help stabilize folding intermediates and prevent aggregation.

Quantitative Data on Refolding Parameters:

Parameter	On-Column Refolding	Dilution Method	Dialysis Method
Protein Concentration	N/A (protein is immobilized)	10 - 100 µg/mL	0.1 - 1 mg/mL (initial)
pH	7.5 - 8.5	7.5 - 8.5	Step-wise decrease in denaturant at a constant pH of ~8.0
Redox Buffer	Gradual removal of DTT	GSH/GSSG, Cysteine/Cystine	GSH/GSSG
Redox Buffer Ratio (Reduced:Oxidized)	N/A	10:1 to 1:1	5:1 to 10:1
Additives	L-arginine (0.4 - 1 M)	L-arginine (0.4 - 1 M), Sucrose (0.1 - 0.5 M), PEG	L-arginine (0.4 - 1 M)
Temperature	4 - 25°C	4 - 25°C	4°C

Problem 2: Incorrect Disulfide Bond Formation

Symptoms:

• Multiple peaks observed on RP-HPLC analysis of the refolded protein.

• Mass spectrometry confirms the correct mass for the fully oxidized peptide, but the product is inactive.

• NMR spectrum does not match the native protein.

Possible Causes and Solutions:

Possible Cause	Suggested Solution
Disulfide Scrambling	Disulfide scrambling, or the rearrangement of disulfide bonds, can occur at neutral to alkaline pH. To minimize this, perform purification steps at a slightly acidic pH (~6.5) when possible.[6] During refolding, a carefully optimized redox buffer is crucial to allow for the shuffling of incorrect disulfides into the thermodynamically favored native conformation.
Kinetically Trapped Misfolded Isomers	Rapid removal of denaturant can sometimes trap the protein in a misfolded state. Consider a slower removal of the denaturant, for example, by using step-wise dialysis against decreasing concentrations of urea or GdnHCl.[4]
Oxidation is too Rapid	If using air oxidation, the process might be too fast and uncontrolled. The use of a redox buffer system like glutathione (B108866) (GSH/GSSG) provides a more controlled environment for disulfide exchange and the formation of the correct disulfide bonds.

Experimental Protocols

On-Column Refolding of His-tagged Trx-ShK Fusion Protein

This protocol is adapted from a successful expression and purification of recombinant ShK toxin.[1]

• Inclusion Body Solubilization:

  • Resuspend the inclusion body pellet in a solubilization buffer (e.g., 20 mM Tris-HCl, 0.5 M NaCl, 20 mM imidazole (B134444), 6 M GdnHCl, 1 mM DTT, pH 8.0).

  • Stir for 60 minutes at room temperature to ensure complete denaturation and reduction.

  • Centrifuge to remove any remaining insoluble material and filter the supernatant.

• Affinity Chromatography:

  • Load the solubilized protein onto a Ni-NTA affinity column pre-equilibrated with the solubilization buffer.

  • Wash the column with the same buffer to remove unbound proteins.

• On-Column Refolding:

  • Wash the column with a buffer containing 6 M urea and 1 mM DTT (e.g., 20 mM Tris-HCl, 0.5 M NaCl, 20 mM imidazole, 6 M urea, 1 mM DTT, pH 8.0).

  • Initiate refolding by applying a linear gradient to gradually decrease the concentration of urea from 6 M to 0 M and DTT from 1 mM to 0 mM over a period of 50-60 minutes at a slow flow rate (e.g., 1 mL/min). This allows for the gradual removal of the denaturant and reducing agent, promoting on-column refolding.

• Elution:

  • Elute the refolded fusion protein from the column using an elution buffer containing a high concentration of imidazole (e.g., 20 mM Tris-HCl, 0.5 M NaCl, 0.5 M imidazole, pH 8.0).

• Cleavage and Purification:

  • Dialyze the eluted fusion protein against a cleavage buffer (e.g., 50 mM Tris, pH 8.0, 50 mM NaCl, 2 mM CaCl2) and incubate with a site-specific protease (e.g., enterokinase) to cleave the fusion tag.

  • Purify the released ShK toxin to homogeneity using RP-HPLC on a C18 column.

Signaling Pathways and Experimental Workflows

ShK Toxin and Kv1.3 Channel Signaling

ShK toxin exerts its biological effects primarily by blocking the Kv1.3 potassium channel, which is crucial for the activation and proliferation of T-lymphocytes. The inhibition of Kv1.3 leads to a cascade of downstream events that ultimately suppress the immune response.

Caption: Signaling pathway of T-cell activation and its inhibition by ShK toxin.

General Workflow for Recombinant ShK Toxin Refolding and Analysis

The following diagram outlines a typical workflow for the production, refolding, and characterization of recombinant ShK toxin.

Caption: Experimental workflow for recombinant ShK toxin production and refolding.

References

• 1. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a thioredoxin fusion protein in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of disulfide bonds in the structure and potassium channel blocking activity of ShK toxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of Highly Selective Kv1.3-Blocking Peptides Based on the Sea Anemone Peptide ShK - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Refolding Techniques for Recovering Biologically Active Recombinant Proteins from Inclusion Bodies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biotechrep.ir [biotechrep.ir]
• 6. rapidnovor.com [rapidnovor.com]

pH and temperature stability of ShK-186 formulation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the pH and temperature stability of the ShK-186 peptide formulation. It includes frequently asked questions (FAQs), troubleshooting guides, detailed experimental protocols, and a summary of stability data.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for storing the ShK-186 formulation?

A1: ShK-186 exhibits greater stability in acidic conditions. A formulation buffer with a pH of 6.0, composed of 10 mM sodium phosphate (B84403), 0.8% NaCl, and 0.05% polysorbate 20, has been used effectively.[1] It is recommended to maintain the pH in a slightly acidic to neutral range for optimal stability.

Q2: How does temperature affect the stability of ShK-186?

A2: ShK-186 is relatively stable at physiological temperatures (around 40°C) in acidic pH.[2] However, stability decreases at higher temperatures and at alkaline pH. For long-term storage, it is recommended to store lyophilized ShK-186 at -20°C or -80°C and reconstituted solutions at -80°C for up to 6 months or -20°C for up to 1 month.[3]

Q3: What is the primary degradation pathway for ShK-186?

A3: The main breakdown product of ShK-186 is its dephosphorylated form.[2] This occurs due to the hydrolysis of the phosphotyrosine residue, particularly at alkaline pH values.[2]

Q4: Can ShK-186 undergo oxidation?

A4: While the primary degradation pathway is dephosphorylation, the presence of a methionine residue in the native ShK peptide sequence suggests a potential for oxidation. However, ShK-186 has demonstrated good stability under forced oxidation conditions.[2] To mitigate this risk, storage in tightly sealed containers and minimizing exposure to atmospheric oxygen is recommended.

Q5: What are the recommended storage conditions for lyophilized and reconstituted ShK-186?

A5:

• Lyophilized Powder: Store at -80°C for up to 2 years or -20°C for up to 1 year in a sealed container, away from moisture.[3]

• Reconstituted Solution: For stock solutions, store at -80°C for up to 6 months or -20°C for up to 1 month.[3] It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of peptide activity in experiments	Degradation due to improper storage conditions (pH, temperature).	Verify that the storage pH is slightly acidic (around 6.0) and that the temperature is appropriate (-20°C or -80°C for long-term). Prepare fresh aliquots from a properly stored lyophilized stock.
Repeated freeze-thaw cycles.	Aliquot the reconstituted peptide into single-use volumes to minimize freeze-thaw cycles.
Precipitation observed in the formulation	Peptide aggregation.	Ensure the formulation buffer contains appropriate excipients like polysorbate 20 to prevent aggregation. If precipitation persists, consider optimizing the buffer composition or peptide concentration.
pH of the solution is at or near the isoelectric point of the peptide.	Adjust the pH of the buffer to be at least one unit away from the peptide's isoelectric point.
Inconsistent results between experiments	Variability in formulation preparation.	Standardize the protocol for reconstituting and diluting the peptide. Ensure all researchers are following the same procedure.
Degradation of stock solution over time.	Use a fresh aliquot for each experiment. If a stock solution has been stored for an extended period, consider preparing a new one.

Quantitative Data Summary

The following tables summarize the stability of ShK-186 under various pH and temperature conditions. The data is based on graphical representations from published literature, as raw numerical data was not available.[2]

Table 1: pH Stability of ShK-186 at 40°C over 5 Days

pH	Estimated % Remaining (Day 5)	Primary Degradation Product
4.0	>90%	Dephosphorylated ShK-186
6.0	>90%	Dephosphorylated ShK-186
7.0	~80-90%	Dephosphorylated ShK-186
8.0	<80%	Dephosphorylated ShK-186

Table 2: Recommended Storage Temperatures for ShK-186

Formulation	Storage Temperature	Duration
Lyophilized Powder	-80°C	Up to 2 years[3]
-20°C	Up to 1 year[3]
Reconstituted Solution	-80°C	Up to 6 months[3]
-20°C	Up to 1 month[3]

Experimental Protocols

Protocol for Assessing pH Stability of ShK-186

This protocol outlines a method to evaluate the stability of a ShK-186 formulation at different pH values over time.

1. Materials:

• Lyophilized ShK-186
• Buffers of varying pH (e.g., 10 mM sodium phosphate for pH 6.0, 7.0, 8.0; 10 mM sodium acetate (B1210297) for pH 4.0)
• Reverse-phase high-performance liquid chromatography (RP-HPLC) system with a C18 column
• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water
• Mobile Phase B: 0.1% TFA in acetonitrile
• Incubator set to the desired temperature (e.g., 40°C)
• Autosampler vials

2. Procedure:

• Reconstitution: Reconstitute lyophilized ShK-186 in the appropriate buffer to a final concentration of 1 mg/mL.
• Aliquoting: Aliquot the reconstituted peptide solution into separate vials for each pH condition and time point.
• Incubation: Place the vials in an incubator set at the desired temperature (e.g., 40°C).
• Time Points: At specified time intervals (e.g., Day 0, 1, 2, 3, 4, 5), remove one vial for each pH condition.
• Sample Preparation: Immediately before analysis, dilute the sample with Mobile Phase A to a suitable concentration for HPLC analysis.
• RP-HPLC Analysis:

• Inject the prepared sample onto the equilibrated C18 column.
• Elute the peptide using a linear gradient of Mobile Phase B (e.g., 5% to 65% over 30 minutes).
• Monitor the elution profile at 220 nm or 280 nm.

• Data Analysis:

• Determine the peak area of the intact ShK-186 at each time point.
• Calculate the percentage of remaining ShK-186 relative to the Day 0 sample for each pH condition.
• Identify and quantify any degradation products, such as dephosphorylated ShK-186, which will have a different retention time.

Protocol for Accelerated Temperature Stability Study

This protocol is designed to assess the stability of the ShK-186 formulation under stressed temperature conditions.

1. Materials:

• Lyophilized ShK-186
• Formulation buffer (e.g., 10 mM sodium phosphate, 0.8% NaCl, 0.05% polysorbate 20, pH 6.0)
• RP-HPLC system with a C18 column
• Mobile Phase A: 0.1% TFA in water
• Mobile Phase B: 0.1% TFA in acetonitrile
• Temperature-controlled chambers (e.g., 25°C/60% RH, 40°C/75% RH)
• Autosampler vials

2. Procedure:

• Reconstitution and Aliquoting: Prepare the ShK-186 formulation and aliquot into vials as described in the pH stability protocol.
• Incubation: Place the vials in the temperature-controlled chambers. Include a control set of vials stored at the recommended long-term storage temperature (e.g., -20°C).
• Time Points: Pull samples at predetermined time points (e.g., 0, 1, 2, 4 weeks).
• Analysis: Analyze the samples using the RP-HPLC method described in the pH stability protocol.
• Data Analysis: Compare the percentage of remaining intact ShK-186 in the stressed samples to the control samples.

Visualizations

ShK-186 Signaling Pathway

Caption: ShK-186 blocks the Kv1.3 channel on effector memory T-cells, inhibiting the signaling cascade for activation and proliferation.

Experimental Workflow for Stability Testing

Caption: Workflow for conducting pH and temperature stability studies of the ShK-186 formulation.

References

• 1. researchgate.net [researchgate.net]
• 2. Engineering a Stable and Selective Peptide Blocker of the Kv1.3 Channel in T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Guide to Potassium Channel Blockers: Stichodactyla Toxin vs. Dendrotoxin

For researchers, scientists, and drug development professionals, understanding the nuanced differences between potassium channel blockers is critical for advancing neurological and immunological research. This guide provides a detailed comparison of two potent neurotoxins, Stichodactyla toxin (ShK) and Dendrotoxin (DTX), focusing on their effects on potassium channels, supported by experimental data and methodologies.

Stichodactyla toxin (ShK), derived from the sea anemone Stichodactyla helianthus, and dendrotoxins (DTXs), a family of toxins from mamba snakes, are both powerful blockers of voltage-gated potassium (Kv) channels.[1][2][3] Despite their shared ability to modulate neuronal excitability by inhibiting potassium currents, they exhibit distinct structural characteristics, binding mechanisms, and selectivity for different Kv channel subtypes.[2][4] These differences make them invaluable tools for dissecting the physiological roles of specific potassium channels and provide unique scaffolds for the development of targeted therapeutics.

Mechanism of Action and Binding Sites

Stichodactyla toxin is a 35-residue peptide that physically occludes the pore of potassium channels.[2] A critical "functional dyad" of Lys22 and Tyr23 is essential for its high-affinity binding.[2][5] Lys22 inserts into the selectivity filter of the channel, directly blocking the passage of potassium ions, while Tyr23 interacts with the outer vestibule of the channel.[2][6] ShK exhibits high affinity for several Kv1 channel subtypes, particularly Kv1.1 and Kv1.3.[2][7]

Dendrotoxins, on the other hand, are larger proteins, typically 57-60 amino acids long.[1][4] They belong to the Kunitz-type serine protease inhibitor family, though they have weak or no protease inhibitory activity.[3][8] DTXs bind to the outer vestibule of the potassium channel, near the pore, but their primary interaction is not a direct pore block in the same manner as ShK.[1][9] Instead, they interact with amino acid residues surrounding the channel entrance, allosterically inhibiting channel function.[9] Positively charged lysine (B10760008) residues in the N-terminal region and a β-turn are crucial for their binding to negatively charged residues in the channel's pore region.[1] Different dendrotoxin variants show selectivity for different Kv1 channel subtypes, with α-dendrotoxin potently blocking Kv1.1, Kv1.2, and Kv1.6 channels.[3]

Quantitative Comparison of Toxin Activity

The following tables summarize the binding affinities of ShK and various dendrotoxins for different potassium channel subtypes, as determined by radioligand binding assays and electrophysiological recordings.

Toxin	Channel Subtype	IC50 / Kd	Method	Reference
Stichodactyla Toxin (ShK)
Kv1.1	1 nM (IC50)	Radioligand Binding	[10]
Kv1.3	32 pM (IC50)	Radioligand Binding	[10]
Kv1.3	~10 pM (Kd)	Electrophysiology	[11]
Kv1.6	High affinity	Not specified	[2]
Kv3.2	Moderate affinity	Not specified	[2]
Dendrotoxins
α-Dendrotoxin	Kv1.1	Nanomolar range	Not specified	[3]
Kv1.2	Nanomolar range	Not specified	[3]
Kv1.6	Nanomolar range	Not specified	[3]
Toxin I (Black Mamba)	Kv1.1	Nanomolar range	Not specified	[3]
Kv1.2	Nanomolar range	Not specified	[3]
Kv1.6	Nanomolar range	Not specified	[3]
Toxin K (Black Mamba)	Kv1.1	Picomolar concentrations	Not specified	[3]
δ-Dendrotoxin	Shaker K+ channel variant	Varies with mutations	Electrophysiology	[9]

Experimental Methodologies

The characterization of these toxins and their interactions with potassium channels relies on a suite of sophisticated experimental techniques.

Radioligand Binding Assay

This technique is used to determine the binding affinity of a ligand (the toxin) for its receptor (the potassium channel). A radiolabeled version of the toxin is incubated with a preparation of cell membranes containing the target channel. The amount of bound radioactivity is then measured to determine the toxin's affinity, often expressed as the half-maximal inhibitory concentration (IC50) or the dissociation constant (Kd).[12]

Protocol Outline:

• Membrane Preparation: Isolate synaptic plasma membranes from rat brain or use cell lines expressing the specific potassium channel subtype of interest.[13]

• Radiolabeling: Label the toxin (e.g., dendrotoxin) with a radioactive isotope such as 125I.[14]

• Incubation: Incubate the membranes with a fixed concentration of the radiolabeled toxin and varying concentrations of the unlabeled competitor toxin (either ShK or a different DTX).[12][13]

• Separation: Separate the bound from the free radioligand by filtration.[12]

• Quantification: Measure the radioactivity of the filters to determine the amount of bound radioligand.

• Data Analysis: Plot the data to calculate the IC50 value, which represents the concentration of the unlabeled toxin required to displace 50% of the radiolabeled toxin.[12]

Patch-Clamp Electrophysiology

This "gold standard" technique allows for the direct measurement of ion channel activity in real-time.[15] A glass micropipette forms a high-resistance seal with the cell membrane, allowing the recording of the ionic currents flowing through the channels in that patch of membrane.[16] The effect of the toxin on channel function can be observed by applying it to the cell and measuring the change in current.

Whole-Cell Patch-Clamp Protocol Outline:

• Cell Preparation: Use cells expressing the target potassium channel, such as Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK-293) cells, or cultured neurons.[15][17]

• Pipette Preparation: Fabricate glass micropipettes and fill them with an appropriate intracellular solution.[16]

• Seal Formation: Bring the micropipette into contact with the cell membrane and apply gentle suction to form a gigaohm seal.[16]

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch, gaining electrical access to the entire cell.[16]

• Current Recording: Apply a voltage protocol to elicit potassium currents and record the baseline activity.

• Toxin Application: Perfuse the cell with a solution containing the toxin (ShK or DTX) at a known concentration.

• Data Analysis: Measure the reduction in the potassium current amplitude to determine the toxin's potency (IC50) and study its mechanism of action.[15]

Visualizing the Experimental Workflow and Toxin Interactions

To further clarify the processes involved in studying these toxins, the following diagrams illustrate a typical experimental workflow and the distinct binding mechanisms of ShK and dendrotoxin.

Caption: Experimental workflow for characterizing toxin effects.

Caption: Distinct binding mechanisms of ShK and DTX on a Kv channel.

Conclusion

Both Stichodactyla toxin and dendrotoxins are indispensable tools in the field of neuroscience and pharmacology. ShK, with its direct pore-blocking mechanism and high affinity for Kv1.3, has become a valuable lead for the development of therapeutics for autoimmune diseases.[11][18] Dendrotoxins, with their diverse subtype selectivity, have been instrumental in mapping the distribution and function of different Kv1 channels in the nervous system.[1][3] A thorough understanding of their distinct properties, as outlined in this guide, is essential for their effective use in research and for the future development of novel ion channel modulators.

References

• 1. Dendrotoxin - Wikipedia [en.wikipedia.org]
• 2. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 3. Dendrotoxins: Structure-Activity Relationships and Effects on Potassium Ion Channels | Bentham Science [eurekaselect.com]
• 4. Recent studies on dendrotoxins and potassium ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An essential binding surface for ShK toxin interaction with rat brain potassium channels. | Semantic Scholar [semanticscholar.org]
• 6. Interaction of the Inhibitory Peptides ShK and HmK with the Voltage-Gated Potassium Channel KV1.3: Role of Conformational Dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ecronicon.net [ecronicon.net]
• 9. uwyo.edu [uwyo.edu]
• 10. Analogs of the Sea Anemone Potassium Channel Blocker ShK for the Treatment of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. research.monash.edu [research.monash.edu]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Structural features important for the biological activity of the potassium channel blocking dendrotoxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. acroscell.creative-bioarray.com [acroscell.creative-bioarray.com]
• 17. Electrophysiological analysis of heterologously expressed Kv and SK/IK potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. eurekaselect.com [eurekaselect.com]

A Comparative Guide to ShK Toxin and Margatoxin for Kv1.3 Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two potent peptide toxins, ShK toxin and margatoxin (B612401), as inhibitors of the voltage-gated potassium channel Kv1.3. A thorough understanding of their respective potencies, selectivities, and mechanisms of action is critical for researchers investigating Kv1.3's role in various physiological and pathological processes, including autoimmune diseases and cancer. This document summarizes key quantitative data, details common experimental protocols, and provides visual representations of the underlying molecular interactions and experimental workflows.

Introduction to Kv1.3 and its Inhibitors

The voltage-gated potassium channel Kv1.3 plays a crucial role in shaping the action potential waveform and regulating calcium signaling in various cell types, most notably in T lymphocytes.[1][2] In effector memory T cells (TEM), which are key mediators of autoimmune diseases, Kv1.3 is highly expressed and its activity is essential for their activation and proliferation.[3][4][5] This makes Kv1.3 a prime therapeutic target for a range of autoimmune disorders, including multiple sclerosis, rheumatoid arthritis, and psoriasis.[3][6]

Nature has provided a rich source of potent Kv1.3 inhibitors in the form of animal venoms. Among the most studied are ShK toxin, derived from the sea anemone Stichodactyla helianthus, and margatoxin, from the venom of the scorpion Centruroides margaritatus.[2][7][8] Both are peptide toxins that physically occlude the ion conduction pore of the channel.

Mechanism of Action: Pore Occlusion

Both ShK toxin and margatoxin are classified as pore blockers. They bind to the outer vestibule of the Kv1.3 channel, physically obstructing the passage of potassium ions. A critical residue for this interaction in many toxins is a lysine (B10760008) that inserts into the selectivity filter of the channel, acting like a "cork in a bottle".[7][9] The binding is typically characterized by high affinity, with dissociation constants in the picomolar to nanomolar range.

References

• 1. researchgate.net [researchgate.net]
• 2. The voltage-gated Kv1.3 K+ channel in effector memory T cells as new target for MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. guidetopharmacology.org [guidetopharmacology.org]
• 4. axolbio.com [axolbio.com]
• 5. Expression and function of Kv1.3 channel in malignant T cells in Sézary syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Kv1.3 deletion biases T cells towards an immuno-regulatory phenotype and renders mice resistant to autoimmune encephalomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. giffordbioscience.com [giffordbioscience.com]

A Comparative Analysis of Stichodactyla Toxin and Charybdotoxin Activity on Potassium Channels

A detailed guide for researchers and drug development professionals on the contrasting activities of two potent potassium channel blockers: Stichodactyla toxin (ShK) and charybdotoxin (B568394) (ChTX).

This guide provides a comprehensive comparison of Stichodactyla toxin (ShK), derived from the sea anemone Stichodactyla helianthus, and charybdotoxin (ChTX), a neurotoxin from the venom of the scorpion Leiurus quinquestriatus hebraeus. Both toxins are invaluable tools in the study of potassium channels, which are critical in a myriad of physiological processes, including immune responses and neuronal signaling. A deeper understanding of their differential activities is crucial for the development of selective therapeutic agents.

At a Glance: Key Differences

Feature	Stichodactyla Toxin (ShK)	Charybdotoxin (ChTX)
Primary Target	Voltage-gated potassium channels (Kv)	Calcium-activated and voltage-gated potassium channels
Potency on Kv1.3	Picomolar range (IC50 ~11 pM)	Nanomolar range (IC50 ~2.6 nM)[1]
Selectivity	High affinity for several Kv1 subtypes (e.g., Kv1.1, Kv1.3, Kv1.6)	Broader spectrum, inhibiting KCa1.1, Kv1.2, and Kv1.3[1]
Mechanism of Action	Pore blocker; utilizes a helical domain for recognition, with Lys22 playing a crucial role in pore occlusion.[2][3]	Pore blocker; employs β-sheet domains for interaction with the channel.[2]
Structural Family	Structurally distinct from other K+ channel toxins, except for BgK from the sea anemone Bunodosoma granulifera.[4]	Belongs to a family of scorpion toxins with numerous members.[5]

Quantitative Analysis of Toxin Potency

The following table summarizes the inhibitory concentrations (IC50) and dissociation constants (Kd) of ShK and ChTX on various potassium channel subtypes, as determined by electrophysiological and binding assays.

Toxin	Channel Subtype	IC50 / Kd	Experimental System	Reference
ShK	Kv1.3	~11 pM (IC50)	Patch-clamp on cloned channels in mammalian cells	[3][6]
Kv1.1	~16 pM (IC50)	Patch-clamp on cloned channels in mammalian cells	[3]
Kv1.6	~160 pM (IC50)	Patch-clamp on cloned channels in mammalian cells	[3]
Kv1.4	~330 pM (IC50)	Patch-clamp on cloned channels in mammalian cells	[3]
Kv3.2	~0.3 - 6 nM (IC50)	Rb+ efflux and patch-clamp studies	[3]
ChTX	Kv1.3	~2.6 nM (IC50)	Not specified	[1]
Kv1.2	~14 nM (IC50)	Not specified	[1]
KCa1.1	Nanomolar range	Not specified	[1]

Mechanism of Action: A Tale of Two Structures

While both ShK and ChTX act as pore blockers of potassium channels, their structural motifs and interaction with the channel vestibule differ significantly.

Stichodactyla Toxin (ShK): ShK is a 35-residue peptide that, unlike most scorpion toxins, lacks a stable β-sheet secondary structure.[2] It primarily utilizes a helical domain to recognize the Kv1.3 channel vestibule.[2] A critical residue, Lys22, protrudes into the channel pore, physically occluding the passage of potassium ions in a "cork in a bottle" fashion.[3][7] The neighboring Tyr23 residue is also crucial, forming a "functional dyad" with Lys22 that is essential for channel blockade.[7]

Charybdotoxin (ChTX): ChTX is a 37-amino acid peptide that contains three disulfide bridges.[5] In contrast to ShK, ChTX and other scorpion toxins primarily use β-sheet domains to associate with potassium channels.[2] This structural difference dictates a distinct binding orientation and interaction with the channel's outer vestibule.

Experimental Protocols

The data presented in this guide are primarily derived from electrophysiological and competitive binding assays. Below are representative methodologies for these key experiments.

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to measure the ion flow through channels in the membrane of a single cell, allowing for the determination of a toxin's inhibitory effects.

1. Cell Preparation:

• Cells stably expressing the potassium channel of interest (e.g., CHO cells or mouse fibroblasts transfected with the gene for human Kv1.3) are cultured and grown to an appropriate confluence.[8]

• On the day of the experiment, cells are dissociated and plated onto glass coverslips.

2. Recording Setup:

• A glass micropipette with a tip diameter of ~1 µm is filled with an internal solution mimicking the intracellular ionic composition (e.g., 145 mM KF, 2 mM MgCl2, 10 mM HEPES, 10 mM EGTA, pH 7.2).[9]

• The micropipette is pressed against the cell membrane to form a high-resistance seal.

• The membrane patch under the pipette is ruptured to gain electrical access to the cell's interior (whole-cell configuration).

3. Data Acquisition:

• The cell is held at a negative membrane potential (e.g., -70 mV).[10]

• Depolarizing voltage steps (e.g., to +40 mV) are applied to open the voltage-gated potassium channels, eliciting an outward potassium current.[9]

• The toxin is applied to the external solution at varying concentrations, and the reduction in the potassium current is measured to determine the IC50 value.

Competitive Binding Assays

These assays measure the ability of a toxin to displace a radiolabeled ligand that is known to bind to the target channel.

1. Membrane Preparation:

• Cells or tissues expressing the target channel (e.g., Jurkat T lymphocytes or rat brain synaptosomes) are homogenized and centrifuged to isolate the cell membranes.[3]

2. Binding Reaction:

• The membranes are incubated with a fixed concentration of a radiolabeled toxin (e.g., 125I-charybdotoxin).[3]

• Increasing concentrations of the unlabeled competitor toxin (ShK or ChTX) are added to the reaction.

3. Measurement and Analysis:

• The mixture is filtered, and the amount of radioactivity bound to the membranes is measured.

• The concentration of the unlabeled toxin that displaces 50% of the radiolabeled ligand is determined as the IC50 value. ShK has been shown to inhibit the binding of 125I-charybdotoxin to Jurkat T lymphocytes with an IC50 of 32 pM.[3][11]

Signaling Pathways and Cellular Impact

Both ShK and ChTX have significant effects on cellular signaling, particularly in T lymphocytes, where Kv1.3 channels play a pivotal role in activation.

The blockade of Kv1.3 channels by these toxins leads to membrane depolarization. This change in membrane potential reduces the electrochemical driving force for calcium influx through CRAC (Ca2+ release-activated Ca2+) channels, which is a sustained calcium signal essential for T-cell activation, proliferation, and cytokine production.[7] Consequently, both toxins can act as immunosuppressants. However, the higher potency and evolving selectivity of ShK and its analogues have made them more attractive candidates for therapeutic development in autoimmune diseases.[1][12]

Visualizing the Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz (DOT language), illustrate the toxin-channel interaction, the T-cell activation pathway, and a typical experimental workflow.

Caption: Comparative binding mechanisms of ShK and ChTX to a potassium channel.

Caption: Role of Kv1.3 in T-cell activation and its inhibition by toxins.

Caption: A simplified workflow for whole-cell patch-clamp experiments.

References

• 1. Toxins Targeting the KV1.3 Channel: Potential Immunomodulators for Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. books.rsc.org [books.rsc.org]
• 4. Characterization of a potassium channel toxin from the Caribbean Sea anemone Stichodactyla helianthus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Charybdotoxin - Wikipedia [en.wikipedia.org]
• 6. Engineering a Stable and Selective Peptide Blocker of the Kv1.3 Channel in T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 8. Development of Highly Selective Kv1.3-Blocking Peptides Based on the Sea Anemone Peptide ShK - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of the potassium channel Kv1.3 reduces infarction and inflammation in ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 10. resources.revvity.com [resources.revvity.com]
• 11. Analogs of the Sea Anemone Potassium Channel Blocker ShK for the Treatment of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Validating ShK Toxin Bioactivity: A Comparative Guide with Positive Controls

For researchers, scientists, and drug development professionals, validating the biological activity of ShK toxin, a potent potassium channel blocker, is a critical step in harnessing its therapeutic potential. This guide provides a comparative analysis of ShK toxin's performance against established positive controls, supported by experimental data and detailed protocols.

The sea anemone-derived peptide, ShK toxin, is a high-affinity blocker of the voltage-gated potassium channel Kv1.3.[1][2][3] This channel plays a crucial role in regulating the membrane potential of T lymphocytes, making it a key target for immunomodulatory therapies for autoimmune diseases.[4][5][6] Effective validation of ShK toxin's bioactivity in vitro is essential for accurate interpretation of research findings and for the development of ShK-based therapeutics. This guide outlines the use of positive controls and standard experimental assays to confirm the toxin's efficacy.

Comparative Efficacy of Kv1.3 Channel Blockers

The bioactivity of ShK toxin is typically quantified by its concentration-dependent inhibition of Kv1.3 channel activity. This is often expressed as the half-maximal inhibitory concentration (IC50) or the equilibrium dissociation constant (Kd). For robust validation, it is recommended to compare the activity of the test sample of ShK toxin against a known positive control. Margatoxin, another potent Kv1.3 blocker, and well-characterized synthetic analogues of ShK, such as ShK-186 (Dalazatide), serve as excellent positive controls.[4][5]

Compound	Target Channel(s)	IC50 / Kd (on Kv1.3)	Assay Method	Reference
ShK Toxin	Kv1.3, Kv1.1, Kv1.6, Kv3.2	~10-25 pM (Kd)	Electrophysiology (Patch-Clamp)	[5][7]
ShK-186 (Dalazatide)	Highly selective for Kv1.3	~69 pM (IC50)	Electrophysiology (Patch-Clamp)	[2][5]
Margatoxin	Kv1.3, Kv1.1, Kv1.2	~300 pM (IC50)	Electrophysiology (Patch-Clamp)	[4][8]
Clofazimine (B1669197)	Kv1.3	Potent inhibitor	Electrophysiology (Patch-Clamp)	[9]

Signaling Pathway of ShK Toxin in T Lymphocytes

ShK toxin exerts its immunomodulatory effects by blocking Kv1.3 channels on the plasma membrane of effector memory T cells (TEM cells).[2][7] This blockade leads to membrane depolarization, which in turn reduces the electrochemical driving force for calcium (Ca2+) influx through CRAC channels upon T-cell receptor activation. The resulting decrease in intracellular calcium concentration inhibits the calcineurin-NFAT signaling pathway, a critical cascade for T-cell activation, proliferation, and cytokine production.[6][9]

ShK Toxin Signaling Pathway

Experimental Protocols for Bioactivity Validation

To ensure accurate and reproducible results, it is crucial to follow standardized experimental protocols. The following sections detail the methodologies for key assays used to validate ShK toxin's bioactivity.

Electrophysiology: Whole-Cell Patch-Clamp

The whole-cell patch-clamp technique is the gold standard for directly measuring the effect of ShK toxin on Kv1.3 channel currents.[7]

Objective: To determine the dose-dependent inhibition of Kv1.3 currents by ShK toxin and a positive control.

Methodology:

• Cell Preparation: Use a stable cell line expressing the human Kv1.3 channel (e.g., L929 or CHO cells). Culture cells to 70-80% confluency.

• Pipette Solution (Intracellular): Prepare a solution containing (in mM): 145 KF, 10 HEPES, 10 EGTA, and 2 MgCl2. Adjust pH to 7.2 and osmolarity to 290 mOsm.[7]

• Bath Solution (Extracellular): Prepare a solution containing (in mM): 160 NaCl, 4.5 KCl, 2 CaCl2, 1 MgCl2, and 10 HEPES. Adjust pH to 7.2 and osmolarity to 300 mOsm.[7]

• Recording:

  • Establish a whole-cell patch-clamp configuration.

  • Hold the membrane potential at -80 mV.

  • Elicit Kv currents by applying 200-ms depolarizing pulses to +40 mV every 30 seconds.[7]

  • Record baseline currents.

  • Apply varying concentrations of ShK toxin or the positive control (e.g., Margatoxin) to the bath solution.

  • Record the reduction in peak current at each concentration until a steady-state block is achieved.

• Data Analysis: Fit the concentration-response data to the Hill equation to determine the IC50 or Kd value.

T-Lymphocyte Proliferation Assay

This assay assesses the functional consequence of Kv1.3 blockade by measuring the inhibition of T-cell proliferation.[1][7]

Objective: To measure the inhibitory effect of ShK toxin and a positive control on the proliferation of activated T lymphocytes.

Methodology:

• Cell Isolation: Isolate peripheral blood mononuclear cells (PBMCs) from healthy donors using Ficoll-Paque density gradient centrifugation.

• Cell Culture: Culture the PBMCs in complete RPMI-1640 medium supplemented with 10% fetal bovine serum, L-glutamine, and penicillin-streptomycin.

• Assay Setup:

  • Plate the cells in a 96-well plate.

  • Add varying concentrations of ShK toxin or a positive control (e.g., ShK-186).

  • Stimulate T-cell proliferation using a mitogen such as phytohemagglutinin (PHA) or anti-CD3/CD28 antibodies.

  • Incubate for 72 hours.

• Proliferation Measurement:

  • Add [3H]-thymidine to each well and incubate for an additional 18 hours.

  • Harvest the cells and measure the incorporation of [3H]-thymidine using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition of proliferation for each concentration and determine the IC50 value.

Calcium Flux Assay

This fluorescence-based assay provides an indirect measure of potassium channel activity by monitoring changes in intracellular calcium levels.[10][11]

Objective: To detect the inhibition of T-cell receptor-mediated calcium influx by ShK toxin and a positive control.

Methodology:

• Cell Preparation: Use a T-cell line (e.g., Jurkat) or isolated primary T cells.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's instructions.

• Assay Setup:

  • Transfer the dye-loaded cells to a 96-well plate.

  • Add varying concentrations of ShK toxin or a positive control.

  • Establish a baseline fluorescence reading using a fluorescence plate reader.

• Stimulation and Measurement:

  • Stimulate the cells with a T-cell receptor agonist (e.g., anti-CD3 antibody).

  • Immediately measure the change in fluorescence intensity over time.

• Data Analysis: Quantify the reduction in the peak fluorescence signal in the presence of the inhibitor to determine the IC50 value.

Experimental Workflow for Bioactivity Validation

A logical workflow ensures a comprehensive and systematic validation of ShK toxin's bioactivity.

ShK Toxin Bioactivity Validation Workflow

By employing these standardized assays and comparing the results to established positive controls, researchers can confidently validate the bioactivity of their ShK toxin preparations, ensuring the reliability and reproducibility of their scientific findings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 3. smartox-biotech.com [smartox-biotech.com]
• 4. Suppressing Kv1.3 Ion Channel Activity with a Novel Small Molecule Inhibitor Ameliorates Inflammation in a Humanised Mouse Model of Ulcerative Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Voltage-Gated Potassium Channel Kv1.3 as a Target in Therapy of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a thioredoxin fusion protein in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. State‐dependent blocking mechanism of Kv1.3 channels by the antimycobacterial drug clofazimine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. What is a calcium flux assay? | AAT Bioquest [aatbio.com]
• 11. Ion Channel Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Unmasking the Selectivity of Stichodactyla Toxin: A Comparative Guide to its Cross-Reactivity with Ion Channels

For researchers, scientists, and drug development professionals, understanding the precise interactions of toxins with ion channels is paramount. This guide provides an in-depth comparison of the cross-reactivity of Stichodactyla toxin (ShK) with various ion channels, supported by experimental data and detailed protocols. ShK, a potent peptide toxin isolated from the sea anemone Stichodactyla helianthus, is a high-affinity blocker of the voltage-gated potassium channel Kv1.3, a key target in autoimmune diseases.[1] This guide will delve into its selectivity profile, offering a clear perspective on its potential as a therapeutic lead.

Quantitative Analysis of ShK Cross-Reactivity

The following table summarizes the inhibitory activity of Stichodactyla toxin (ShK) and its analog ShK-Dap22 across a range of voltage-gated potassium (Kv) and calcium-activated potassium (KCa) channels. The data, presented as dissociation constants (Kd) and half-maximal inhibitory concentrations (IC50), highlight the toxin's potent and selective nature.

Ion Channel	ShK Activity	ShK-Dap22 Activity	Reference
Potassium Channels (Kv)
Kv1.1	16 pM (Kd)	>20-fold lower affinity than ShK	[2]
Kv1.2	9 nM (IC50)	Lower affinity than ShK	[3]
Kv1.3	11 pM (Kd)	23 pM (IC50)	[2][3]
Kv1.4	312 pM (Kd)	Lower affinity than ShK	[3]
Kv1.5	>100 nM (IC50)	No effect up to 100 nM	[3]
Kv1.6	165 pM (Kd)	Lower nanomolar range (IC50)	[3]
Kv1.7	11.5 nM (IC50)	No effect up to 100 nM	[3]
Kv3.1	>100 nM (IC50)	No effect up to 100 nM	[3]
Kv3.2	0.6 nM (IC50)	-	[4]
Kv3.4	>100 nM (IC50)	No effect up to 100 nM	[3]
Calcium-Activated K+ Channels
KCa3.1	0.03-30 nM (Kd)	No effect up to 100 nM	[3]
Sodium (Nav) & Calcium (Cav) Channels
Various Nav Channels	Not a primary target. Other toxins in the venom may show activity.	-	[5]
Various Cav Channels	Not a primary target. An analog, ShK-170, is >700-fold selective for Kv1.3 over other K+, Na+, and Ca2+ channels.	-	[6]

Signaling Pathway and Experimental Workflow

To visually represent the concepts discussed, the following diagrams have been generated using Graphviz (DOT language).

ShK toxin blocks the Kv1.3 potassium channel, inhibiting T-cell activation.

Experimental workflow for assessing ShK toxin cross-reactivity.

Experimental Protocols

The assessment of Stichodactyla toxin's cross-reactivity with various ion channels is primarily conducted using the whole-cell patch-clamp electrophysiology technique. This method allows for the direct measurement of ion channel currents and the effect of the toxin on these currents.

Cell Preparation and Transfection

• Cell Culture: Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK-293) cells are commonly used due to their low endogenous ion channel expression. Cells are cultured in appropriate media and conditions.

• Transfection: Cells are transiently or stably transfected with the specific ion channel subunit of interest (e.g., Kv1.1, Kv1.2, etc.) using standard transfection protocols (e.g., lipofection or electroporation). This ensures the expression of the target ion channel for electrophysiological recording.

Whole-Cell Patch-Clamp Electrophysiology

• Pipette Preparation: Borosilicate glass capillaries are pulled to create micropipettes with a resistance of 2-5 MΩ when filled with the internal solution.

• Solutions:

  • Internal (Pipette) Solution (in mM): 145 KCl, 2 MgCl2, 10 HEPES, 10 EGTA, adjusted to pH 7.2 with KOH.

  • External (Bath) Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose, adjusted to pH 7.4 with NaOH.

• Recording:

  • A transfected cell is identified under a microscope, and the micropipette is carefully brought into contact with the cell membrane.

  • A gigaohm seal is formed between the pipette tip and the cell membrane through gentle suction.

  • The cell membrane is then ruptured by applying a brief pulse of suction, establishing the whole-cell configuration.

  • The cell is held at a holding potential of -80 mV.

  • Voltage pulses are applied to elicit ion channel currents, which are recorded using an amplifier and data acquisition software.

• Toxin Application:

  • A baseline recording of the ion channel current is established.

  • Stichodactyla toxin (ShK) is then perfused into the bath solution at various concentrations.

  • The effect of the toxin on the current amplitude is recorded until a steady-state block is achieved for each concentration.

• Data Analysis:

  • The percentage of current inhibition is calculated for each ShK concentration.

  • A dose-response curve is generated by plotting the percentage of inhibition against the logarithm of the ShK concentration.

  • The IC50 value, the concentration of toxin that inhibits 50% of the channel current, is determined by fitting the dose-response curve with the Hill equation.

Conclusion

References

• 1. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a thioredoxin fusion protein in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stichodactyla helianthus peptide, a pharmacological tool for studying Kv3.2 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. qyaobio.com [qyaobio.com]
• 6. Analogs of the Sea Anemone Potassium Channel Blocker ShK for the Treatment of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]

ShK-186 vs. Other Kv1.3 Inhibitors: A Comparative Guide for Autoimmune Research

For Researchers, Scientists, and Drug Development Professionals

The voltage-gated potassium channel Kv1.3 has emerged as a promising therapeutic target for a range of autoimmune diseases. Its preferential expression on effector memory T cells (TEM), key drivers of autoimmune pathology, allows for targeted immunomodulation. ShK-186 (dalazatide), a potent and selective Kv1.3 inhibitor derived from the sea anemone Stichodactyla helianthus, has advanced to clinical trials. This guide provides a comparative analysis of ShK-186 against other notable Kv1.3 inhibitors, PAP-1 and HsTX1[R14A], based on available preclinical data.

At a Glance: Comparative Efficacy and Selectivity

Inhibitor	Type	Target Selectivity (Kv1.3 vs. other Kv channels)	Efficacy in Autoimmune Models
ShK-186 (Dalazatide)	Peptide (Sea Anemone Toxin Analog)	High (>100-fold vs. Kv1.1)[1]	Effective in models of multiple sclerosis, rheumatoid arthritis, and psoriasis[2][3]
PAP-1	Small Molecule	Moderate (23-fold vs. Kv1.5)	Effective in models of multiple sclerosis and psoriasis
HsTX1[R14A]	Peptide (Scorpion Toxin Analog)	Very High (>2000-fold vs. Kv1.1)[4]	Effective in a model of rheumatoid arthritis[4]

In-Depth Analysis: Performance in Autoimmune Models

The therapeutic potential of these Kv1.3 inhibitors has been predominantly evaluated in rodent models of human autoimmune diseases. Below is a summary of their performance in key models.

Rheumatoid Arthritis: Pristane-Induced Arthritis (PIA) in Rats

The PIA model in rats is a well-established model for studying T cell-driven autoimmune arthritis.

Inhibitor	Dosing Regimen	Key Outcomes
ShK-186	10 µg/kg, subcutaneous, once daily or every 2-5 days	Significantly reduced clinical scores of arthritis[2][3]
HsTX1[R14A]	0.1 mg/kg, subcutaneous, once weekly or every other day	Significantly reduced paw inflammation scores[4]
PEG-HsTX1[R14A]	1 mg/kg, subcutaneous, once weekly	Reduced disease severity[4]

Multiple Sclerosis: Experimental Autoimmune Encephalomyelitis (EAE)

EAE is the most commonly used animal model for human multiple sclerosis, characterized by T cell-mediated inflammation and demyelination of the central nervous system.

Inhibitor	Animal Model	Dosing Regimen	Key Outcomes
ShK-186	Rat	10 µg/kg, subcutaneous, daily	Prevented and treated EAE[5]
PAP-1	Mouse	40 mg/kg, oral gavage or intraperitoneal, daily	Prophylactic and therapeutic efficacy in reducing clinical scores

Psoriasis: SCID Mouse Xenograft Model

This model involves transplanting human psoriatic skin onto immunodeficient mice, allowing for the evaluation of targeted therapies on human tissue.

Inhibitor	Dosing Regimen	Key Outcomes
PAP-1	2% topical ointment, daily for 4 weeks	~50% reduction in epidermal thickness and 85% decrease in dermal CD3+ lymphocytes

Potency and Selectivity Profile

The therapeutic window of Kv1.3 inhibitors is largely determined by their potency towards Kv1.3 and their selectivity over other closely related potassium channels, particularly those in the heart (e.g., Kv1.5) and nervous system (e.g., Kv1.1).

Inhibitor	IC50 for Kv1.3	Selectivity over Kv1.1	Selectivity over Kv1.5
ShK-186	~69 pM[5]	>100-fold[1]	>250-fold[5]
PAP-1	2 nM	33 to 125-fold	23-fold
HsTX1[R14A]	45 pM	>2000-fold[4]	Not reported

Pharmacokinetic Properties

The in vivo efficacy and dosing frequency of these inhibitors are influenced by their pharmacokinetic profiles.

Inhibitor	Administration Route	Key Pharmacokinetic Features
ShK-186	Subcutaneous	Slow absorption from the injection site, leading to sustained plasma concentrations. Half-life in rats is approximately 4.4 to 9.2 minutes.[2]
PAP-1	Oral, Intraperitoneal	As a small molecule, it has the potential for oral bioavailability.
HsTX1[R14A]	Intravenous, Intratracheal	In rats, the intravenous terminal elimination half-life is approximately 79.6 minutes. Pulmonary administration shows promising bioavailability.

Experimental Protocols

Pristane-Induced Arthritis (PIA) in Rats

• Induction: Dark Agouti (DA) rats are injected subcutaneously at the base of the tail with 150 µL of pristane.[4]

• Disease Scoring: Arthritis severity is typically scored daily based on swelling and redness of the paws, with a maximum possible score per animal.[4]

• Treatment Protocol (HsTX1[R14A]): Upon disease onset (at least one swollen joint), rats are treated subcutaneously with HsTX1[R14A] (e.g., 0.1 mg/kg) or vehicle. Dosing can be administered once weekly or every other day.[4]

Experimental Autoimmune Encephalomyelitis (EAE) in Mice

• Induction: Female C57BL/6 mice (8-10 weeks old) are immunized subcutaneously with an emulsion of Myelin Oligodendrocyte Glycoprotein peptide 35-55 (MOG35-55) in Complete Freund's Adjuvant (CFA). Pertussis toxin is administered intraperitoneally on day 0 and day 2.

• Clinical Assessment: Mice are monitored daily for clinical signs of EAE using a standard 0-5 scoring scale (0 = no signs, 5 = moribund).

• Treatment Protocol (PAP-1): PAP-1 is dissolved in a vehicle (e.g., DMSO, Cremophor EL, and saline). For prophylactic treatment, daily administration (e.g., 40 mg/kg via oral gavage or intraperitoneal injection) starts on the day of immunization. For therapeutic treatment, administration begins upon the onset of clinical signs.

In Vitro T Cell Proliferation Assay

• Cell Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from blood samples. CD3+ T cells can be further purified.

• Stimulation: T cells are stimulated with anti-CD3/CD28 antibodies or mitogens like phytohemagglutinin (PHA) in the presence of varying concentrations of the Kv1.3 inhibitor or vehicle control.

• Proliferation Measurement: After a set incubation period (e.g., 72 hours), T cell proliferation is assessed using methods such as [3H]-thymidine incorporation or cell proliferation dyes (e.g., CFSE).

Visualizing the Mechanisms

Kv1.3 Signaling Pathway in T Cell Activation

Caption: Kv1.3 channel's role in T cell activation.

Experimental Workflow for Comparing Kv1.3 Inhibitors

Caption: Workflow for in vivo comparison of Kv1.3 inhibitors.

References

• 1. pnas.org [pnas.org]
• 2. Durable Pharmacological Responses from the Peptide ShK-186, a Specific Kv1.3 Channel Inhibitor That Suppresses T Cell Mediators of Autoimmune Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Durable pharmacological responses from the peptide ShK-186, a specific Kv1.3 channel inhibitor that suppresses T cell mediators of autoimmune disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prolonged immunomodulation in inflammatory arthritis using the selective Kv1.3 channel blocker HsTX1[R14A] and its PEGylated analog - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting Effector Memory T Cells with a Selective Peptide Inhibitor of Kv1.3 Channels for Therapy of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of Electrophysiological Data with ShK Toxin: A Comparative Guide

The reproducibility of experimental data is a cornerstone of scientific validity, particularly in the fields of pharmacology and drug development. This guide provides a comparative analysis of the electrophysiological data obtained with ShK toxin, a potent blocker of the voltage-gated potassium channel Kv1.3. By examining data from multiple studies, this document aims to offer researchers, scientists, and drug development professionals a clear perspective on the consistency and reliability of ShK toxin as a research tool.

Comparative Analysis of ShK Toxin and its Analogs

ShK toxin, isolated from the sea anemone Stichodactyla helianthus, is a 35-amino acid peptide that blocks Kv1.3 channels with high affinity.[1][2] Due to its lack of selectivity against other Kv channel subtypes, numerous analogs have been developed to improve its therapeutic potential.[1][2] The following table summarizes the inhibitory potency (IC50) of ShK toxin and several of its key analogs on Kv1.3 and other potassium channels, as determined by whole-cell patch-clamp electrophysiology. The data demonstrates a high degree of consistency in the picomolar affinity of ShK and its potent analogs for Kv1.3 across different studies.

Toxin/Analog	Target Channel	IC50 (pM)	Selectivity vs. Kv1.1	Reference
ShK	Kv1.3	9 ± 2	~2.5-fold	[3]
Kv1.1	23 ± 3	[3]
Kv1.3	13.3 ± 1.40	~1.6-fold	[4]
Kv1.1	21.5 ± 2.26	[4]
ShK-K-amide	Kv1.3	26 ± 3	36-fold	[3]
Kv1.1	942 ± 120	[3]
[EWSS]ShK	Kv1.3	34	158-fold	[5]
Kv1.1	Not specified	[5]
ShK-186	Kv1.3	41.4 ± 7.25	>100-fold	[6]
ShK-170	Kv1.3	69	100-fold	[7]
ShK-192	Kv1.3	140	157-fold	[7]
[EESS]ShK	Kv1.3	311 ± 41	2.7-fold	[5]
Kv1.1	830 ± 116	[5]
[ESSS]ShK	Kv1.3	657 ± 79	2-fold	[5]
Kv1.1	1327 ± 386	[5]

Experimental Protocols

The consistency of the data presented above is underpinned by standardized experimental protocols. The following is a detailed methodology for determining the potency and selectivity of ShK toxin and its analogs using whole-cell patch-clamp electrophysiology, based on descriptions from multiple sources.[3][4][5]

Cell Preparation:

• Mouse fibroblasts (L929 cells) stably expressing homotetramers of human Kv1.3 or Kv1.1 channels are commonly used.

• Cells are cultured under standard conditions (e.g., 37°C, 5% CO2) in a suitable growth medium, such as Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum, penicillin, and streptomycin.

Electrophysiological Recordings:

• Configuration: Whole-cell patch-clamp technique.

• Pipettes: Borosilicate glass pipettes are pulled to a resistance of 2-4 MΩ when filled with the internal solution.

• Internal Solution (Pipette Solution): A typical internal solution contains (in mM): 145 KF, 10 HEPES, 10 EGTA, and 2 MgCl2, with the pH adjusted to 7.2 with KOH.

• External Solution (Bath Solution): The standard external solution typically contains (in mM): 160 NaCl, 4.5 KCl, 2 CaCl2, 1 MgCl2, and 10 HEPES, with the pH adjusted to 7.4 with NaOH.

• Data Acquisition: Currents are recorded using an patch-clamp amplifier and appropriate data acquisition software. Data is typically filtered at 2 kHz and sampled at 10 kHz.

• Voltage Protocol: To elicit Kv1.3 currents, cells are held at a holding potential of -80 mV. Depolarizing pulses to +40 mV for a duration of 200-400 ms (B15284909) are applied to activate the channels.

• Toxin Application: ShK toxin or its analogs are diluted to the desired concentrations in the external solution and perfused into the recording chamber. Steady-state block is measured after the effect of the toxin has reached a plateau.

Data Analysis:

• The peak current amplitude in the presence of the toxin is compared to the control peak current amplitude to determine the percentage of inhibition.

• Dose-response curves are generated by plotting the percentage of inhibition against the logarithm of the toxin concentration.

• The IC50 values are calculated by fitting the dose-response data to the Hill equation.

Visualizing the Experimental Workflow and Signaling Pathway

To further clarify the experimental process and the biological context, the following diagrams are provided.

Experimental workflow for assessing ShK toxin potency.

Simplified signaling pathway of T-cell activation and its inhibition by ShK toxin.

Conclusion

The electrophysiological data for ShK toxin and its analogs demonstrate a high degree of reproducibility in determining their potency on Kv1.3 channels. The consistent reporting of IC50 values in the picomolar range across different research groups highlights the reliability of the whole-cell patch-clamp technique when standardized protocols are employed. Minor variations in reported IC50 values can likely be attributed to subtle differences in experimental conditions, such as solution compositions, temperature, and the specific cell line used. Overall, ShK toxin and its derivatives are robust research tools for studying the function of Kv1.3 channels, and the electrophysiological data generated with these peptides can be considered highly reproducible.

References

• 1. Analogs of the Sea Anemone Potassium Channel Blocker ShK for the Treatment of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel ShK-Like Toxic Peptide from the Transcriptome of the Cnidarian Palythoa caribaeorum Displays Neuroprotection and Cardioprotection in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A C-terminally amidated analogue of ShK is a potent and selective blocker of the voltage-gated potassium channel Kv1.3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of Highly Selective Kv1.3-Blocking Peptides Based on the Sea Anemone Peptide ShK - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-terminally extended analogues of ShK as potent and selective blockers of the voltage-gated potassium channel Kv1.3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Durable Pharmacological Responses from the Peptide ShK-186, a Specific Kv1.3 Channel Inhibitor That Suppresses T Cell Mediators of Autoimmune Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the selectivity of ShK analogs for Kv1.3 over Kv1.1

For Researchers, Scientists, and Drug Development Professionals

The voltage-gated potassium channel Kv1.3 has emerged as a critical therapeutic target for a range of autoimmune diseases, including multiple sclerosis, rheumatoid arthritis, and psoriasis. Its pivotal role in the activation and proliferation of effector memory T-cells (TEM cells), key drivers of autoimmune pathology, makes it an attractive candidate for immunomodulatory therapies. The sea anemone peptide ShK is a potent blocker of Kv1.3; however, its clinical utility is hampered by a lack of selectivity over the closely related Kv1.1 channel, which is crucial for neuronal and cardiac function. This has spurred the development of numerous ShK analogs engineered for enhanced selectivity towards Kv1.3, aiming to minimize off-target effects and improve the therapeutic window.

This guide provides a comprehensive comparison of the selectivity of various ShK analogs for Kv1.3 over Kv1.1, supported by quantitative experimental data. It also details the experimental methodologies used to determine this selectivity and presents visual representations of the underlying signaling pathways and experimental workflows.

Quantitative Comparison of ShK Analog Selectivity

The following table summarizes the inhibitory activity (IC50) of several ShK analogs against Kv1.3 and Kv1.1 channels, highlighting their calculated selectivity ratios. The data has been compiled from various electrophysiological studies.

Peptide	Modification(s)	Kv1.3 IC50 (pM)	Kv1.1 IC50 (pM)	Selectivity (Kv1.1 IC50 / Kv1.3 IC50)
ShK	Wild-type	~10 - 13.3	~16 - 25.6	~1.2 - 2.3
ShK-186 (Dalazatide)	N-terminal phosphotyrosine analog, C-terminal amidation	~71	>7100	>100
ShK-192	N-terminal para-phosphonophenylalanine, Met21Nle, C-terminal amidation	~140	~22400	~160
[EWSS]ShK	N-terminal extension with Glu-Trp-Ser-Ser	34	5372	158
[K18A]ShK	Lys18 to Ala substitution	39.6	4900	124
ShK-223	N-terminal p-phosphono-phenylalanine	~10	>100,000	>10,000
ShK-234	Internal substitutions, C-terminal alanine (B10760859) extension	~20	11,600	580
ShK-235	Internal substitutions, C-terminal alanine extension	~10	22,500	2250

Experimental Protocols

The selectivity of ShK analogs for Kv1.3 over Kv1.1 is primarily determined using whole-cell patch-clamp electrophysiology . This technique allows for the direct measurement of ion channel activity in live cells.

Cell Line Preparation

• Stable Transfection: Mammalian cell lines that do not endogenously express significant levels of potassium channels, such as human embryonic kidney (HEK293) or mouse L929 fibroblasts, are stably transfected with plasmids containing the cDNA for either human Kv1.3 or human Kv1.1. This ensures that the measured potassium currents are overwhelmingly from the channel of interest.

• Cell Culture: The transfected cell lines are cultured under standard conditions (e.g., 37°C, 5% CO2) in appropriate growth media containing a selection agent (e.g., G418) to maintain the expression of the target channel.

Electrophysiological Recording

• Apparatus: A patch-clamp rig equipped with a microscope, micromanipulator, amplifier, and data acquisition system is used.

• Pipettes: Borosilicate glass capillaries are pulled to create micropipettes with a resistance of 3-7 MΩ when filled with the internal solution.

• Solutions:

  • External (Bath) Solution (in mM): 145 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES; pH adjusted to 7.4 with NaOH.

  • Internal (Pipette) Solution (in mM): 145 KF, 10 HEPES, 10 EGTA, 2 MgCl2; pH adjusted to 7.2 with KOH. The use of EGTA chelates intracellular calcium, preventing the activation of calcium-activated potassium channels.

• Procedure:

  • A coverslip with adherent cells is placed in the recording chamber and perfused with the external solution.

  • A micropipette filled with the internal solution is brought into contact with a cell membrane to form a high-resistance seal (giga-seal).

  • The membrane patch is then ruptured by applying gentle suction to achieve the whole-cell configuration, allowing electrical access to the cell's interior.

  • The cell is held at a holding potential of -80 mV.

  • Voltage-gated potassium currents are elicited by applying depolarizing voltage steps (e.g., 200 ms (B15284909) pulses to +40 mV).

  • The ShK analog is perfused into the bath at various concentrations, and the resulting inhibition of the peak potassium current is measured.

• Data Analysis:

  • The percentage of current inhibition at each concentration is calculated.

  • A dose-response curve is generated by plotting the percentage of inhibition against the logarithm of the analog concentration.

  • The IC50 value, the concentration at which 50% of the channel current is inhibited, is determined by fitting the dose-response curve with the Hill equation.

  • The selectivity ratio is then calculated by dividing the IC50 for Kv1.1 by the IC50 for Kv1.3.

Visualizations

Signaling Pathway: Kv1.3 Blockade in T-Cell Activation

Caption: T-cell activation pathway and the inhibitory effect of ShK analogs on Kv1.3.

Experimental Workflow: Determining Kv1.3/Kv1.1 Selectivity

Caption: Workflow for determining the selectivity of ShK analogs.

Logical Relationship: ShK Analog Binding and Channel Blockade

Caption: Mechanism of Kv1.3 channel blockade by an ShK analog.

Comparative Analysis of ShK and Scorpion Toxins on T-cells: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the sea anemone toxin ShK and various scorpion toxins, focusing on their efficacy and mechanism of action on T-lymphocytes. This analysis is supported by experimental data and detailed methodologies to aid in the evaluation of these toxins as potential immunomodulatory therapeutics.

The voltage-gated potassium channel Kv1.3 is a critical regulator of T-cell activation, proliferation, and cytokine production.[1] Its role is particularly prominent in effector memory T-cells (TEM cells), which are key players in the pathogenesis of various autoimmune diseases, including multiple sclerosis, rheumatoid arthritis, and type 1 diabetes mellitus.[2][3][4] Consequently, blocking the Kv1.3 channel has emerged as a promising therapeutic strategy for these conditions.[5][6][7] Nature has provided a rich source of potent Kv1.3 inhibitors in the form of toxins from sea anemones and scorpions. This guide presents a comparative analysis of the most well-characterized of these toxins.

Performance Comparison of ShK and Scorpion Toxins

The following table summarizes the key quantitative data for ShK toxin, its analogues, and several scorpion toxins that target the Kv1.3 channel. The data highlights their potency (IC50 or Kd values) and, where available, their selectivity for Kv1.3 over other potassium channels.

Toxin	Source Organism	Target	Potency (IC50/Kd)	Selectivity Profile	Reference
ShK	Stichodactyla helianthus (Sea Anemone)	Kv1.3	~10-11 pM (IC50)	Potently blocks Kv1.1 and Kv1.6. Also blocks Kv1.2, Kv3.2, and KCa3.1 at nanomolar concentrations.	[5][8][9]
ShK-Dap22	Synthetic Analogue of ShK	Kv1.3	-	Increased selectivity for Kv1.3 over Kv1.1.	[4][5]
ShK-170	Synthetic Analogue of ShK	Kv1.3	69 pM (IC50)	>100-fold selective for Kv1.3 over Kv1.1.	[9]
ShK-186 (Dalazatide)	Synthetic Analogue of ShK	Kv1.3	-	Highly selective for Kv1.3.	[9]
ShK-192	Synthetic Analogue of ShK	Kv1.3	140 pM (IC50)	>100-fold selective over closely related channels.	[8]
Iberiotoxin	Buthus tamulus (Scorpion)	KCa1.1 (BK channel)	-	Used in some studies to investigate T-cell independent mechanisms in rheumatoid arthritis models.	[10][11]
Kaliotoxin	Androctonus mauretanicus (Scorpion)	Kv1.1, Kv1.2, Kv1.3	-	Blocks Kv1.3 and has been shown to be effective in animal models of multiple sclerosis.	[5]
Charybdotoxin	Leiurus quinquestriatus (Scorpion)	Kv1.3, KCa channels	-	One of the early studied scorpion toxins for mapping the Kv1.3 channel vestibule.	[12]
Margatoxin	Centruroides margaritatus (Scorpion)	Kv1.3	~300 pM (IC50)	Potent Kv1.3 blocker.	[13]
Noxiustoxin	Centruroides noxius (Scorpion)	Kv1.3	-	One of the first potassium channel blockers isolated from scorpion venom.	[7]
Pi1	Pandinus imperator (Scorpion)	Kv1.3	11.4 nM (Kd)	Blocks Kv1.3 from the extracellular side.	[14]
Pi2	Pandinus imperator (Scorpion)	Kv1.3	50 pM (Kd)	Higher affinity for Kv1.3 compared to Pi1.	[14]
Pi3	Pandinus imperator (Scorpion)	Kv1.3	0.5 nM (Kd)	Intermediate affinity for Kv1.3 among the Pi toxins.	[14]
Vm24	Vaejovis mexicanus (Scorpion)	Kv1.3	2.9 pM (Kd)	Highly potent and selective (>1500-fold over other tested potassium channels).	[2]
Cm28	Centruroides margaritatus (Scorpion)	Kv1.2, Kv1.3	1.3 nM (Kd) for Kv1.3	Reversibly inhibits Kv1.2 and Kv1.3 with high affinity.	[15][16]

Signaling Pathway and Experimental Workflow

The primary mechanism by which these toxins suppress T-cell function is through the blockade of the Kv1.3 potassium channel. This inhibition disrupts the electrochemical gradient necessary for sustained calcium influx upon T-cell receptor (TCR) activation, ultimately leading to reduced T-cell proliferation and cytokine secretion.

Figure 1: T-cell signaling pathway affected by ShK and scorpion toxins.

A typical experimental workflow to assess the impact of these toxins on T-cell function involves isolating T-cells, stimulating them in the presence or absence of the toxin, and then measuring various downstream effects.

Figure 2: General experimental workflow for assessing toxin effects on T-cells.

Detailed Experimental Protocols

T-cell Isolation and Culture

• Objective: To obtain a pure population of T-lymphocytes for subsequent experiments.

• Method: Peripheral blood mononuclear cells (PBMCs) are isolated from whole blood using Ficoll-Paque density gradient centrifugation. T-cells can then be purified from the PBMC fraction using negative selection kits (e.g., magnetic-activated cell sorting - MACS) to deplete non-T-cells.

• Culture Conditions: Isolated T-cells are cultured in complete RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified 5% CO2 incubator.

T-cell Proliferation Assay

• Objective: To quantify the inhibitory effect of the toxins on T-cell proliferation.[17][18]

• Protocol using [3H]-Thymidine Incorporation:

  • Seed isolated T-cells in a 96-well plate at a density of 2 x 105 cells/well.

  • Stimulate the cells with a mitogen such as phytohemagglutinin (PHA) (5 µg/mL) or with anti-CD3/CD28 antibodies (1 µg/mL each).

  • Simultaneously, treat the cells with a serial dilution of the ShK or scorpion toxin. Include a vehicle control.

  • Incubate the plate for 48-72 hours.

  • Pulse the cells with 1 µCi of [3H]-thymidine per well and incubate for an additional 18 hours.

  • Harvest the cells onto a filter mat and measure the incorporated radioactivity using a scintillation counter.

  • Calculate the IC50 value from the dose-response curve.

Patch-Clamp Electrophysiology

• Objective: To directly measure the blockade of Kv1.3 channels by the toxins.[19][20]

• Whole-Cell Patch-Clamp Protocol:

  • T-cells are plated on coverslips and allowed to adhere.

  • Whole-cell recordings are performed using a patch-clamp amplifier. The bath solution (extracellular) typically contains (in mM): 160 NaCl, 4.5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, pH 7.4. The pipette solution (intracellular) contains (in mM): 145 KF, 10 HEPES, 10 EGTA, 2 MgCl2, pH 7.2.

  • Kv1.3 currents are elicited by depolarizing voltage steps (e.g., from a holding potential of -80 mV to +40 mV for 200 ms).

  • After obtaining a stable baseline current, the toxin is perfused into the bath at various concentrations.

  • The reduction in current amplitude is measured to determine the extent of channel block and to calculate the IC50 or Kd value.

Flow Cytometry for Activation Markers

• Objective: To assess the effect of toxins on the expression of T-cell activation markers.

• Protocol:

  • T-cells are stimulated and treated with toxins as described for the proliferation assay.

  • After 24-48 hours, cells are harvested and washed with FACS buffer (PBS containing 1% BSA and 0.1% sodium azide).

  • Cells are stained with fluorescently labeled antibodies against activation markers such as CD25 and CD69.

  • The cells are then analyzed on a flow cytometer to quantify the percentage of cells expressing the activation markers and the mean fluorescence intensity.

Conclusion

Both ShK and a variety of scorpion toxins have demonstrated significant potential as immunomodulatory agents through their potent blockade of the Kv1.3 channel in T-cells. While native ShK exhibits high potency, its lack of selectivity has driven the development of analogues like ShK-186 (Dalazatide) with improved therapeutic profiles.[4][9] Scorpion venoms have yielded an array of highly potent and, in some cases, highly selective Kv1.3 blockers, such as Vm24.[2] The choice of toxin for further research or drug development will depend on a careful consideration of potency, selectivity, and other pharmacological properties. The experimental protocols detailed in this guide provide a robust framework for the continued investigation and comparison of these promising therapeutic candidates.

References

• 1. Kv1.3 Channel Up-Regulation in Peripheral Blood T Lymphocytes of Patients With Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. books.rsc.org [books.rsc.org]
• 4. Analogs of the Sea Anemone Potassium Channel Blocker ShK for the Treatment of Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potassium channel blockade by the sea anemone toxin ShK for the treatment of multiple sclerosis and other autoimmune diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Treating autoimmune disorders with venom-derived peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Engineering a Stable and Selective Peptide Blocker of the Kv1.3 Channel in T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of a sea anemone toxin as an immunomodulator for therapy of autoimmune diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Scorpion venom component may one day treat rheumatoid arthritis [blogs.bcm.edu]
• 11. sciencedaily.com [sciencedaily.com]
• 12. Scorpion toxins targeting Kv1.3 channels: insights into immunosuppression - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Suppressing Kv1.3 Ion Channel Activity with a Novel Small Molecule Inhibitor Ameliorates Inflammation in a Humanised Mouse Model of Ulcerative Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Blockage of human T lymphocyte Kv1.3 channels by Pi1, a novel class of scorpion toxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. biophys.unideb.hu [biophys.unideb.hu]
• 16. rupress.org [rupress.org]
• 17. The Introduction of T Cell Proliferation Assay   – Creative Biolabs Blog [creative-biolabs.com]
• 18. researchgate.net [researchgate.net]
• 19. The voltage-gated Kv1.3 K+ channel in effector memory T cells as new target for MS - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Blocking KV1.3 Channels Inhibits Th2 Lymphocyte Function and Treats a Rat Model of Asthma - PMC [pmc.ncbi.nlm.nih.gov]

Validating Recombinant ShK Toxin: A Comparative Guide to Native Toxin Activity

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of recombinant and native ShK toxin activity, supported by experimental data and detailed protocols. ShK toxin, a potent blocker of the Kv1.3 potassium channel, is a valuable tool in autoimmune disease research.[1] This guide outlines the methods to validate that recombinant ShK toxin exhibits functionally equivalent activity to its native counterpart.

Performance Comparison: Recombinant vs. Native ShK Toxin

The biological activity of recombinant ShK toxin has been shown to be virtually identical to that of the native or synthetic toxin.[1] Key performance indicators, such as the half-maximal inhibitory concentration (IC50) and the dissociation constant (Kd), demonstrate a comparable potency in blocking Kv1.3 channels.

Parameter	Recombinant ShK Toxin	Synthetic/Native ShK Toxin	Target Channel	Assay Type
Kd	25 ± 10 pM[1]	10 ± 2 pM[1]	mKv1.3	Electrophysiology (Patch-Clamp)
Kd	15 ± 5 pM[1]	21 ± 3 pM[1]	mKv1.1	Electrophysiology (Patch-Clamp)
IC50	2.2 ± 0.4 nM[1]	4.1 ± 0.4 nM (ShK-186)[1]	Human T-lymphocyte proliferation	[³H] Thymidine (B127349) Incorporation
IC50	738 ± 89 pM[1]	Similar to recombinant[1]	Rat TEM cell proliferation	Proliferation Assay

Experimental Protocols

To ensure accurate and reproducible validation of recombinant ShK toxin, the following detailed experimental protocols are provided.

Recombinant ShK Toxin Production and Purification

Recombinant ShK toxin can be expressed in E. coli as a fusion protein, for example, with a thioredoxin tag, to ensure proper folding and disulfide bond formation.[1][2]

Expression:

• Vector: pET32a plasmid containing the ShK toxin gene.[3]

• Host: E. coli BL21(DE3) cells.[3]

• Culture: Grow cells in LB medium at 37°C until an OD600 of 0.5-0.8 is reached.[3]

• Induction: Induce protein expression with 1 mM IPTG at 28°C.[3]

Purification:

• Affinity Chromatography: Purify the thioredoxin-ShK fusion protein using Ni²+ iminodiacetic acid affinity chromatography.[1]

• Cleavage: Cleave the fusion protein with enterokinase to release the recombinant ShK toxin.[1] This method has the advantage of leaving no extra residues at the N-terminus, allowing for a direct comparison with the native peptide.[1]

• Reverse-Phase HPLC (RP-HPLC): Purify the cleaved ShK toxin to homogeneity using a C18 RP-HPLC column.[1]

Electrophysiology: Whole-Cell Patch-Clamp

This technique directly measures the blocking effect of the toxin on ion channels.

Cell Preparation:

• Use a stable cell line expressing the target potassium channel, such as mouse Kv1.3 (mKv1.3) in L929 cells.[1]

Solutions:

• Pipette Solution (in mM): 145 KF, 10 HEPES, 10 EGTA, 2 MgCl₂, pH 7.2.[1]

• Bath Solution (in mM): 160 NaCl, 4.5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, pH 7.2.[1]

Procedure:

• Establish a whole-cell patch-clamp configuration.

• Hold the cell at a potential of -80 mV.[1]

• Elicit potassium currents by applying 200-ms depolarizing pulses to 40 mV every 30 seconds.[1]

• Apply varying concentrations of recombinant or native ShK toxin to the bath solution.

• Measure the reduction in peak current at 40 mV to determine the dose-dependent inhibition.[1]

• Calculate the Kd value by fitting the data to the Hill equation.[1]

T-Lymphocyte Proliferation Assay

This cell-based assay assesses the functional consequence of Kv1.3 channel blockade, which is the inhibition of T-cell proliferation.[4]

Cell Preparation:

• Isolate human peripheral blood mononuclear cells (PBMCs) or specific T-cell subsets like effector memory T-cells (TEM).[1]

Procedure:

• Culture the T-lymphocytes in a suitable medium.

• Stimulate the cells to proliferate using a mitogen (e.g., phytohemagglutinin) or specific antigen.

• Add varying concentrations of recombinant or native ShK toxin.

• After an incubation period, assess cell proliferation using a [³H] thymidine incorporation assay.

• Measure the incorporated radioactivity to determine the inhibitory effect of the toxin.

• Calculate the IC50 value from the dose-response curve.

Visualizing the Process

To further clarify the experimental workflow and the toxin's mechanism of action, the following diagrams are provided.

Caption: ShK toxin signaling pathway.

Caption: Experimental workflow for validation.

Caption: Logical flow of comparison.

References

• 1. Expression and isotopic labelling of the potassium channel blocker ShK toxin as a thioredoxin fusion protein in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Production and Purification of Recombinant Toxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of Highly Selective Kv1.3-Blocking Peptides Based on the Sea Anemone Peptide ShK - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Stichodactyla Toxin: A Guide for Laboratory Professionals

Absence of specific regulatory guidelines for the disposal of Stichodactyla toxin necessitates a comprehensive approach rooted in established best practices for handling potent biological toxins. This document provides essential safety and logistical information, including operational and disposal plans, to empower researchers, scientists, and drug development professionals in the safe management of this marine-derived neurotoxin.

Researchers handling Stichodactyla toxin, a potent neurotoxin isolated from sea anemones, must adhere to stringent safety protocols to mitigate risks of exposure and ensure proper disposal.[1][2][3] While specific disposal procedures for this toxin are not explicitly outlined in current public documentation, a conservative approach based on general principles of toxin inactivation and hazardous waste management is crucial.

Immediate Safety and Handling Protocols

Prior to any handling of Stichodactyla toxin, a comprehensive risk assessment should be conducted, and all personnel must be thoroughly trained in the safe handling of potent toxins.[4]

Personal Protective Equipment (PPE): A fundamental aspect of safe handling involves the consistent use of appropriate PPE. This includes, but is not limited to:

• A lab coat or gown

• Safety goggles

• Two pairs of nitrile gloves

Engineering Controls: All work with Stichodactyla toxin should be performed within a certified chemical fume hood or a biological safety cabinet to minimize the risk of aerosolization and inhalation.[4] The work surface should be covered with plastic-backed absorbent paper to contain any potential spills.[5]

Spill Management: In the event of a spill, immediate action is required to contain and decontaminate the affected area.

• Alert personnel: Immediately notify others in the vicinity.

• Evacuate the area: If the spill is large or if there is a risk of aerosolization, evacuate the immediate area.

• Don appropriate PPE: Before attempting to clean the spill, ensure you are wearing the correct PPE.

• Contain the spill: Cover the spill with absorbent material, starting from the outside and working inwards.

• Inactivate the toxin: Apply a suitable inactivation solution (see table below) to the absorbent material and the spill area. Allow for the recommended contact time.

• Clean the area: Following inactivation, clean the spill area with the inactivation agent again, followed by soap and water.[6]

• Dispose of waste: All contaminated materials must be disposed of as hazardous waste.

Inactivation and Disposal Procedures

The primary goal of disposal is the complete inactivation of the toxin before it is removed from the laboratory.[6] The following table outlines recommended inactivation methods based on general practices for protein-based toxins.

Inactivating Agent	Concentration	Contact Time	Notes
Sodium Hypochlorite (Bleach)	1% (v/v)	>30 minutes	Effective for many protein toxins.
Sodium Hydroxide (NaOH)	0.25 N	>30 minutes	Can be used in conjunction with sodium hypochlorite.
Autoclaving	121°C for 60 minutes	60 minutes	Recommended for contaminated labware and solutions.[4][5]

It is imperative to validate any chosen inactivation method for its efficacy against Stichodactyla toxin specifically, if possible.

Step-by-Step Disposal Workflow

The following workflow outlines the recommended procedure for the disposal of Stichodactyla toxin waste.

References

• 1. Stichodactyla toxin - Wikipedia [en.wikipedia.org]
• 2. Novel peptide toxins from the sea anemone Stichodactyla haddoni - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of a potassium channel toxin from the Caribbean Sea anemone Stichodactyla helianthus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jcesom.marshall.edu [jcesom.marshall.edu]
• 5. biosafety.utk.edu [biosafety.utk.edu]
• 6. ehs.washington.edu [ehs.washington.edu]

Essential Safety and Logistics for Handling Stichodactyla Toxin

For researchers, scientists, and drug development professionals, ensuring safety during the handling of potent biological compounds like Stichodactyla toxin is paramount. This guide provides immediate, essential information on personal protective equipment (PPE), operational procedures, and disposal plans to facilitate safe laboratory practices.

Personal Protective Equipment (PPE)

When working with Stichodactyla toxin, particularly in its powdered form, a comprehensive suite of personal protective equipment is required to prevent exposure through inhalation, skin contact, or eye contact.[1][2][3]

Recommended Personal Protective Equipment:

PPE Category	Specification
Respiratory Protection	An appropriate respirator is necessary, especially when handling the powdered form to avoid inhalation.[1] In cases of brief exposure or low pollution, a respiratory filter device may be sufficient, but for intensive or longer exposure, a self-contained respiratory protective device is recommended.[3]
Hand Protection	Chemical-resistant gloves are mandatory.[1] For spill cleanup, heavy rubber gloves are advised.[1]
Eye and Face Protection	Safety goggles are required to protect against splashes.[1] A face shield or visor that covers the entire face and fits snugly at the forehead offers additional protection.[4]
Protective Clothing	A lab coat or other protective clothing should be worn.[1] For spill response, rubber boots and heavy rubber gloves are recommended.[1]

Operational Plan and Handling Procedures

A systematic approach to handling Stichodactyla toxin is crucial to minimize the risk of exposure. All work involving this toxin should be governed by a standard operating procedure (SOP) specific to the toxin.[5]

Key Handling Precautions:

• Avoid Inhalation and Contact: Do not breathe dust and avoid contact with eyes, skin, and clothing.[1][2] It is especially important not to handle the toxin if you have any cuts or scratches on your skin.[1]

• Ventilation: All work should be conducted in a well-ventilated area.[2][3] For procedures that may generate aerosols, such as reconstituting the lyophilized powder, a certified biological safety cabinet (BSC) or a chemical fume hood must be used.[5]

• Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3] Do not eat, drink, or smoke in the laboratory.[3]

• Storage: Store the toxin in a tightly sealed container in a cool, dry place.[1] A storage temperature of -20°C is recommended.[1][6] Keep the container in a locked and access-controlled location.[5]

Caption: Workflow for safe handling of Stichodactyla toxin.

Emergency Procedures and First Aid

In the event of an accidental exposure, immediate and appropriate first aid is critical. Following first aid, medical attention should be sought.[1][3]

First Aid Measures:

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air and ensure they are comfortable for breathing.[1]
Skin Contact	Wash the affected area with copious amounts of water.[1]
Eye Contact	Rinse the eyes with plenty of water.[1]
Ingestion	Rinse the mouth with water.[1]

For spills of powdered toxin outside of a primary containment device, the area should be evacuated. After one hour, reentry with respiratory protection is permissible to begin cleanup.[5]

Disposal Plan

Proper disposal of Stichodactyla toxin and any contaminated materials is essential to prevent environmental contamination and accidental exposure. All disposal procedures must adhere to federal, state, and local environmental regulations.[1]

Decontamination and Disposal Steps:

• Decontaminate: All surfaces and equipment that have come into contact with the toxin should be decontaminated.

• Segregate Waste: All contaminated materials, including disposable PPE, should be collected in a sealed bag for waste disposal.[1]

• Chemical Inactivation: One suggested method for disposal is to dissolve the toxin in a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Caption: Disposal pathway for Stichodactyla toxin waste.

Toxicological Data

The toxicological properties of Stichodactyla toxin have not been exhaustively investigated.[1] One safety data sheet classifies it as harmful if swallowed, inhaled, or in contact with skin.[3] Another source indicates that it may be fatal if it enters the bloodstream.[1] Conversely, research on the ShK toxin and its analogues has demonstrated a low toxicity profile in animal models, with a high therapeutic safety index.[7] Due to these inconsistencies, it is prudent to handle Stichodactyla toxin with a high degree of caution. Quantitative data such as LD50 values are not consistently available.[1]

References

• 1. peptide.co.jp [peptide.co.jp]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 5. Guidelines for Work With Toxins of Biological Origin | Environment, Health and Safety [ehs.cornell.edu]
• 6. Stichodactyla Toxin › PeptaNova [peptanova.de]
• 7. Stichodactyla toxin - Wikipedia [en.wikipedia.org]